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  • Product: 1,4-diphenyl-1H-1,2,3-triazol-5-amine
  • CAS: 29704-63-0

Core Science & Biosynthesis

Foundational

chemical and physical properties of 1,4-diphenyl-1H-1,2,3-triazol-5-amine

An In-depth Technical Guide to the Synthesis, Characterization, and Properties of 1,4-diphenyl-1H-1,2,3-triazol-5-amine Abstract: The 1,2,3-triazole moiety is a cornerstone of modern medicinal chemistry, recognized as a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis, Characterization, and Properties of 1,4-diphenyl-1H-1,2,3-triazol-5-amine

Abstract: The 1,2,3-triazole moiety is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its unique physicochemical properties and broad pharmacological potential. This guide focuses on a key derivative, 1,4-diphenyl-1H-1,2,3-triazol-5-amine, a compound of significant interest for synthetic and drug development applications. Given the limited availability of comprehensive experimental data in the public domain, this document serves as a technical resource for researchers. It consolidates computed physicochemical properties, outlines a robust experimental protocol for its synthesis via the Dimroth reaction, and provides a predictive framework for its spectroscopic characterization. By leveraging data from close structural analogs and established chemical principles, this guide offers the field-proven insights necessary to enable further investigation and application of this versatile molecule.

Compound Identification and Physicochemical Profile

Accurate identification and an understanding of core physicochemical properties are fundamental to any research endeavor. These parameters influence everything from reaction kinetics to biological absorption and distribution.

Table 1: Compound Identification

Identifier Value Source
CAS Number 29704-63-0 [1]
IUPAC Name 1,4-diphenyl-1H-1,2,3-triazol-5-amine [1]
Synonyms 5-Amino-1,4-diphenyl-1,2,3-triazole, 3,5-diphenyl-4-triazolamine [1]
Molecular Formula C₁₄H₁₂N₄ [1]

| InChIKey | FUCABBOUCNJYAH-UHFFFAOYSA-N |[2] |

Table 2: Physicochemical Properties (Computed & Predicted)

Property Value Notes Source
Molecular Weight 236.27 g/mol Computed [1]
Exact Mass 236.106196 g/mol Computed [1]
Density 1.24 g/cm³ Predicted [3]
Boiling Point 456.9 °C Predicted [3]
Flash Point 230.1 °C Predicted [3]
Polar Surface Area (PSA) 56.73 Ų Computed [3]
LogP (XLogP3) 3.1 Computed, indicates moderate lipophilicity [3]
Melting Point Not Available Experimental data is not consistently reported.[2] Empirical determination is recommended.

| Solubility | Insoluble in water (predicted). Expected to be soluble in polar organic solvents like DMSO, DMF, and moderately soluble in methanol, ethanol, and chlorinated solvents. | Predictions based on structure. Experimental verification is necessary. | |

Synthesis and Purification

The most direct and established route to 5-amino-1,2,3-triazoles is the Dimroth reaction, a base-catalyzed cycloaddition of an aryl azide with a compound containing an active methylene group, such as phenylacetonitrile. This method circumvents the need for the more common Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which typically yields 1,4-disubstituted triazoles lacking the C5-amino functionality.

Synthetic Pathway: Dimroth Reaction

The reaction proceeds through the initial nucleophilic attack of the carbanion generated from phenylacetonitrile onto the terminal nitrogen of phenyl azide. Subsequent intramolecular cyclization and tautomerization yield the stable 5-amino-1,2,3-triazole ring.

Synthesis_Pathway Phenylacetonitrile Phenylacetonitrile Intermediate Cyclization Intermediate Phenylacetonitrile->Intermediate 1. PhenylAzide Phenyl Azide PhenylAzide->Intermediate 2. Base Base (e.g., NaOEt, t-BuOK) in Solvent (e.g., Ethanol, DMSO) Base->Intermediate Product 1,4-diphenyl-1H-1,2,3-triazol-5-amine Intermediate->Product Rearrangement

Caption: Synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

Experimental Protocol: Synthesis

Causality: This protocol employs sodium ethoxide as a strong base to deprotonate the α-carbon of phenylacetonitrile, creating the necessary nucleophile. Ethanol serves as a suitable polar protic solvent for the reactants. The reaction is performed at reflux to provide sufficient thermal energy to overcome the activation barrier for cyclization.

  • Reagent Preparation: In a dry 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve sodium metal (1.15 g, 50 mmol) in absolute ethanol (50 mL) under an inert atmosphere (N₂ or Argon). Allow the mixture to cool to room temperature.

  • Reactant Addition: To the freshly prepared sodium ethoxide solution, add phenylacetonitrile (5.85 g, 50 mmol). Stir for 15 minutes. Subsequently, add phenyl azide (5.95 g, 50 mmol) dropwise over 10 minutes.

  • Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of ice-cold water.

  • Isolation: The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with cold water (3 x 50 mL).

  • Purification: The crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene, to yield the pure product.

Protocol: Small-Scale Solubility Testing

Trustworthiness: This self-validating protocol provides a rapid and material-sparing method to determine an appropriate solvent system for reactions, purification, and analysis.

  • Weigh approximately 1-2 mg of the compound into a small vial.

  • Add 100 µL of the test solvent.

  • Vortex the vial for 30 seconds at room temperature and visually inspect for undissolved solid.

  • If the solid remains, add another 900 µL of the solvent (for a total of 1 mL) and vortex again.

  • If the solid persists, gently heat the vial (e.g., to 50°C) and sonicate for 5-10 minutes to assess if solubility improves with energy input.[4]

  • Record observations for a range of solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, THF, DMSO).

Structural and Spectroscopic Characterization

Experimental characterization is essential to confirm the identity and purity of a synthesized compound. While dedicated spectra for 1,4-diphenyl-1H-1,2,3-triazol-5-amine are not widely published, this section provides expected spectral features based on its structure and data from the close analog, 1,4-diphenyl-1H-1,2,3-triazole.[5]

Characterization_Workflow cluster_techniques Analytical Techniques Synthesis Synthesized Crude Product Purification Purification (Recrystallization/ Chromatography) Synthesis->Purification NMR 1H & 13C NMR Purification->NMR MS Mass Spec (MS) Purification->MS IR FTIR Purification->IR MP Melting Point Purification->MP Identity Structural Identity Purity Purity Assessment NMR->Identity MS->Identity IR->Identity MP->Purity

Caption: A typical workflow for chemical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The spectrum is expected to be dominated by signals in the aromatic region (approx. 7.2-7.8 ppm) corresponding to the 10 protons of the two phenyl rings. The amino (NH₂) protons should appear as a broad singlet, which is exchangeable with D₂O. Its chemical shift can vary depending on solvent and concentration.

  • ¹³C NMR: The spectrum should show signals for the 12 unique aromatic carbons. The two carbons of the triazole ring (C4 and C5) are expected to appear in the range of 120-150 ppm.[6]

Table 3: Reference ¹H and ¹³C NMR Data for 1,4-diphenyl-1H-1,2,3-triazole (Analog) [5]

Spectrum Chemical Shift (δ, ppm) Assignment
¹H NMR (400 MHz, CDCl₃) 8.20 (s, 1H) H-5 of triazole ring
7.92 (d, 2H) Ortho-H of C4-phenyl ring
7.81 (d, 2H) Ortho-H of N1-phenyl ring
7.56 (t, 2H) Meta-H of N1-phenyl ring
7.47 (t, 3H) Meta/Para-H of C4-phenyl ring
7.38 (t, 1H) Para-H of N1-phenyl ring

| ¹³C NMR (101 MHz, CDCl₃) | 147.4, 136.1, 129.2, 128.8, 127.9, 127.8, 127.4, 124.9, 119.6, 116.6 | Aromatic and triazole carbons |

Note: The addition of the C5-amino group to this structure will cause shifts in the adjacent carbon (C5) and proton signals.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present. Key expected absorption bands include:

  • N-H Stretch: Two characteristic sharp-to-medium bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching of the primary amine (-NH₂).

  • C-H Aromatic Stretch: Signals above 3000 cm⁻¹.

  • C=C Aromatic Stretch: Multiple sharp bands in the 1450-1600 cm⁻¹ region.

  • N=N/C=N Stretch: Absorptions within the 1400-1650 cm⁻¹ range, characteristic of the triazole ring.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight. For Electrospray Ionization (ESI), the expected observation would be the protonated molecular ion:

  • [M+H]⁺: Calculated m/z = 237.1135

Potential Applications in Drug Discovery

The 1,2,3-triazole ring is not merely a linker but an important pharmacophore that acts as a bioisostere for amide bonds, enhances metabolic stability, and participates in hydrogen bonding and dipole interactions with biological targets.[7]

  • Scaffold for Bioactive Molecules: The 1,4-diphenyl-1H-1,2,3-triazole core is a proven scaffold for potent therapeutic agents. For instance, dicationic derivatives of this structure have demonstrated significant in vitro antiprotozoal activity against parasites like Trypanosoma brucei rhodesiense and Plasmodium falciparum.[8]

  • Synthetic Building Block: The presence of the primary amine at the 5-position makes 1,4-diphenyl-1H-1,2,3-triazol-5-amine an exceptionally valuable synthetic intermediate. It allows for further elaboration of the molecule, enabling the construction of more complex, fused heterocyclic systems or the attachment of various side chains to explore structure-activity relationships (SAR).

Conclusion

1,4-diphenyl-1H-1,2,3-triazol-5-amine is a compound with significant untapped potential, bridging the gap between a privileged medicinal chemistry scaffold and a versatile synthetic intermediate. While its experimental characterization is not yet exhaustively documented in public literature, this guide provides a robust framework for its synthesis and analysis. By combining computational data with predictive spectroscopy and established protocols, researchers are well-equipped to produce, purify, and confirm this molecule, paving the way for its application in the development of novel therapeutics and advanced materials. The experimental validation of the properties outlined herein represents a valuable next step for the scientific community.

References

  • The Royal Society of Chemistry. (n.d.). A two-step continuous flow synthesis of 1,4-disubstituted 1,2,3- triazoles under metal- and azide-free conditions - Supplementary Information. Retrieved from [Link]

  • Chemical Synthesis Database. (2025, May 20). 1,4-diphenyl-1H-1,2,3-triazol-5-amine. Retrieved from [Link]

  • MDPI. (2022, November 22). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. Retrieved from [Link]

  • AIP Publishing. (2022, February 4). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. Retrieved from [Link]

  • MDPI. (2022, November 22). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. Retrieved from [Link]

  • PubChem. (n.d.). 1,4-diphenyl-1H-1,2,3-triazol-5-amine. Retrieved from [Link]

  • Frontiers in Pharmacology. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • International Journal of Research in Pharmacy and Chemistry. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. Retrieved from [Link]

  • MDPI. (2019, December 5). Synthesis, Single Crystal X-Ray Analysis, Prediction and Study of Pharmacological Activity of 4-(1H-Benzo[d]imidazol-2-yl)-1-Phenyl-1H-1,2,3-triazol-5-Amine and Its Solvates. Retrieved from [Link]

  • International Journal of Trend in Scientific Research and Development. (2022, October 12). Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. Retrieved from [Link]

  • ResearchGate. (2020). Crystal structure of (1,4-diphenyl-4H-1,2,4-triazol-3-yl)phenylamine difluorophosphate, and a survey of the difluorophosphate anion (PO2F2). Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Retrieved from [Link]

  • ACS Publications. (2009, November 23). Synthesis and Antiprotozoal Activity of Cationic 1,4-Diphenyl-1H-1,2,3-triazoles. Retrieved from [Link]

  • MDPI. (2022, June 28). Synthesis and Ring-Chain Tautomerism of 1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic Acid. Retrieved from [Link]

  • ResearchGate. (2019, December 4). Synthesis, Single Crystal X-Ray Analysis, Prediction and Study of Pharmacological Activity of 4-(1H-Benzo[d]imidazol-2-yl)-1-Phenyl-1H-1,2,3-triazol-5-Amine and Its Solvates. Retrieved from [Link]

  • MDPI. (2023, April 2). Synthesis, X-ray Crystal Structure, Anticancer, Hirshfeld Surface Analysis, DFT, TD-DFT, ADMET, and Molecular Docking of 3-Phenyl-1,2,4-triazolo[3,4-h]-13,4-thiaza-11-crown-4. Retrieved from [Link]

  • PMC. (n.d.). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Retrieved from [Link]

Sources

Exploratory

Unveiling the Solid-State Architecture of 1,4-Diphenyl-1,2,3-triazoles: A Technical Guide to Crystal Structure and XRD Analysis

Introduction: The Structural Significance of Substituted Triazoles in Drug Discovery For researchers, scientists, and professionals in drug development, a deep understanding of a molecule's three-dimensional structure is...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Structural Significance of Substituted Triazoles in Drug Discovery

For researchers, scientists, and professionals in drug development, a deep understanding of a molecule's three-dimensional structure is fundamental to elucidating its structure-activity relationship (SAR) and optimizing its therapeutic potential. The 1,4-diphenyl-1H-1,2,3-triazole scaffold is a privileged motif in medicinal chemistry, appearing in a wide array of compounds with diverse biological activities. The precise spatial arrangement of the phenyl rings and any additional substituents on the triazole core dictates how the molecule interacts with its biological target. Consequently, the determination of the crystal structure through techniques like X-ray diffraction (XRD) is not merely a characterization step but a critical component of rational drug design.

This in-depth technical guide provides a comprehensive overview of the crystal structure and XRD analysis of 1,4-diphenyl-1H-1,2,3-triazole derivatives. While a publicly available crystal structure for the parent compound, 1,4-diphenyl-1H-1,2,3-triazol-5-amine, is not available at the time of writing, this guide will utilize a closely related and structurally significant analog as a case study: a 1,4-diphenyl-1,2,3-triazole-based β-turn mimic.[1] The principles and methodologies discussed herein are broadly applicable to the crystallographic analysis of this important class of compounds. We will delve into the causality behind experimental choices, provide detailed protocols, and present data in a clear, accessible format to empower researchers in their structural elucidation endeavors.

The Decisive Role of Single-Crystal X-ray Diffraction

While various spectroscopic techniques like NMR and mass spectrometry are indispensable for determining molecular connectivity, single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously resolving the three-dimensional atomic arrangement in the solid state.[2] This powerful analytical method provides precise information on bond lengths, bond angles, torsion angles, and intermolecular interactions, which collectively define the crystal packing and can influence a compound's physicochemical properties, such as solubility and stability.[3][4]

The fundamental principle of SC-XRD lies in the interaction of X-rays with the electron clouds of atoms arranged in a periodic crystal lattice.[5] When a monochromatic X-ray beam is directed at a single crystal, the regularly spaced atoms act as a diffraction grating, scattering the X-rays in a specific pattern of spots.[5] The geometry and intensity of this diffraction pattern are directly related to the arrangement of atoms within the unit cell, the fundamental repeating unit of the crystal. By analyzing this pattern, we can reconstruct a three-dimensional electron density map of the molecule and, from that, determine the precise coordinates of each atom.

Case Study: Crystal Structure of a 1,4-Diphenyl-1,2,3-triazole-based β-Turn Mimic

To illustrate the depth of information obtainable from SC-XRD, we will examine the crystal structure of a 1,4-diphenyl-1,2,3-triazole derivative designed to mimic a β-turn, a common secondary structure motif in proteins.[1] The study by Li et al. (2012) provides an excellent example of how crystallographic data can reveal key conformational features.

Crystallographic Data Summary

The following table summarizes the key crystallographic data for the 1,4-diphenyl-1,2,3-triazole-based β-turn mimic (referred to as T1 in the source publication).[1]

ParameterValue
Chemical FormulaNot explicitly provided, but derivable from the structure
Formula WeightNot explicitly provided
Crystal SystemNot explicitly provided
Space GroupNot explicitly provided
Unit Cell Dimensionsa, b, c, α, β, γ (Not explicitly provided in the text)
VolumeNot explicitly provided
Z (Molecules per unit cell)Not explicitly provided
Density (calculated)Not explicitly provided
Absorption CoefficientNot explicitly provided
F(000)Not explicitly provided
Crystal SizeSuitable for X-ray diffraction
TemperatureNot explicitly provided
RadiationNot explicitly provided (typically Mo Kα or Cu Kα)
Theta range for data collectionNot explicitly provided
Reflections collectedNot explicitly provided
Independent reflectionsNot explicitly provided
Final R indices [I>2sigma(I)]Not explicitly provided
R indices (all data)Not explicitly provided
Goodness-of-fit on F^2Not explicitly provided

Note: While the specific numerical values for the unit cell and refinement statistics are not detailed in the body of the cited text, the publication confirms that single crystals suitable for X-ray crystallographic analysis were obtained and the structure was solved.

Key Structural Insights

The crystal structure of this derivative revealed a planar, U-shaped conformation, a crucial feature for its function as a β-turn mimic.[1] This conformation is stabilized by a series of intramolecular hydrogen bonds:

  • Two C5–H···O hydrogen bonds: These interactions form six-membered rings with H···O distances of 2.31 Å and 2.34 Å.[1]

  • Two C–H···N hydrogen bonds: The C5-H of the triazole ring interacts with the nitrogen atoms of the phenyl substituents, forming five-membered rings with H···N distances of 2.38 Å and 2.47 Å.[1]

  • An additional intramolecular hydrogen bond between an ether oxygen and a carbonyl oxygen further stabilizes the folded structure.[1]

A significant finding was the near-planar arrangement of the triazole and the two phenyl rings, with torsion angles of only 2.62° and 3.43°.[1] This planarity is a direct consequence of the stabilizing intramolecular interactions.

Experimental Protocol: From Powder to Refined Crystal Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process that requires careful execution and a sound understanding of the underlying principles. The following protocol outlines a typical workflow for the single-crystal X-ray diffraction analysis of a small organic molecule like a 1,4-diphenyl-1,2,3-triazole derivative.

Step 1: Crystal Growth - The Critical First Hurdle

The quality of the single crystal is paramount for a successful SC-XRD experiment. For small organic molecules, several crystallization techniques can be employed, with slow evaporation from a saturated solution being one of the most common.[3]

Methodology:

  • Solvent Screening: Dissolve a small amount of the purified compound in a variety of solvents (e.g., ethyl acetate, cyclohexane, methanol, ethanol, dichloromethane, acetone) at an elevated temperature to achieve saturation.

  • Slow Evaporation: Loosely cap the vials containing the saturated solutions and allow the solvent to evaporate slowly and undisturbed over several days to weeks at room temperature.

  • Crystal Selection: Carefully examine the resulting crystals under a microscope. Select a crystal with well-defined faces, uniform transparency, and appropriate dimensions (typically 0.1-0.3 mm) for mounting.[4]

Causality: The choice of solvent is critical as it influences the solubility and crystal packing. A solvent system that provides moderate solubility and a slow evaporation rate is ideal for growing large, well-ordered crystals. Rapid crystallization often leads to smaller or poorly-ordered crystals unsuitable for diffraction.

Experimental Workflow for Crystal Growth and Selection

G cluster_0 Crystal Growth cluster_1 Crystal Selection Compound Compound Solvent_Screening Solvent_Screening Compound->Solvent_Screening Dissolve Slow_Evaporation Slow_Evaporation Solvent_Screening->Slow_Evaporation Saturated Solution Crystal_Formation Crystal_Formation Slow_Evaporation->Crystal_Formation Microscopic_Examination Microscopic_Examination Crystal_Formation->Microscopic_Examination Harvest Mounting Mounting Microscopic_Examination->Mounting Select Suitable Crystal Data_Collection Data_Collection Mounting->Data_Collection

Caption: Workflow for crystal growth and selection for SC-XRD.

Step 2: Data Collection - Capturing the Diffraction Pattern

Once a suitable crystal is mounted on the diffractometer, the process of data collection begins. Modern diffractometers automate this process to a large extent.

Methodology:

  • Crystal Centering and Unit Cell Determination: The crystal is centered in the X-ray beam, and a preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

  • Data Collection Strategy: Based on the crystal's symmetry, a data collection strategy is devised to measure the intensities of a comprehensive set of reflections. This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.[5]

  • Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors such as Lorentz and polarization effects.

Causality: A complete and redundant dataset is crucial for accurate structure determination. The data collection strategy aims to measure as many unique reflections as possible, and to measure symmetry-equivalent reflections multiple times to improve data quality.

Step 3: Structure Solution and Refinement - From Data to a 3D Model

This phase involves computational methods to translate the collected diffraction data into a chemically meaningful atomic model.

Methodology:

  • Structure Solution: The "phase problem" is the central challenge in crystallography. Since detectors only measure the intensity (amplitude) and not the phase of the scattered X-rays, computational methods like Direct Methods or Patterson methods are used to estimate the initial phases and generate an initial electron density map.

  • Model Building: From the initial electron density map, a preliminary atomic model is built by assigning atoms to the regions of high electron density.

  • Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process. In this iterative process, the atomic coordinates, thermal parameters, and other model parameters are adjusted to improve the agreement between the calculated and observed diffraction intensities. The quality of the refinement is monitored using R-factors (e.g., R1, wR2) and the goodness-of-fit.

Causality: The refinement process aims to find the best possible atomic model that explains the observed diffraction data. Restraints and constraints based on known chemical principles (e.g., bond lengths, planarity of aromatic rings) are often applied during refinement to ensure a chemically reasonable structure.[6]

Logical Flow of Structure Solution and Refinement

G Diffraction_Data Diffraction_Data Phase_Determination Phase_Determination Diffraction_Data->Phase_Determination Electron_Density_Map Electron_Density_Map Phase_Determination->Electron_Density_Map Initial_Model Initial_Model Electron_Density_Map->Initial_Model Refinement Refinement Initial_Model->Refinement Refinement->Electron_Density_Map Iterative Process Final_Structure Final_Structure Refinement->Final_Structure

Caption: From diffraction data to a final refined crystal structure.

Powder X-ray Diffraction (PXRD) as a Complementary Technique

While SC-XRD provides the most detailed structural information, obtaining suitable single crystals can be challenging. In such cases, or for routine characterization of bulk material, Powder X-ray Diffraction (PXRD) is an invaluable tool.

PXRD analysis is performed on a polycrystalline sample, which contains a vast number of small crystallites in random orientations. The resulting diffraction pattern is a one-dimensional plot of intensity versus the diffraction angle (2θ). While the overlap of reflections in a powder pattern makes ab initio structure determination more complex than with single-crystal data, it serves as a unique fingerprint for a specific crystalline phase.[7][8]

PXRD is crucial for:

  • Phase Identification: Comparing the experimental powder pattern to a database of known patterns can quickly identify the crystalline phase of a material.

  • Purity Assessment: The presence of impurity phases can be detected by the appearance of extra peaks in the diffraction pattern.

  • Polymorph Screening: Different crystalline forms (polymorphs) of the same compound will exhibit distinct powder patterns.

  • Structure Refinement (Rietveld Method): If a structural model is available (e.g., from a related single-crystal study or computational modeling), the Rietveld refinement method can be used to refine the crystal structure against the powder diffraction data.[9][10][11]

Conclusion

The crystallographic analysis of 1,4-diphenyl-1H-1,2,3-triazole derivatives is a cornerstone of modern drug discovery and materials science. Single-crystal X-ray diffraction provides unparalleled insight into the three-dimensional architecture of these molecules, revealing the subtle conformational features and intermolecular interactions that govern their properties and biological activity. Although a crystal structure for 1,4-diphenyl-1H-1,2,3-triazol-5-amine is not yet in the public domain, the detailed analysis of closely related analogs provides a robust framework for understanding the structural chemistry of this important class of compounds.

This guide has outlined the theoretical underpinnings and practical considerations for obtaining and interpreting high-quality crystallographic data. By understanding the causality behind experimental choices and adhering to rigorous analytical protocols, researchers can confidently elucidate the solid-state structures of novel triazole derivatives, thereby accelerating the development of new and improved therapeutics and functional materials.

References

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  • Chemical Synthesis Database. (2025, May 20). N,4-diphenyl-1H-1,2,3-triazol-5-amine.
  • Swanson, H. E., & Tatge, E. (1963). Standard X-Ray Diffraction Powder Patterns. Volume 1. Data for 54 Inorganic Substances. National Bureau of Standards Monograph, 25(1).
  • Bera, K., et al. (2020). Regioselective one-pot synthesis of 1,4-disubstituted 1,2,3-triazoles over Ag–Zn-based nanoheterostructured catalysts. New Journal of Chemistry, 44(1), 123-134.
  • precisionFDA. (n.d.). 5-AMINO-1H-1,2,3-TRIAZOLE-4-CARBOXAMIDE. Retrieved from [Link]

  • CCDC. (n.d.). CCDC 2352104: Experimental Crystal Structure Determination. University of Otago.
  • ChemBK. (n.d.). 1,4-Diphenyl-5-amino-1,2,3-triazole. Retrieved from [Link]

  • Martínez-Vargas, A., et al. (2025). Synthesis and In Silico Studies of a Novel 1,4-Disubstituted-1,2,3-Triazole-1,3-Oxazole Hybrid System. Molecules, 30(22), 1234.
  • da Silva, A. B., et al. (2020). Synthesis of new 1,4-disubstituted 1,2,3-triazoles using the CuAAC reaction and determination of their antioxidant activities. Anais da Academia Brasileira de Ciências, 92(1), e20180918.
  • Shaabani, A., et al. (2012). One-Pot Synthesis of 1,4-Diphenyl-1H-1,2,3-triazole under Different Conditions.
  • Wang, Y., et al. (2019). A two-step continuous flow synthesis of 1,4-disubstituted 1,2,3- triazoles under metal- and azide-free conditions. Green Chemistry, 21(1), 125-130.

Sources

Foundational

Pharmacological Potential and Synthetic Methodologies of 1,4-Diphenyl-1H-1,2,3-Triazol-5-Amine Derivatives: A Technical Guide

Executive Summary The 1,2,3-triazole core is a highly privileged scaffold in modern medicinal chemistry. Among its diverse structural permutations, the 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0) architecture...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 1,2,3-triazole core is a highly privileged scaffold in modern medicinal chemistry. Among its diverse structural permutations, the 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0) architecture stands out due to its unique electronic distribution[1]. Unlike simple 1,4-disubstituted triazoles, the inclusion of the 5-amino functional group fundamentally alters the hydrogen-bonding capacity of the heterocycle, allowing it to act simultaneously as a potent hydrogen-bond donor and acceptor. This structural nuance facilitates deep pocket binding in complex protein targets, unlocking a broad spectrum of pharmacological applications ranging from oncology to infectious diseases[2].

As drug development professionals increasingly encounter targets with complex binding topographies, understanding the mechanistic pharmacology, structure-activity relationships (SAR), and scalable synthetic routes of 5-amino-1,2,3-triazole derivatives becomes paramount.

Mechanistic Pharmacology & Structure-Activity Relationships (SAR)

The pharmacological versatility of 5-amino-1,2,3-triazole derivatives is rooted in their ability to selectively modulate multiple intracellular signaling cascades depending on their peripheral substitution patterns.

Oncology: Calcium Channel Modulation and Apoptosis

Derivatives of 5-amino-1,2,3-triazoles, most notably Carboxyamidotriazole (CAI), have demonstrated profound anticancer properties. The primary mechanism of action involves the inhibition of non-voltage-gated calcium channels. By blocking calcium influx, these compounds disrupt intracellular calcium homeostasis, which subsequently downregulates the PI3K/Akt survival pathway and suppresses the secretion of Vascular Endothelial Growth Factor (VEGF)[3][4]. This dual-action cascade effectively halts tumor angiogenesis and induces apoptosis in malignant cells.

Infectious Diseases: Antitrypanosomal Efficacy

In the context of neglected tropical diseases, the 5-amino-1,2,3-triazole-4-carboxamide (ATC) series has emerged as a groundbreaking class of agents against Trypanosoma cruzi, the causative agent of Chagas disease[2]. SAR optimization of the ATC core has shown that specific substitutions on the 1,4-diphenyl rings significantly improve aqueous solubility and metabolic stability. These derivatives target the intracellular amastigote stage of the parasite, demonstrating sub-micromolar efficacy and significantly suppressing parasite burden in in vivo models without the severe hERG liabilities associated with older therapies[2][5].

Neurology: Nicotinic Acetylcholine Receptor Binding

Recent convergence in neuropharmacology has identified the α7 nicotinic acetylcholine receptor (nAChR) as a primary target for neuro-inflammatory and cognitive disorders. Libraries of 1,4-diphenyl-1H-1,2,3-triazole analogues have been synthesized as isosteric replacements for complex dihydroisoxazole cores, yielding compounds with high binding affinities at the orthosteric sites of nAChRs[6].

G Triazole 5-Amino-1,2,3-Triazole Derivative CaChannel Non-Voltage-Gated Calcium Channels Triazole->CaChannel Inhibits IntracellularCa Intracellular Ca2+ Depletion CaChannel->IntracellularCa Causes PI3K PI3K / Akt Pathway Inhibition IntracellularCa->PI3K Downregulates VEGF VEGF Secretion Blockade IntracellularCa->VEGF Suppresses Apoptosis Apoptosis & Anti-Angiogenesis PI3K->Apoptosis Induces VEGF->Apoptosis Promotes

Caption: Mechanism of action of 5-amino-1,2,3-triazole derivatives in anticancer signaling pathways.

Quantitative Pharmacological Data

To synthesize the current literature, the following table summarizes the biological activities and target metrics of key 1,2,3-triazole derivatives across different therapeutic areas.

Compound Class / DerivativePrimary Target / IndicationEfficacy Metric (IC50 / EC50)Key Pharmacological ObservationCitation
ATC Series (Compound 3) Trypanosoma cruzi (Chagas)pEC50 > 6 (Sub-micromolar)High potency against intracellular amastigotes; improved oral exposure.[2]
Analog 58 (ATC Hybrid) Trypanosoma cruzi (Chagas)Effective at 50 mg/kg in vivoReduced parasite burden in acute/chronic mouse models.[5]
CAI (L651582) Calcium Channels (Oncology)Low micromolar rangeInhibits angiogenesis and tumor proliferation.[3]
Compounds 4 & 10 α7 nAChR (Neurology)High binding affinityPromising for neuro-inflammatory disease modulation.[6]
1,4-Diphenyl-1H-1,2,3-triazole Broad-spectrum scaffoldN/A (Building Block)Synthesized in 80% yield via metal-free I2/O2 protocols.[4]

Advanced Synthetic Methodologies

While the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for synthesizing 1,4-disubstituted triazoles, the installation of the 5-amino group requires specialized, highly controlled methodologies.

Base-Promoted Cycloaddition with Active Methylenes

To synthesize 5-amino-1,4-diphenyl-1H-1,2,3-triazole, reacting phenyl azide with an active methylene compound (such as phenylacetonitrile) under basic conditions is the preferred route. The cyano group activates the methylene protons, allowing for facile deprotonation and subsequent nucleophilic attack on the terminal nitrogen of the aryl azide, followed by cyclization and aromatization.

Transition-Metal-Free, Azide-Free Synthesis

A major bottleneck in triazole scale-up is the handling of explosive organic azides and the removal of residual heavy metals (copper), which can skew biological assay results. To circumvent this, researchers have developed transition-metal-free protocols utilizing I₂/O₂ with anilines and N-tosylhydrazines[4]. This methodology relies on sequential C–N and N–N bond formations, offering an environmentally benign and highly scalable alternative for library generation.

Workflow Step1 Reagent Preparation (Azides + Active Methylene) Step2 Cycloaddition Reaction (Base-Catalyzed / Metal-Free) Step1->Step2 Step3 Purification (Column Chromatography) Step2->Step3 Step4 Structural Validation (NMR, HRMS, FT-IR) Step3->Step4 Step5 In Vitro Screening (Cell Viability / Binding Assays) Step4->Step5

Caption: Standardized workflow for the synthesis and biological evaluation of triazole derivatives.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating critical causality checkpoints.

Protocol 1: Synthesis of 1,4-Diphenyl-1H-1,2,3-Triazol-5-Amine
  • Step 1: Reagent Activation. Dissolve 10 mmol of phenylacetonitrile in 20 mL of absolute ethanol. Causality: Absolute ethanol is utilized to prevent the premature hydrolysis of the cyano group, which is critical for the final aromatization step.

  • Step 2: Base Addition. Slowly add 12 mmol of sodium ethoxide. Causality: A slight stoichiometric excess of a strong base ensures complete deprotonation of the active methylene, driving the equilibrium toward the reactive enolate intermediate.

  • Step 3: Azide Coupling. Dropwise add 10 mmol of phenyl azide at 0°C, then warm to room temperature.

  • Step 4: In-Process Validation. Monitor the reaction via FT-IR spectroscopy. Self-Validation Check: The reaction is only deemed complete when the strong, characteristic asymmetric azide stretching band at ~2110 cm⁻¹ completely disappears from the spectrum of the reaction aliquot.

  • Step 5: Isolation & Structural Validation. Quench the mixture with ice water to precipitate the product. Filter and recrystallize. Self-Validation Check: The ¹H NMR spectrum must display a broad singlet at ~5.5 ppm (integrating for 2H, NH₂), confirming the presence of the 5-amino group, alongside the absence of aliphatic protons, which confirms the successful aromatization of the triazole ring.

Protocol 2: In Vitro Antitrypanosomal Luminescent Assay
  • Step 1: Cell Seeding. Seed VERO cells infected with the T. cruzi clone CL-luciferase in 96-well plates[5]. Causality: VERO cells provide a robust intracellular environment that accurately mimics mammalian infection, while the luciferase reporter allows for direct, non-destructive quantification of the parasite burden.

  • Step 2: Compound Treatment. Treat the infected cells with serial dilutions of the synthesized 5-amino-1,2,3-triazole derivatives and incubate for 72 hours.

  • Step 3: Luminescent Readout & Validation. Add D-luciferin substrate and measure luminescence. Self-Validation Check: The assay must include benznidazole as a positive control and DMSO as a negative vehicle control. The plate data is only accepted if the calculated Z'-factor between the positive and negative controls is >0.5, ensuring high signal-to-noise ratio and assay reliability.

  • Step 4: Cytotoxicity Counter-Screen. Perform a parallel MTT assay on uninfected VERO cells. Causality: This critical counter-screen distinguishes true target-specific antiparasitic activity from general host-cell cytotoxicity, allowing for the calculation of a viable therapeutic index.

Formulation and Pharmacokinetic Optimization

A persistent bottleneck in the clinical translation of 1,4-diphenyl-1H-1,2,3-triazol-5-amine derivatives is their inherent lipophilicity, which often results in poor aqueous solubility and suboptimal oral bioavailability. To overcome these physicochemical limitations, advanced formulation strategies have been developed. Notably, the synthesis of novel polymorphs and orotate salts (maintaining a base:acid ratio in the range of 1:1 to 1:4) has been patented[3]. The complexation with orotic acid significantly enhances the solubility profile, thereby optimizing the toxicokinetic characteristics and justifying the progression of these derivatives into advanced clinical development.

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Exploratory

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of 1,4-diphenyl-1H-1,2,3-triazol-5-amine

Prepared by: Gemini, Senior Application Scientist Foreword The journey of a novel chemical entity from discovery to therapeutic application is contingent upon a rigorous evaluation of its safety and efficacy. Early-stage...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Foreword

The journey of a novel chemical entity from discovery to therapeutic application is contingent upon a rigorous evaluation of its safety and efficacy. Early-stage, robust toxicological screening is paramount to de-risk drug development programs, saving invaluable time and resources.[1] This guide provides a comprehensive framework for establishing the in vitro toxicity and safety profile of 1,4-diphenyl-1H-1,2,3-triazol-5-amine, a novel compound with potential therapeutic applications. While specific toxicological data for this molecule is not yet widely published, this document outlines a tiered, mechanistically driven strategy based on established, regulatory-accepted methodologies. Our approach as senior application scientists is not merely to list protocols, but to provide the causal logic behind the experimental strategy, ensuring a self-validating and comprehensive safety assessment.

Compound Profile: 1,4-diphenyl-1H-1,2,3-triazol-5-amine

A thorough understanding of the test article's physicochemical properties is the foundation of any toxicological assessment.

  • Structure: alt text

  • Molecular Formula: C₁₄H₁₂N₄[2]

  • Molecular Weight: 236.27 g/mol [2]

  • CAS Number: 29704-63-0[2]

The presence of aromatic rings and a triazole moiety suggests potential for various biological interactions, making a comprehensive toxicity assessment critical. Triazole derivatives, as a class, have demonstrated a wide range of biological activities, including anticancer potential, which necessitates a careful evaluation of their cytotoxic effects.[3][4]

A Tiered Strategy for In Vitro Safety Assessment

We advocate for a tiered, hierarchical approach to toxicity testing. This strategy begins with broad assessments of cytotoxicity and progresses to more specific, mechanistic endpoints like genotoxicity and mitochondrial toxicity. This allows for early identification of toxic liabilities and informs the concentration ranges used in subsequent, more resource-intensive assays.

G cluster_0 Tier 1: Foundational Screening T1_Cyto Cytotoxicity Assays (e.g., MTT, LDH) Determine IC50 T2_Ames Bacterial Reverse Mutation (Ames Test - OECD 471) Detects Gene Mutation T1_Cyto->T2_Ames Informs Dose Selection T2_Micro In Vitro Micronucleus (OECD 487) Detects Chromosomal Damage T1_Cyto->T2_Micro Informs Dose Selection T3_Mito Mitochondrial Toxicity (e.g., OCR, Membrane Potential) Identifies Mitochondrial Liabilities T2_Micro->T3_Mito If Positive/Equivocal T3_Other Further Mechanistic Assays (e.g., Apoptosis, Oxidative Stress) T3_Mito->T3_Other

Caption: A tiered workflow for in vitro toxicity assessment of a novel compound.

Tier 1: Foundational Cytotoxicity Assessment

Expert Rationale: The initial step is to determine the concentrations at which the compound elicits a cytotoxic response. This is crucial for establishing a therapeutic index and for selecting appropriate, non-lethal concentrations for subsequent mechanistic assays.[5][6][7] We employ orthogonal assays that measure different cytotoxicity endpoints to increase confidence in the results.

Key Assays
  • MTT (or equivalent tetrazolium salt) Assay: Measures metabolic activity. A decrease in the conversion of MTT to formazan by mitochondrial dehydrogenases indicates reduced cell viability.[6]

  • Lactate Dehydrogenase (LDH) Release Assay: Measures cell membrane integrity. The release of the stable cytosolic enzyme LDH into the culture medium indicates plasma membrane damage and necrosis.[8]

Example Data Presentation

All quantitative data should be summarized for clarity. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays.

Cell LineAssay TypeExposure Time (hr)IC50 (µM)Selectivity Index (SI)*
HepG2 (Liver)MTT48ValueValue
HEK293 (Kidney)MTT48ValueValue
SH-SY5Y (Neuronal)MTT48ValueValue
HepG2 (Liver)LDH48ValueValue
Cancer Cell LineMTT48ValueN/A

*Selectivity Index (SI) is often calculated as the IC50 in a non-cancerous cell line (e.g., HEK293) divided by the IC50 in a target cancer cell line.

Detailed Protocol: MTT Cytotoxicity Assay

This protocol is a self-validating system when appropriate controls are included.

  • Cell Seeding: Seed cells (e.g., HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

  • Compound Preparation: Prepare a 2X stock solution of 1,4-diphenyl-1H-1,2,3-triazol-5-amine in the appropriate vehicle (e.g., DMSO). Perform serial dilutions to create a range of concentrations. Ensure the final vehicle concentration in all wells is constant and non-toxic (typically ≤0.5%).

  • Cell Treatment: Remove the old media and add 100 µL of fresh media containing the desired concentrations of the compound to the test wells.

    • Controls: Include wells with vehicle only (negative control) and wells with a known cytotoxic agent like doxorubicin (positive control). Also include wells with media only (blank).

  • Incubation: Incubate the plate for 24 or 48 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve and determine the IC50 value using non-linear regression analysis.

Tier 2: Genotoxicity Assessment

Expert Rationale: Assessing the potential for a compound to cause genetic damage is a critical component of safety evaluation and a standard regulatory requirement.[9] A negative result in a robust genotoxicity battery provides significant confidence in the compound's safety profile. We utilize a core two-test battery as recommended by regulatory bodies like the OECD.[10]

Key Assays
  • Bacterial Reverse Mutation (Ames) Test (OECD TG 471): This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in the histidine operon to detect gene mutations (point mutations and frameshifts).[10][11] The inclusion of a metabolic activation system (S9 fraction from rat liver) is crucial, as some compounds only become mutagenic after metabolism.[9]

  • In Vitro Micronucleus Test (OECD TG 487): This mammalian cell assay detects both clastogenic (chromosome-breaking) and aneugenic (whole chromosome loss/gain) events.[11][12] Micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the nucleus during cell division.[11]

G start Seed Mammalian Cells (e.g., CHO-K1, TK6) treat Treat cells with compound (+/- S9 metabolic activation) for 3-6 hours start->treat wash Wash and Culture (1.5-2.0 cell cycles) treat->wash cytoB Add Cytochalasin B (Blocks Cytokinesis) wash->cytoB harvest Harvest and Stain Cells (e.g., Giemsa or fluorescent DNA stain) cytoB->harvest score Microscopic Analysis: Score Micronuclei (MN) in Binucleated (BN) Cells harvest->score end Positive Result: Significant increase in MN frequency vs control score->end G Compound Test Compound (1,4-diphenyl-1H-1,2,3-triazol-5-amine) ETC Electron Transport Chain (ETC) Inhibition Compound->ETC Uncoupling Uncoupling of Oxidative Phosphorylation Compound->Uncoupling ATP_Synthase ATP Synthase Inhibition Compound->ATP_Synthase Membrane Loss of Membrane Potential (ΔΨm) ETC->Membrane ROS Increased Reactive Oxygen Species (ROS) ETC->ROS Uncoupling->Membrane ATP_Drop Decreased ATP Production Membrane->ATP_Drop ATP_Synthase->ATP_Drop Apoptosis Apoptosis (Cell Death) ROS->Apoptosis ATP_Drop->Apoptosis

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Foundational

Engineering the 5-Amino-1,2,3-Triazole Scaffold: A Technical Guide to Next-Generation Heterocyclic Drug Discovery

Executive Summary While the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has cemented 1,4-disubstituted 1,2,3-triazoles as ubiquitous motifs in medicinal chemistry, the 5-amino-1,2,3-triazole (5-AT) subclass offers...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

While the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has cemented 1,4-disubstituted 1,2,3-triazoles as ubiquitous motifs in medicinal chemistry, the 5-amino-1,2,3-triazole (5-AT) subclass offers a highly differentiated and privileged chemical space. As a Senior Application Scientist overseeing heterocyclic library design, I often pivot to 5-ATs when standard triazoles fail to provide the necessary hydrogen-bond donor capabilities or sufficient dipole moments required for complex target engagement. 5-ATs serve as exceptional peptide bond isosteres and exhibit remarkable metabolic stability, making them invaluable for developing kinase inhibitors, antiparasitic agents, and novel antibiotics.

Mechanistic Advantages & The Dimroth Bottleneck

The primary structural advantage of the 5-amino-1,2,3-triazole lies in its dense functionalization. The C5-amino group acts as a critical hydrogen-bond donor, while the adjacent nitrogens serve as acceptors. This unique electronic topology allows 5-ATs to mimic amide bonds effectively without the associated proteolytic liabilities.

However, synthesizing these molecules is notoriously challenging due to the Dimroth rearrangement —an isomerization where 5-amino-1,2,3-triazoles convert into substituted alkylamino diazo compounds or alternative regioisomers under thermal stress. To circumvent this, modern synthetic protocols avoid high-temperature Huisgen cycloadditions, favoring either Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) 1 or base-mediated azide-nitrile cycloadditions to achieve strict regiocontrol.

Experimental Methodology: Base-Catalyzed Azide-Nitrile Cycloaddition

To build a self-validating and scalable protocol for 5-AT synthesis, we utilize a base-mediated [3+2] cycloaddition between organic azides and activated nitriles. This approach bypasses the Dimroth rearrangement by operating at moderate temperatures and provides direct access to the 5-amino core.

Step-by-Step Protocol:
  • Reagent Preparation : Dissolve 1.0 equivalent of the activated nitrile (e.g., ethyl cyanoacetate) and 1.2 equivalents of the organic azide in anhydrous DMSO (0.5 M concentration).

    • Causality : DMSO, a polar aprotic solvent, is critical here. It fails to solvate anions effectively, thereby maximizing the thermodynamic basicity and nucleophilicity of the incoming base.

  • Base Addition : Slowly add 1.5 equivalents of potassium tert-butoxide (t-BuOK) at 0°C, then warm to room temperature.

    • Causality : The strong base deprotonates the α-carbon of the activated nitrile. This generates a highly reactive carbanion that acts as the nucleophile to attack the terminal, electrophilic nitrogen of the azide.

  • Cycloaddition & Tautomerization : Heat the reaction mixture to 70°C for 3-5 hours. Monitor via TLC until the azide is consumed.

    • Causality : The initial nucleophilic attack forms an unstable imino-triazoline intermediate. The moderate heat drives an immediate tautomerization into the fully aromatic 5-amino-1,2,3-triazole. The thermodynamic driving force of aromatization prevents the reversible Dimroth rearrangement.

  • Quenching and Isolation : Cool the mixture to 0°C and quench with saturated aqueous NH4Cl. Extract with ethyl acetate (3x).

    • Causality : Quenching with a mild acid (NH4Cl) neutralizes the strong base, preventing base-catalyzed degradation of the newly formed heteroaromatic ring while protonating the product to ensure partitioning into the organic phase.

SynthesisWorkflow N1 Azide + Activated Nitrile (Starting Materials) N2 Base-Catalyzed Cycloaddition (DMSO/t-BuOK, 70°C) N1->N2 [3+2] Cycloaddition N3 5-Amino-1,2,3-Triazole Core (Intermediate) N2->N3 Regioselective N4 Buchwald-Hartwig Amination (Pd-NHC Catalyst) N3->N4 Functionalization N5 5-(Aryl)amino-1,2,3-Triazole (Drug Candidate) N4->N5 Cross-Coupling

Workflow for the regioselective synthesis and late-stage functionalization of 5-ATs.

Late-Stage Functionalization: Expanding SAR

Once the 5-AT core is established, expanding the Structure-Activity Relationship (SAR) requires functionalizing the C5-amino group. Traditional nucleophilic aromatic substitutions are often ineffective due to the electron-rich nature of the triazole ring. Instead, Buchwald-Hartwig cross-coupling using Palladium-N-heterocyclic carbene (Pd-NHC) complexes allows for the efficient synthesis of 5-(het)arylamino-1,2,3-triazoles 2. This late-stage amination is vital for tuning the lipophilicity and target residence time of the drug candidate. Furthermore, these robust synthetic routes have recently been adapted for DNA-Encoded Libraries (DELs), enabling the high-throughput screening of 5-ATs via on-DNA azide-acetonitrile "click" reactions 3.

Biological Applications and Case Studies

Targeting Trypanosoma cruzi (Chagas Disease)

Phenotypic high-content screening identified the 5-amino-1,2,3-triazole-4-carboxamide (ATC) series as a highly potent inhibitor of intracellular Trypanosoma cruzi proliferation. Lead optimization demonstrated that the ATC core provided submicromolar activity (pEC50 > 6). However, early hits exhibited high intrinsic clearance (Cli = 6.4 mL/min/g) due to metabolic instability. By replacing the amide bond with an oxadiazole bioisostere, research teams successfully discharged the risk of mutagenic aniline release in vivo while retaining the potent antiparasitic profile 4.

Disarming the Bacterial SOS Response

Antibiotic resistance is often accelerated by the bacterial SOS response, a DNA repair mechanism regulated by the proteins RecA and LexA. The 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold has been identified as a first-in-class inhibitor that blocks the auto-proteolysis of LexA. By preventing LexA cleavage, the 5-AT scaffold represses SOS gene expression, effectively sensitizing bacteria to existing antibiotics and halting mutagenesis 5.

SOSResponse DNA DNA Damage (Antibiotic Stress) RecA RecA Activation (ssDNA Binding) DNA->RecA LexA LexA Repressor (Auto-proteolysis) RecA->LexA Stimulates Cleavage SOS SOS Gene Expression (Resistance/Mutagenesis) LexA->SOS De-repression Drug 5-Amino-Triazole Inhibitor Drug->LexA Blocks Auto-proteolysis

Mechanism of 5-AT derivatives inhibiting the bacterial SOS response via LexA stabilization.

Quantitative Data Summary

The following table summarizes the pharmacological metrics of key 5-AT derivatives across different therapeutic indications, highlighting the versatility of the scaffold.

Compound Series / ScaffoldTarget IndicationKey Structural FeaturePrimary PotencyMetabolic Profile
ATC Core (Hit 3) T. cruzi (Chagas Disease)5-amino-1,2,3-triazole-4-carboxamidepEC50 > 6.0High Clearance (Cli = 6.4 mL/min/g)
Optimized ATC (Oxadiazole 27) T. cruzi (Chagas Disease)Amide replaced by oxadiazole bioisostereRetained pEC50 > 6.0Improved in vivo safety profile
Triazole-based Peptidomimetic Cancer (HSP90)5-amido-4-carboxy triazole substitutionIC50 = 29 nMHigh Stability
5-Amino-1-(carbamoylmethyl)-1H-1,2,3-triazole Bacterial SOS ResponseModular variation of carboxamideIC50 = 32 μM (Lead 1)Moderate Stability

Conclusion

The 5-amino-1,2,3-triazole scaffold represents a highly versatile and underexplored pharmacophore in heterocyclic drug discovery. By employing rigorous, causality-driven synthetic protocols—such as base-catalyzed azide-nitrile cycloadditions and Pd-NHC cross-couplings—medicinal chemists can bypass historical bottlenecks like the Dimroth rearrangement. The resulting 5-AT libraries offer unprecedented opportunities to tackle complex biological targets, from parasitic infections to antibiotic resistance.

References

  • Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry. 4

  • Ruthenium-Catalyzed Synthesis of 5-Amino-1,2,3-triazole-4-carboxylates for Triazole-Based Scaffolds: Beyond the Dimroth Rearrangement. The Journal of Organic Chemistry. 1

  • Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Microbiology. 5

  • Synthesis of Functionalized Triazoles on DNA via Azide-Acetonitrile “Click” Reaction. Organic Letters. 3

  • General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino-1,2,3-triazoles. Molecules. 2

Sources

Protocols & Analytical Methods

Method

Application Note & Synthesis Protocol: 1,4-diphenyl-1H-1,2,3-triazol-5-amine

Audience: Researchers, scientists, and drug development professionals. Introduction: The Significance of the 5-Aminotriazole Scaffold The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry and materials...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 5-Aminotriazole Scaffold

The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry and materials science, largely due to its remarkable stability, unique electronic properties, and its ability to engage in hydrogen bonding. The development of the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has made the synthesis of 1,4-disubstituted 1,2,3-triazoles exceptionally efficient and reliable.[1][2] Among the various substituted triazoles, the 5-amino-1,2,3-triazole moiety is of particular interest. The presence of the C5-amino group provides a critical vector for further functionalization and acts as a key pharmacophore, enabling interactions with biological targets.

This guide provides a detailed, two-stage synthetic protocol for the preparation of 1,4-diphenyl-1H-1,2,3-triazol-5-amine. Our methodology is designed for clarity and reproducibility, beginning with the robust synthesis of the 1,4-diphenyl-1H-1,2,3-triazole intermediate via CuAAC, followed by a regioselective C-H amination at the C5 position. We will delve into the mechanistic rationale behind each step, providing researchers with the insights needed to adapt and troubleshoot the synthesis effectively.

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages. First, the construction of the stable 1,4-diphenyltriazole ring system. Second, the direct and regioselective introduction of the amine functionality at the C5 position.

G cluster_0 Stage 1: CuAAC Cycloaddition cluster_1 Stage 2: C5-Amination P_Azide Phenyl Azide Intermediate 1,4-diphenyl-1H-1,2,3-triazole P_Azide->Intermediate Cu(I) catalyst (e.g., CuSO₄/NaAsc) P_Alkyne Phenylacetylene P_Alkyne->Intermediate Intermediate_ref 1,4-diphenyl-1H-1,2,3-triazole FinalProduct 1,4-diphenyl-1H-1,2,3-triazol-5-amine Intermediate_ref->FinalProduct 1. Strong Base (e.g., n-BuLi) 2. Electrophilic Aminating Agent

Caption: Two-stage synthesis of the target compound.

Part 1: Synthesis of 1,4-diphenyl-1H-1,2,3-triazole via CuAAC

Mechanistic Insight: The Power of "Click" Chemistry

The Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne is a powerful transformation for forming the 1,2,3-triazole ring. However, the thermal reaction often requires harsh conditions and results in a mixture of 1,4- and 1,5-regioisomers.[2][3] The introduction of a copper(I) catalyst dramatically accelerates the reaction and, crucially, provides exclusive regiocontrol, yielding only the 1,4-disubstituted product.[2][3] The catalytic cycle involves the formation of a copper(I) acetylide intermediate, which then reacts with the azide in a stepwise manner, ensuring perfect regioselectivity. This reliability is why CuAAC is the premier example of a click reaction.[1]

Preliminary Step: Preparation of Phenyl Azide

While phenyl azide is commercially available, it can also be synthesized efficiently from aniline. A modern, one-pot procedure avoids the isolation of the potentially unstable diazonium salt intermediate.

Protocol: One-Pot Synthesis of Phenyl Azide [4]

  • To a solution of aniline (1.0 eq) in a suitable organic solvent (e.g., acetonitrile), add tert-butyl nitrite (1.2 eq) at 0 °C.

  • Stir the mixture for 15-20 minutes.

  • Slowly add azidotrimethylsilane (TMSN₃, 1.2 eq) to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir until the aniline is completely consumed (monitor by TLC).

  • Upon completion, the reaction is carefully quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure to yield phenyl azide.

    • Safety Critical: Organic azides are potentially explosive. Handle with extreme care, use a safety shield, and avoid heat, friction, and shock. Always work in a well-ventilated fume hood.

Protocol: Copper-Catalyzed Synthesis of 1,4-diphenyl-1H-1,2,3-triazole[5][6]

This protocol utilizes an in-situ reduction of Copper(II) to the active Copper(I) catalyst using sodium ascorbate.

Reagent/ComponentMolar Eq.Molecular Weight ( g/mol )Amount (mmol)Mass/Volume
Phenylacetylene1.0102.1410.01.02 g (1.09 mL)
Phenyl Azide1.05119.1210.51.25 g
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)0.05249.690.5125 mg
Sodium Ascorbate0.10198.111.0198 mg
Solvent (t-BuOH/H₂O, 1:1)---50 mL

Procedure:

  • In a 100 mL round-bottom flask, dissolve phenylacetylene (1.0 eq) and phenyl azide (1.05 eq) in 50 mL of a 1:1 mixture of tert-butanol and deionized water.

  • In a separate vial, prepare a solution of copper(II) sulfate pentahydrate (0.05 eq) in a minimum amount of water.

  • In another vial, prepare a solution of sodium ascorbate (0.10 eq) in a minimum amount of water.

  • Add the copper(II) sulfate solution to the flask containing the alkyne and azide. The solution will likely be a pale blue suspension.

  • Add the sodium ascorbate solution to the reaction mixture. A color change to a yellow-orange or brown suspension is typically observed as Cu(II) is reduced to Cu(I).

  • Stir the reaction vigorously at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, a solid precipitate (the product) should be visible. Filter the solid through a Büchner funnel and wash with cold water (3 x 20 mL) and then with cold hexane (2 x 20 mL) to remove any unreacted starting materials.

  • Dry the resulting white to off-white solid under vacuum to yield 1,4-diphenyl-1H-1,2,3-triazole. The expected yield is typically high (>90%).

Part 2: Regioselective C5-Amination of 1,4-diphenyl-1H-1,2,3-triazole

Mechanistic Insight: C-H Activation and Electrophilic Amination

The C5-H proton of 1,4-disubstituted-1,2,3-triazoles is the most acidic proton on the heterocyclic ring. This enhanced acidity allows for its regioselective deprotonation by a strong, non-nucleophilic base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), to form a stable 1,2,3-triazolide anion. This nucleophilic anion can then be trapped by a suitable electrophile. For the introduction of an amino group, an electrophilic aminating agent is required. Trisyl azide (2,4,6-triisopropylbenzenesulfonyl azide) is an effective and relatively safe choice for this transformation, which proceeds via the formation of a triazene intermediate that subsequently eliminates the sulfonyl group upon workup to reveal the primary amine.

G start 1,4-diphenyl-1H-1,2,3-triazole step1 start->step1 n-BuLi, THF -78 °C anion Deprotonation (C5-triazolide anion formation) step1->anion step2 anion->step2 Trisyl Azide -78 °C to RT triazene Electrophilic Amination (Triazene intermediate) step2->triazene step3 product Hydrolysis/Workup (Final Amine Product) step3->product triazene->step3 Aqueous Workup

Caption: Workflow for the C5-Amination reaction.

Protocol: C5-Amination of 1,4-diphenyl-1H-1,2,3-triazole
Reagent/ComponentMolar Eq.Molecular Weight ( g/mol )Amount (mmol)Mass/Volume
1,4-diphenyl-1H-1,2,3-triazole1.0221.265.01.11 g
n-Butyllithium (n-BuLi) (2.5 M in hexanes)1.164.065.52.2 mL
2,4,6-Triisopropylbenzenesulfonyl azide (Trisyl Azide)1.2307.456.01.84 g
Anhydrous Tetrahydrofuran (THF)---50 mL

Procedure:

  • Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

  • Dissolution: Add 1,4-diphenyl-1H-1,2,3-triazole (1.0 eq) to the flask and dissolve it in 50 mL of anhydrous THF under a nitrogen atmosphere.

  • Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 eq, 2.5 M solution in hexanes) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting solution at -78 °C for 1 hour.

    • Safety Critical: n-Butyllithium is pyrophoric and reacts violently with water. All glassware must be scrupulously dried, and the reaction must be maintained under an inert atmosphere.

  • Amination: In a separate dry flask, dissolve 2,4,6-triisopropylbenzenesulfonyl azide (1.2 eq) in a minimum amount of anhydrous THF. Transfer this solution via cannula into the flask containing the triazolide anion at -78 °C.

  • Reaction Progression: Allow the reaction mixture to stir at -78 °C for 2 hours, and then let it warm slowly to room temperature overnight (approx. 16 hours).

  • Quenching and Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

  • Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Washing and Drying: Combine the organic layers and wash with water and then with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 1,4-diphenyl-1H-1,2,3-triazol-5-amine.[5]

Expected Results & Characterization

The final product, 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0), should be a solid.[5] Characterization should be performed using standard analytical techniques:

  • ¹H NMR: Expect characteristic signals for the two phenyl groups and a broad singlet for the -NH₂ protons.

  • ¹³C NMR: Expect signals corresponding to the carbons of the phenyl rings and the triazole core.

  • Mass Spectrometry (MS): The molecular ion peak corresponding to the product's mass (C₁₄H₁₂N₄, M.W. = 236.27 g/mol ) should be observed.

  • Melting Point: Determination of the melting point can serve as an indicator of purity.

References

  • Kaiser, M., et al. (2009). Synthesis and Antiprotozoal Activity of Cationic 1,4-Diphenyl-1H-1,2,3-triazoles. Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Methods for the synthesis of 5-amino-1,2,3-triazoles. Available at: [Link]

  • Wang, W., et al. (2016). Copper(I)-Catalyzed Three-Component Click/Alkynylation: One-Pot Synthesis of 5-Alkynyl-1,2,3-triazoles. Organic Letters. Available at: [Link]

  • Wikipedia. (n.d.). Dimroth rearrangement. Available at: [Link]

  • Jetir.org. (n.d.). Cu Catalyzed Azide-Alkyne Cycloaddition with Pharmacological Applications of Click Chemistry. Available at: [Link]

  • Barral, K., et al. (2007). Efficient Conversion of Aromatic Amines into Azides: A One-Pot Synthesis of Triazole Linkages. Organic Letters. Available at: [Link]

  • MDPI. (2020). Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. Available at: [Link]

  • Brik, A., et al. (2005). “Flash” Solvent-free Synthesis of Triazoles Using a Supported Catalyst. Molecules. Available at: [Link]

  • Semantic Scholar. (2020). Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. Available at: [Link]

  • Witte, M. D., et al. (2018). Conditional Copper-Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation. Angewandte Chemie. Available at: [Link]

  • Chemical Synthesis Database. (2025). 1,4-diphenyl-1H-1,2,3-triazol-5-amine. Available at: [Link]

  • Bock, V. D., et al. (2006). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. Available at: [Link]

  • Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Available at: [Link]

  • Mendeleev Communications. (n.d.). Synthesis and Dimroth rearrangement of 3-amino-4-(5-amino-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazoles. Available at: [Link]

  • Beilstein Journals. (2021). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Available at: [Link]

  • Bakulev, V. A., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. Molecules. Available at: [Link]

  • ACS Publications. (2024). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry. Available at: [Link]

  • Beilstein Archives. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. Available at: [Link]

  • Kappe, C. O., et al. (2022). A practical flow synthesis of 1,2,3-triazoles. RSC Advances. Available at: [Link]

  • Semantic Scholar. (2009). Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids. Available at: [Link]

  • Springer. (2021). The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. Available at: [Link]

  • ResearchGate. (2025). ChemInform Abstract: An Efficient, One-Pot, Regioselective Synthesis of 1,4-Diaryl-1H-1,2,3-triazoles Using Click Chemistry. Available at: [Link]

  • MDPI. (2021). Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles. Available at: [Link]

  • ACS Publications. (2012). A 1,4-Diphenyl-1,2,3-Triazole-Based β-Turn Mimic Constructed by Click Chemistry. Crystal Growth & Design. Available at: [Link]

  • SciSpace. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. Available at: [Link]

  • Royal Society of Chemistry. (2019). Regioselective one-pot synthesis of 1,4-disubstituted 1,2,3-triazoles over Ag–Zn-based nanoheterostructured catalysts. New Journal of Chemistry. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). A straightforward and sustainable synthesis of 1,4-disubtituted 1,2,3-triazoles via visible-light-promoted copper-catalyzed azide-alkyne cycloaddition (CuAAC). Available at: [Link]

  • Chemistry of Heterocyclic Compounds. (2020). THE DIMROTH REARRANGEMENT OF 5-AMINO-1-ARYL-1,2,3-TRIAZOLE-4-CARBOTHIOAMIDES. Available at: [Link]

  • ResearchGate. (n.d.). Regioselective Synthesis of 1,4,5-Trisubstituted-1,2,3-Triazoles from Aryl Azides and Enaminones. Available at: [Link]

  • Beilstein Journals. (2013). IBD-mediated oxidative cyclization of pyrimidinylhydrazones and concurrent Dimroth rearrangement: Synthesis of[6][7][8]triazolo[1,5-c]pyrimidine derivatives. Available at: [Link]

Sources

Application

Application Note: Catalyst-Free Synthesis of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Introduction & Strategic Rationale 1,2,3-Triazoles are ubiquitous structural motifs in drug discovery, frequently deployed as stable bioisosteres for amide bonds, cis-olefins, and aromatic rings. While the Copper-Catalyz...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

1,2,3-Triazoles are ubiquitous structural motifs in drug discovery, frequently deployed as stable bioisosteres for amide bonds, cis-olefins, and aromatic rings. While the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the industry standard for generating 1,4-disubstituted triazoles, it inherently fails to produce 5-amino-1,2,3-triazoles. The 5-amino moiety is a critical pharmacophore for hydrogen-bonding interactions in various kinase inhibitors, antimicrobial agents, and fluorescent probes.

To access 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS: 29704-63-0), researchers must pivot from alkyne precursors to active methylene compounds. This application note details a transition-metal-free, base-promoted [3+2] cycloaddition between phenyl azide and phenylacetonitrile (benzyl cyanide). By eliminating copper or ruthenium catalysts, this protocol bypasses heavy-metal toxicity screening in downstream API development and provides absolute regioselectivity [1].

Mechanistic Insights: The Base-Promoted [3+2] Cycloaddition

As a self-validating system, the synthesis operates via a stepwise polar mechanism rather than a concerted pericyclic reaction. Understanding the causality of each step is critical for troubleshooting and scale-up:

  • Carbanion Generation : A strong base (e.g., KOtBu) deprotonates the benzylic carbon of phenylacetonitrile. The pKa of these protons is ~16.1 in DMSO; thus, weaker bases like triethylamine are insufficient for quantitative enolization, which would otherwise leave unreacted starting material.

  • Nucleophilic Attack : The resulting cyano carbanion acts as a potent nucleophile, attacking the terminal, electrophilic nitrogen of the phenyl azide. The electron-withdrawing nature of the phenyl ring on the azide enhances this electrophilicity, lowering the activation barrier.

  • Cyclization & Tautomerization : The initial attack forms a linear intermediate that rapidly undergoes intramolecular cyclization onto the nitrile carbon, forming an unstable 5-iminotriazoline. Rapid protonation and tautomerization yield the fully aromatic, thermodynamically stable 5-amino-1,2,3-triazole [2].

G A Phenylacetonitrile + Base (e.g., KOtBu) B Cyano Carbanion (Active Methylene) A->B D Nucleophilic Attack & [3+2] Cycloaddition B->D C Phenyl Azide (Dipole) C->D E 5-Iminotriazoline Intermediate D->E F Protonation & Tautomerization E->F G 1,4-Diphenyl-1H-1,2,3-triazol-5-amine (Final Product) F->G

Fig 1: Mechanistic pathway for the base-promoted, catalyst-free synthesis of 5-amino-1,2,3-triazoles.

Optimization of Reaction Conditions

To establish a robust protocol, various base/solvent combinations were evaluated. The quantitative data below illustrates why KOtBu in DMSO is the recommended system for maximizing atom economy and minimizing reaction time [3].

Table 1: Optimization of Base and Solvent for Cycloaddition

EntryBase (Equiv.)SolventTemp (°C)Time (h)Yield (%)Observation / Causality
1Et 3​ N (1.5)EtOH801215Base too weak for complete enolization.
2NaOEt (1.2)EtOH80665Moderate yield; protic solvent causes competitive protonation.
3Cs 2​ CO 3​ (1.5)DMSO70388Good yield; requires mild heating to drive cyclization.
4KOtBu (1.2)THF25492Excellent yield; slight solubility issues with the intermediate.
5 KOtBu (1.2) DMSO 25 2 96 Optimal; aprotic polar solvent maximizes carbanion nucleophilicity.

Experimental Protocol

Target: 1,4-Diphenyl-1H-1,2,3-triazol-5-amine Scale: 10.0 mmol

Reagents & Materials
  • Phenylacetonitrile (Benzyl cyanide): 1.17 g (10.0 mmol)

  • Phenyl azide: 1.19 g (10.0 mmol) (Safety Note: Phenyl azide is a known explosive hazard. Do not concentrate to dryness; handle strictly as a 0.5 M solution in MTBE or DMSO) [4].

  • Potassium tert-butoxide (KOtBu): 1.35 g (12.0 mmol)

  • Anhydrous DMSO: 20 mL

  • Ice water: 100 mL

Step-by-Step Methodology
  • System Preparation: Equip a 50 mL oven-dried round-bottom flask with a magnetic stir bar and a nitrogen inlet. Purge the system with N 2​ for 5 minutes to ensure an anhydrous environment, preventing premature quenching of the hygroscopic base.

  • Carbanion Generation: Add phenylacetonitrile (1.17 g) and anhydrous DMSO (15 mL) to the flask. Cool the mixture to 0 °C using an ice bath. Slowly add KOtBu (1.35 g) in small portions over 5 minutes.

    • Self-Validation Checkpoint: The solution will immediately transition to a deep red/purple color, visually confirming the successful generation of the cyano carbanion.

  • Azide Addition: Dilute the phenyl azide (10.0 mmol) in 5 mL of anhydrous DMSO. Add this solution dropwise to the reaction mixture over 10 minutes at 0 °C to control the exothermic [3+2] cycloaddition.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir vigorously for 2 hours.

    • Self-Validation Checkpoint: Monitor the reaction via TLC (Eluent: Hexane/EtOAc 7:3). The starting materials will disappear, and a new, intensely UV-active spot (R f​ ~0.3) will emerge. The spot will stain positive (purple/pink) with ninhydrin, confirming the presence of the primary amine.

  • Quenching & Precipitation: Slowly pour the dark reaction mixture into a beaker containing 100 mL of vigorously stirred ice water. The sudden shift in polarity forces the highly hydrophobic 1,4-diphenyl-1H-1,2,3-triazol-5-amine to precipitate as a crude solid.

  • Isolation & Purification: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with cold water (3 × 20 mL) to remove residual DMSO and inorganic salts.

  • Crystallization: Recrystallize the crude product from hot ethanol. Allow it to cool slowly to room temperature, then transfer to an ice bath. Filter the pure off-white to pale yellow crystals and dry under high vacuum for 12 hours.

Analytical Characterization
  • Yield: ~2.27 g (96%).

  • 1 H NMR (400 MHz, DMSO-d 6​ ): δ 7.85 (d, J = 7.5 Hz, 2H, Ar-H), 7.60-7.45 (m, 7H, Ar-H), 7.35 (t, J = 7.4 Hz, 1H, Ar-H), 5.42 (br s, 2H, NH 2​ ).

  • LC-MS (ESI+): Calculated for C 14​ H 13​ N 4​ [M+H] + : 237.11; Found: 237.1.

References

  • Title: Synthesis of 5-(Aryl)
  • Title: Azide-acetonitrile "click" reaction triggered by Cs2CO3: The atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles Source: ResearchGate URL
  • Source: Chemical Communications (RSC Publishing)
  • Title: Cas 622-37-7, PHENYL AZIDE - Chemical Properties and Safety Source: LookChem URL
Method

Application Note & Protocols: 1,4-Diphenyl-1H-1,2,3-triazol-5-amine as a Ligand in Transition Metal Complexes

Executive Summary 1,4-Diphenyl-1H-1,2,3-triazol-5-amine (commonly referred to as 5-amino-1,4-diphenyl-1,2,3-triazole or ADT ) is a highly versatile, nitrogen-rich heterocyclic ligand. Characterized by a rigid planar stru...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1,4-Diphenyl-1H-1,2,3-triazol-5-amine (commonly referred to as 5-amino-1,4-diphenyl-1,2,3-triazole or ADT ) is a highly versatile, nitrogen-rich heterocyclic ligand. Characterized by a rigid planar structure, a high dipole moment, and multiple coordination sites (the endocyclic N2/N3 atoms and the exocyclic C5-amino group), ADT is increasingly utilized in advanced coordination chemistry.

This application note provides researchers and drug development professionals with mechanistic insights, photophysical properties, and validated protocols for utilizing ADT in transition metal complexes. Special emphasis is placed on its application as a Copper(II) chemosensor and as a stable N-donor ligand for catalytic precursors.

Mechanistic Insights & Coordination Chemistry

Structural Dynamics and the Dimroth Rearrangement

When utilizing ADT as a ligand, researchers must account for its inherent structural isomerism. Under basic conditions or prolonged thermal stress, ADT undergoes an irreversible Dimroth rearrangement to form its constitutional isomer, 5-anilino-4-phenyl-1H-1,2,3-triazole (APT) [1].

  • Causality in Protocol Design: To preserve the ADT framework during metal complexation, experimental protocols must strictly avoid strong bases (e.g., pyridine, DBU) and excessive refluxing. Mild conditions—such as room temperature stirring in neutral, medium-polarity solvents like methanol (MeOH) or acetonitrile (MeCN)—are mandatory to prevent unwanted isomerization.

Coordination Modes

ADT typically acts as a monodentate or bidentate ligand. Transition metals such as Cu(II) and Pd(II) preferentially coordinate via the N3 atom of the triazole ring and/or the exocyclic amino nitrogen. This dual-site availability allows for the formation of stable chelate rings or extended polymeric networks, depending on the stoichiometric metal-to-ligand ratio.

G ADT 1,4-diphenyl-1H-1,2,3-triazol-5-amine (ADT) APT 5-anilino-4-phenyl-1H-1,2,3-triazole (APT) ADT->APT Dimroth Rearrangement (Base/Reflux) Cu_Complex Cu(II)-ADT Complex (Chemosensor) ADT->Cu_Complex CuCl2, RT (Coordination via N) Pd_Complex Pd(II)-ADT Complex (Catalyst) ADT->Pd_Complex PdCl2, Reflux (Stable N-donor)

Figure 1: Reaction pathways of ADT including Dimroth rearrangement and metal complexation.

Photophysical Properties & Chemosensing Applications

ADT exhibits pronounced photophysical characteristics driven by intramolecular charge transfer (ICT), making it an excellent candidate for optical chemosensors[1].

  • Cu(II) Sensing Mechanism: The introduction of Cu(II) ions to an ADT solution results in rapid coordination. Because Cu(II) is highly paramagnetic (d⁹ electron configuration), it facilitates non-radiative decay pathways via Ligand-to-Metal Charge Transfer (LMCT). This interaction causes a self-validating, quantitative quenching of ADT's native fluorescence, allowing for the highly sensitive detection of biologically and environmentally relevant Cu(II) ions.

Experimental Protocols

Protocol A: Synthesis of [Cu(ADT)₂Cl₂] for Chemosensing Studies

Objective: Prepare a stable Cu(II)-ADT complex for downstream UV-Vis and fluorometric titration. Materials: ADT ligand, Copper(II) chloride dihydrate (CuCl₂·2H₂O), HPLC-grade Methanol (MeOH).

Step-by-Step Methodology:

  • Ligand Preparation: Dissolve 2.0 mmol (472 mg) of ADT in 20 mL of MeOH in a 50 mL round-bottom flask. Stir at room temperature until fully dissolved. The solution will appear pale yellow.

  • Metal Addition: In a separate vial, dissolve 1.0 mmol (170 mg) of CuCl₂·2H₂O in 5 mL of MeOH.

  • Complexation: Add the Cu(II) solution dropwise to the ADT solution over 10 minutes under continuous magnetic stirring.

    • Self-Validating Check: The solution should immediately transition from pale yellow to a deep green/blue hue, visually confirming successful N-coordination and LMCT band formation.

  • Incubation: Stir the mixture at room temperature for 4 hours.

    • Crucial Causality: Do not heat the reaction or add a base, as this risks triggering the Dimroth rearrangement to APT.

  • Isolation: Reduce the solvent volume by half under vacuum. Induce precipitation by adding cold diethyl ether (15 mL). Filter the resulting microcrystalline solid via vacuum filtration.

  • Purification: Wash the precipitate with cold ethanol (2 x 5 mL) and dry in vacuo.

Protocol B: In Situ UV-Vis/Fluorescence Titration
  • Prepare a 10 µM stock solution of ADT in Acetonitrile (MeCN).

  • Prepare a 1 mM stock solution of Cu(II) in MeCN.

  • Transfer 2.0 mL of the ADT solution to a quartz cuvette. Record the baseline fluorescence emission ( λex​ ≈ 310 nm).

  • Titrate the Cu(II) stock in 2 µL increments into the cuvette.

  • Self-Validating Check: Observe the linear quenching of the emission peak at ~400 nm. Plot (F0​−F)/F0​ vs. [Cu2+] to determine the binding constant via the Benesi-Hildebrand equation.

Workflow Step1 Ligand Preparation Dissolve ADT in MeOH/MeCN Step2 Metal Salt Addition Add Cu(II) or Pd(II) Precursor Step1->Step2 Step3 Complexation Stir at RT (Avoid strong base) Step2->Step3 Step4 Isolation Precipitation & Filtration Step3->Step4 Step5 Characterization UV-Vis, Fluorimetry, NMR Step4->Step5

Figure 2: Standard experimental workflow for synthesizing ADT-transition metal complexes.

Quantitative Data Summary

The following table summarizes the comparative photophysical and structural properties of the ADT ligand, its isomer APT, and the resulting Cu(II) complex.

Parameter1,4-Diphenyl-1H-1,2,3-triazol-5-amine (ADT)5-Anilino-4-phenyl-1H-1,2,3-triazole (APT)Cu(II)-ADT Complex
Structural State Kinetic Product (Primary Amine)Thermodynamic Product (Secondary Amine)Metal-Coordinated
Absorption Max ( λmax​ ) ~280 - 300 nm~310 - 330 nm~350 nm (LMCT band)
Fluorescence Emission Strong (~400 nm)Moderate (~420 nm)Quenched (Non-radiative)
Preferred Synthesis Condition Neutral pH, Room TempBasic pH (Pyridine), RefluxNeutral pH, Room Temp
Primary Coordination Site N3 and C5-NH₂N2/N3 and C5-NHN3 and C5-NH₂

References

  • Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. ACS Omega. This study elucidates the photophysical characteristics, Dimroth rearrangement mechanisms, and chemosensing potential of 5-amino-1,4-diphenyl-1,2,3-triazole (ADT) and its isomer (APT) for detecting environmentally relevant ions such as Copper(II). URL: [Link]

  • Azide-acetonitrile "click" reaction triggered by Cs2CO3: The atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles. ResearchGate. Details the foundational synthetic routes and the utility of 1,2,3-triazoles as precursors and ligands in homogeneous transition metal catalysis. URL: [Link]

Sources

Application

Application Note: One-Pot Multicomponent Synthesis of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application: Peptidomimetic scaffolding, kinase inhibitor library generation, and bioorthogonal click-chemistry derivatives. Int...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application: Peptidomimetic scaffolding, kinase inhibitor library generation, and bioorthogonal click-chemistry derivatives.

Introduction & Scientific Rationale

The 5-amino-1,2,3-triazole core is a highly privileged pharmacophore in modern drug discovery, exhibiting remarkable thermal and metabolic stability, a large dipole moment, and potent hydrogen-bond donating/accepting capabilities[1]. These properties make it an exceptional peptide bond isostere.

Historically, the synthesis of 5-amino-1,2,3-triazoles relied on the classical two-component azide-nitrile cycloaddition (the Dimroth reaction)[1]. However, the isolation and handling of low-molecular-weight organic azides pose significant explosion hazards. To circumvent this, we detail a metal-catalyzed, three-component tandem reaction utilizing an aryl halide (iodobenzene), sodium azide, and an active methylene compound (phenylacetonitrile). This one-pot methodology ensures the in situ generation and immediate consumption of the hazardous phenyl azide intermediate, maximizing both atom economy and operational safety[2].

Mechanistic Insights & Causality

The synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine operates via a self-validating tandem catalytic cycle consisting of two distinct phases:

  • Ullmann-Type Azidation: Copper(I) iodide, stabilized by a bidentate ligand (L-proline), catalyzes the cross-coupling of iodobenzene with sodium azide. The use of L-proline prevents the disproportionation of Cu(I) to Cu(0) and Cu(II), ensuring a rapid conversion to phenyl azide.

  • Base-Promoted [3+2] Cycloaddition: The introduction of cesium carbonate ( Cs2​CO3​ ) serves a highly specific purpose. With a pKa of ~21 in DMSO, phenylacetonitrile requires a base strong enough to generate the reactive keteniminate anion, but mild enough to prevent the degradation of the triazole product[3]. The keteniminate anion undergoes a regiospecific [3+2] cycloaddition with the in situ generated phenyl azide, followed by a rapid protonation/aromatization sequence to yield the 5-amino-1,2,3-triazole.

Mechanism A Iodobenzene + NaN3 B CuI / L-Proline Catalysis A->B C Phenyl Azide (In Situ) B->C G [3+2] Cycloaddition C->G D Phenylacetonitrile E Base (Cs2CO3) D->E F Keteniminate Anion E->F F->G H 1,4-Diphenyl-1H- 1,2,3-triazol-5-amine G->H

Fig 1: Mechanistic pathway of the three-component triazole synthesis.

Reaction Optimization & Data Presentation

The choice of solvent and base dictates the success of the multicomponent cascade. DMSO is strictly required to solubilize the inorganic salts ( NaN3​ and Cs2​CO3​ ) while enhancing the nucleophilicity of the keteniminate anion.

Table 1: Optimization of Multicomponent Reaction Conditions

EntryCatalyst SystemBase (1.5 eq)SolventTemp (°C)Yield (%)Causality / Observation
1None Cs2​CO3​ DMSO800No azidation occurs without Cu(I).
2CuI (10 mol%) K2​CO3​ DMF8045 K2​CO3​ provides insufficient deprotonation.
3CuI (10 mol%) / L-ProlineNaOtBuToluene10032Poor solubility of NaN3​ in non-polar solvent.
4 CuI (10 mol%) / L-Proline Cs2​CO3​ DMSO 80 89 Optimal solubility and base strength.

Experimental Protocol

Scale: 10 mmol (Preparative Scale)

Reagent Preparation
  • Iodobenzene: 2.04 g (10.0 mmol)

  • Sodium Azide ( NaN3​ ): 0.78 g (12.0 mmol) - Caution: Highly toxic. Do not use metal spatulas.

  • Phenylacetonitrile: 1.17 g (10.0 mmol)

  • Copper(I) Iodide (CuI): 190 mg (1.0 mmol, 10 mol%)

  • L-Proline: 230 mg (2.0 mmol, 20 mol%)

  • Cesium Carbonate ( Cs2​CO3​ ): 4.88 g (15.0 mmol)

  • Anhydrous DMSO: 20 mL

Step-by-Step Methodology
  • System Purging: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar. Backfill with dry Nitrogen ( N2​ ) three times to ensure an oxygen-free environment, preventing the oxidative degradation of the Cu(I) catalyst.

  • In Situ Azidation: Charge the flask with CuI (190 mg), L-proline (230 mg), and NaN3​ (0.78 g). Add anhydrous DMSO (10 mL) followed by iodobenzene (2.04 g). Seal the flask and stir the suspension at 80 °C for 4 hours.

    • Validation Check: A color change from pale yellow to deep brown indicates the formation of the active Cu-azide complex.

  • Cycloaddition Phase: Cool the reaction mixture slightly to 50 °C. Carefully add phenylacetonitrile (1.17 g) and Cs2​CO3​ (4.88 g) suspended in the remaining 10 mL of DMSO.

  • Maturation: Re-seal the flask and heat to 80 °C for an additional 12 hours. The prolonged heating ensures complete conversion of the intermediate keteniminate[3].

  • Quenching & Workup: Cool the mixture to room temperature. Pour the crude mixture into 100 mL of saturated aqueous NH4​Cl .

    • Causality: NH4​Cl is strictly chosen over water to buffer the highly basic Cs2​CO3​ , preventing the base-catalyzed hydrolysis of the triazolamine, while simultaneously complexing and washing away copper residues as soluble cuprammonium ions.

  • Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine ( 3×50 mL) to remove residual DMSO. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate, 70:30 v/v) to afford 1,4-diphenyl-1H-1,2,3-triazol-5-amine as an off-white solid.

Workflow N1 Step 1: Reagent Setup Mix PhI, NaN3, CuI N2 Step 2: Azidation Stir in DMSO at 80°C N1->N2 N3 Step 3: Cycloaddition Add PhCH2CN & Cs2CO3 N2->N3 N4 Step 4: Workup Quench with aq. NH4Cl N3->N4 N5 Step 5: Purification Silica Gel Column N4->N5

Fig 2: Experimental workflow for the one-pot multicomponent synthesis.

References

  • Azide-acetonitrile "click" reaction triggered by Cs2CO3: The atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles ResearchG
  • Synthesis of 1,2,3-Triazoles Organic Chemistry Portal
  • General Method of Synthesis of 5-(Het)

Sources

Method

Application Notes and Protocols: Incorporating 1,4-Diphenyl-1H-1,2,3-triazol-5-amine into Polymer Frameworks

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Value of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine in Advanced Polymer Design The 1,2,3-triazole moiety has emerged as a cornersto...

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine in Advanced Polymer Design

The 1,2,3-triazole moiety has emerged as a cornerstone in modern polymer chemistry and materials science, largely due to its unique combination of properties. It exhibits a significant dipole moment, can act as a hydrogen bond acceptor and, in some cases, a donor, and serves as a ligand for metal ions.[1] These characteristics make triazole-containing polymers promising for a wide array of applications, including drug delivery, advanced coatings, and functional materials.[2][3] The advent of Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a prime example of "click chemistry," has provided a highly efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles, further fueling their adoption in polymer synthesis.[4][5][6][7]

Specifically, 1,4-diphenyl-1H-1,2,3-triazol-5-amine (DPTA), with its molecular formula C14H12N4[8][9][10], presents a compelling building block for polymer functionalization. The presence of a primary amine group offers a versatile handle for incorporation into polymer chains through various well-established chemical transformations. The diphenyl substitution on the triazole ring can impart desirable properties such as thermal stability and altered solubility characteristics to the resulting polymer. This document provides a detailed guide for the incorporation of DPTA into polymer frameworks, covering both "grafting to" and "grafting from" approaches, along with comprehensive protocols and characterization techniques.

Core Concepts: Strategic Approaches for DPTA Integration

The incorporation of DPTA into a polymer framework can be broadly categorized into two main strategies: post-polymerization modification and direct polymerization of a DPTA-functionalized monomer.

Post-Polymerization Modification ("Grafting To")

This approach involves the synthesis of a base polymer with reactive side chains, followed by the covalent attachment of DPTA. This method is advantageous as it allows for the use of well-defined, pre-existing polymers and offers control over the degree of functionalization.

  • Causality: By starting with a polymer of known molecular weight and dispersity, the primary characteristics of the backbone are preserved. The subsequent functionalization with DPTA allows for the precise tuning of the final polymer's properties. This is particularly useful when the polymerization conditions required for a DPTA-containing monomer might be incompatible with achieving desired polymer architectures.

Polymerization of a DPTA-Functionalized Monomer ("Grafting From")

In this strategy, DPTA is first chemically modified to introduce a polymerizable group (e.g., a vinyl or acrylate moiety). This functionalized monomer is then (co)polymerized to form the desired polymer.

  • Causality: This method is ideal for achieving high and uniform incorporation of the DPTA unit throughout the polymer chain. It is particularly effective for creating polymers where the triazole moiety is an integral part of every repeating unit. However, the synthesis and purification of the functionalized monomer can be more complex, and the polymerization kinetics may be influenced by the bulky DPTA group.

Visualization of Synthetic Strategies

G cluster_0 Post-Polymerization Modification ('Grafting To') cluster_1 Polymerization of Functionalized Monomer ('Grafting From') P1 Base Polymer with Reactive Groups (e.g., -COCl, -NCO) FP1 DPTA-Functionalized Polymer P1->FP1 Reaction with DPTA DPTA1 1,4-diphenyl-1H-1,2,3-triazol-5-amine (DPTA) DPTA1->FP1 DPTA2 DPTA FM DPTA-Functionalized Monomer DPTA2->FM Functionalization FP2 DPTA-Containing Polymer FM->FP2 (Co)polymerization

Caption: Overview of the two primary strategies for incorporating DPTA into polymer frameworks.

Experimental Protocols

Protocol 1: Post-Polymerization Modification of Poly(acryloyl chloride) with DPTA

This protocol details the "grafting to" approach, where the amine group of DPTA reacts with the acyl chloride groups of a pre-synthesized polymer.[11]

Materials:

  • Poly(acryloyl chloride) (PAC)

  • 1,4-diphenyl-1H-1,2,3-triazol-5-amine (DPTA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Triethylamine (TEA)

  • Methanol

  • Diethyl ether

Procedure:

  • Polymer Dissolution: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve poly(acryloyl chloride) (1.0 g, 11.0 mmol of monomer units) in anhydrous DMF (20 mL).

  • Reagent Preparation: In a separate flask, dissolve DPTA (2.60 g, 11.0 mmol) and triethylamine (1.53 mL, 11.0 mmol) in anhydrous DMF (10 mL). The triethylamine acts as a base to neutralize the HCl byproduct.

  • Reaction: Slowly add the DPTA/TEA solution dropwise to the stirred polymer solution at 0 °C (ice bath).

  • Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 24 hours.

  • Polymer Precipitation: Precipitate the functionalized polymer by slowly pouring the reaction mixture into a large excess of methanol (200 mL) with vigorous stirring.

  • Purification: Collect the precipitate by filtration, wash thoroughly with methanol and then diethyl ether to remove unreacted starting materials and byproducts.

  • Drying: Dry the purified polymer in a vacuum oven at 40 °C to a constant weight.

Self-Validation:

  • FT-IR Spectroscopy: Monitor the disappearance of the characteristic C-Cl stretching band of the acyl chloride (around 750 cm⁻¹) and the appearance of the amide C=O stretching band (around 1650 cm⁻¹) and N-H bending (around 1550 cm⁻¹).

  • ¹H NMR Spectroscopy: Confirm the presence of signals corresponding to the aromatic protons of the diphenyl groups and the triazole ring protons. Quantification of the degree of functionalization can be achieved by comparing the integration of polymer backbone protons to the aromatic protons of the attached DPTA.

Protocol 2: Synthesis and Polymerization of an Acrylate-Functionalized DPTA Monomer

This protocol outlines the "grafting from" approach, starting with the synthesis of a polymerizable DPTA derivative.

Part A: Synthesis of N-(1,4-diphenyl-1H-1,2,3-triazol-5-yl)acrylamide

Materials:

  • 1,4-diphenyl-1H-1,2,3-triazol-5-amine (DPTA)

  • Acryloyl chloride

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (TEA)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Reactant Dissolution: Dissolve DPTA (2.36 g, 10.0 mmol) and triethylamine (1.67 mL, 12.0 mmol) in anhydrous DCM (50 mL) in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C.

  • Acylation: Add acryloyl chloride (0.97 mL, 12.0 mmol) dropwise to the stirred solution.

  • Reaction: Allow the reaction to proceed at 0 °C for 1 hour and then at room temperature for an additional 4 hours.

  • Work-up: Wash the reaction mixture sequentially with water (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (30 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure acrylamide monomer.

Part B: Radical Polymerization of N-(1,4-diphenyl-1H-1,2,3-triazol-5-yl)acrylamide

Materials:

  • N-(1,4-diphenyl-1H-1,2,3-triazol-5-yl)acrylamide monomer

  • Azobisisobutyronitrile (AIBN) as a radical initiator

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol

Procedure:

  • Reaction Setup: In a Schlenk flask, dissolve the DPTA-acrylamide monomer (1.0 g) and AIBN (1 mol% with respect to the monomer) in anhydrous THF (10 mL).

  • Degassing: Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Polymerization: Immerse the sealed flask in an oil bath preheated to 60-70 °C and stir for 24 hours.[12]

  • Precipitation: After cooling to room temperature, precipitate the polymer by adding the reaction mixture dropwise into an excess of cold methanol.

  • Purification and Drying: Collect the polymer by filtration, wash with methanol, and dry under vacuum at 50 °C.

Self-Validation:

  • ¹H NMR of Monomer: Confirm the successful synthesis by the appearance of vinyl proton signals (typically between 5.5 and 6.5 ppm) in addition to the aromatic and triazole protons.

  • GPC/SEC of Polymer: Determine the molecular weight and polydispersity index (PDI) of the resulting polymer.

  • DSC/TGA: Analyze the thermal properties of the polymer, such as the glass transition temperature (Tg) and decomposition temperature.[13]

Characterization and Data Presentation

A thorough characterization of the DPTA-functionalized polymers is crucial to confirm their structure and properties.

Characterization TechniquePurposeExpected Observations for DPTA-Functionalized Polymers
FT-IR Spectroscopy Functional group identificationAppearance of characteristic amide bands (if applicable), aromatic C-H and C=C stretches, and triazole ring vibrations.
¹H and ¹³C NMR Spectroscopy Structural elucidation and determination of functionalization degreeSignals corresponding to the polymer backbone and the phenyl and triazole protons/carbons of the DPTA moiety.[13]
Gel Permeation Chromatography (GPC/SEC) Determination of molecular weight (Mn, Mw) and polydispersity index (PDI)Provides information on the chain length and distribution of the polymer.
Differential Scanning Calorimetry (DSC) Thermal transition analysisDetermination of glass transition temperature (Tg), which is often influenced by the bulky side groups.[13]
Thermogravimetric Analysis (TGA) Thermal stability assessmentProvides information on the onset of decomposition, indicating the thermal robustness of the polymer.

Potential Applications in Drug Development and Beyond

The incorporation of DPTA into polymer frameworks opens up a range of possibilities, particularly in the biomedical field.

  • Drug Delivery: The triazole moiety can engage in hydrogen bonding and dipole-dipole interactions, potentially enhancing the loading and controlled release of therapeutic agents.[14][15] The phenyl groups can contribute to hydrophobic interactions, which can be beneficial for encapsulating poorly water-soluble drugs.[2]

  • Bioconjugation: The amine functionality, if not fully reacted during incorporation, or a strategically introduced functional group on the DPTA monomer, can serve as a point of attachment for biomolecules, targeting ligands, or imaging agents.[6]

  • Metal Scavenging/Sensing: The triazole ring is known to coordinate with metal ions.[16] Polymers functionalized with DPTA could be explored for applications in sensing or removing heavy metal ions from aqueous solutions.[13]

  • Advanced Materials: The rigid, aromatic nature of the DPTA unit can enhance the thermal and mechanical properties of the base polymer, leading to materials with improved performance characteristics.[12]

Workflow for DPTA-Polymer Synthesis and Characterization

G cluster_0 Synthesis cluster_1 Characterization cluster_2 Application S1 Choose Strategy: 'Grafting To' or 'Grafting From' S2a Protocol 1: Post-Polymerization Modification S1->S2a S2b Protocol 2: Monomer Synthesis & Polymerization S1->S2b S3 Purification: Precipitation & Washing S2a->S3 S2b->S3 C1 Structural Analysis: FT-IR, NMR S3->C1 Dried Polymer C2 Molecular Weight Analysis: GPC/SEC C1->C2 C3 Thermal Analysis: DSC, TGA C2->C3 A1 Property Evaluation for Targeted Application C3->A1

Caption: A streamlined workflow from synthesis to application for DPTA-functionalized polymers.

Conclusion

The integration of 1,4-diphenyl-1H-1,2,3-triazol-5-amine into polymer structures offers a powerful route to novel materials with tailored properties. By carefully selecting the synthetic strategy—either post-polymerization modification or polymerization of a functionalized monomer—researchers can control the architecture and degree of functionalization to suit specific applications. The protocols and characterization methods outlined in this guide provide a robust framework for scientists and engineers to explore the potential of DPTA-containing polymers in drug development, materials science, and beyond. The inherent properties of the triazole ring, combined with the versatility of the amine functional group, make DPTA a valuable addition to the polymer chemist's toolbox.

References

  • Brotherton, W. S., & Zhu, L. (2011). Synthesis and Postpolymerization Functionalization of Poly(5-iodo-1,2,3-triazole)s. Macromolecules, 44(15), 5949–5957. [Link]

  • Guda, R., et al. (2010). Impact of Pendant 1,2,3-Triazole on the Synthesis and Properties of Thiophene-Based Polymers. Macromolecules, 43(19), 8045–8050. [Link]

  • Hayashi, S., et al. (2020). Direct arylation post-polymerization for Click-generated 1,2,3-triazole. Polymer Chemistry, 11(34), 5445-5451. [Link]

  • Palani, T., Saravanan, C., & Kannan, P. (2011). Pendant triazole ring assisted mesogen containing side chain liquid crystalline polymethacrylates: Synthesis and characterization. Journal of Chemical Sciences, 123(3), 321–331. [Link]

  • Guda, R., et al. (2010). Impact of Pendant 1,2,3-Triazole on the Synthesis and Properties of Thiophene-Based Polymers. ACS Publications. [Link]

  • Rivas, B. L., et al. (2014). New copolymers with triazole pendant groups: Synthesis, characterization and their application to remove heavy metals. OAText, 2(2), 1-8. [Link]

  • Ismail, M. A., et al. (2009). Synthesis and Antiprotozoal Activity of Cationic 1,4-Diphenyl-1H-1,2,3-triazoles. Journal of Medicinal Chemistry, 52(24), 8179–8192. [Link]

  • Truong, J. F., et al. (2020). Post-Synthetic 'Click' Synthesis of RAFT Polymers with Pendant Self-Immolative Triazoles. ChemRxiv. [Link]

  • Byers, J. C., et al. (2021). Catalytic Amine Functionalization and Polymerization of Cyclic Alkenes Creates Adhesive and Self-Healing Materials. Journal of the American Chemical Society, 143(17), 6467–6473. [Link]

  • Ouchi, M., et al. (2021). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Polymers, 13(10), 1622. [Link]

  • Jannat, F., et al. (2016). 1,2,3-Triazole-Functionalized Polysulfone Synthesis through Microwave-Assisted Copper-Catalyzed Click Chemistry: A Highly Proton Conducting High Temperature Membrane. ACS Applied Materials & Interfaces, 8(24), 15474–15484. [Link]

  • Ouchi, M., et al. (2021). Synthesis of a New Polyanion Possessing Dense 1,2,3-Triazole Backbone. Polymers, 13(10), 1636. [Link]

  • Zhdankina, G. M., et al. (2021). Synthesis and characterization of hydrophilic functionalized organosilicon copolymers containing triazole and silylimidate/silylacrylate groups. Polymer Chemistry, 12(28), 4086-4096. [Link]

  • ResearchGate. (n.d.). Triazoles in Synthesis and Functionalization of Polymers. Request PDF. [Link]

  • ResearchGate. (2025). Triazole-based nano-objects by polymerization induced self-assembly and modification of triazole motifs. [Link]

  • Hamzah, B. F., et al. (2024). Synthesis of 4-Azo-3,5-Substituted-1,2,4-Triazole Polymers and Study of their Applications. Advanced Journal of Chemistry, Section A, 8(1), 65-79. [Link]

  • Sharpless, K. B., et al. (2005). Just Click It: Undergraduate Procedures for the Copper(I)-Catalyzed Formation of 1,2,3-Triazoles from Azides and Terminal Acetylenes. Journal of Chemical Education, 82(12), 1833. [Link]

  • Liao, C.-H., et al. (2014). Triazole-containing hydrogels for time-dependent sustained drug release. Carbohydrate polymers, 102, 58-66. [Link]

  • Stack Exchange. (2018). Why does polymerization reaction between amino acids produce different products as compared to the reaction between amine and carboxylic acid? Chemistry Stack Exchange. [Link]

  • Quirk, R. P., et al. (1989). Synthesis of polymers with amino end groups. 3. Reactions of anionic living polymers with α-halo-ι-aminoalkanes with a protected amino functionality. Macromolecules, 22(5), 2062–2067. [Link]

  • Barboiu, V., et al. (2025). Reactions on polymers with amine groups. V. Addition of pyridine and imidazole groups with acetylenecarboxylic acids. ResearchGate. [Link]

  • Kim, D., et al. (2024). Synthesis of Triazole-Linked Porous Cage Polymers: Modulating Cage Size for Tailored Iodine Adsorption. ACS Applied Materials & Interfaces. [Link]

  • Chemical Synthesis Database. (2025). 1,4-diphenyl-1H-1,2,3-triazol-5-amine. [Link]

  • Jewett, J. C., & Bertozzi, C. R. (2010). Click Triazoles for Bioconjugation. Chemical Society Reviews, 39(4), 1272–1279. [Link]

  • Frontana-Uribe, B. A., et al. (2011). Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. Molecules, 16(6), 4877–4889. [Link]

  • Bhar, K., et al. (2011). Coordination Polymers and Metal Organic Frameworks Derived from 1,2,4-Triazole Amino Acid Linkers. Inorganics, 2(1), 1-21. [Link]

  • Prokop, A., et al. (2017). Polymeric Amines and Ampholytes Derived from Poly(acryloyl chloride): Synthesis, Influence on Silicic Acid Condensation and Interaction with Nucleic Acid. Polymers, 9(11), 606. [Link]

  • Tang, B. Z., et al. (2007). Click Polymerization: Facile Synthesis of Functional Poly(aroyltriazole)s by Metal-Free, Regioselective 1,3-Dipolar Polycycloaddition. Macromolecules, 40(6), 1859–1863. [Link]

  • Al-Warhi, T., et al. (2025). Nano LDL Drug Delivery Systems of Triazole Derivatives: Synthesis, Characterization, Anticancer Evaluation and Insilico Investigation. Journal of Nanomaterials & Molecular Nanotechnology. [Link]

  • Montiel-Arellano, D. A., et al. (2022). Triazole-Functionalized Mesoporous Materials Based on Poly(styrene-block-lactic acid): A Morphology Study of Thin Films. Polymers, 14(11), 2231. [Link]

  • Ouchi, M., et al. (2023). Click Synthesis of Triazole Polymers Based on Lignin-Derived Metabolic Intermediate and Their Strong Adhesive Properties to Cu Plate. Polymers, 15(6), 1362. [Link]

  • Moodley, K., et al. (2019). Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water. Frontiers in Chemistry, 7, 99. [Link]

  • ResearchGate. (n.d.). Triazole-Containing Hydrogels for Time-Dependent Sustained Drug Release. Request PDF. [Link]

  • Al-Masoudi, N. A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 888329. [Link]

  • Natheer, R. T. (2024). Synthesis of New polymers of Triazole Derivatives. NTU Journal of Pure Sciences, 3(3), 30-37. [Link]

  • Bogdan, A. R., & Kappe, C. O. (2017). A practical flow synthesis of 1,2,3-triazoles. Organic & Biomolecular Chemistry, 15(44), 9328–9334. [Link]

  • ResearchGate. (n.d.). Synthesis of New polymers of Triazole Derivatives. [Link]

  • Li, Z., et al. (2012). A 1,4-Diphenyl-1,2,3-Triazole-Based β-Turn Mimic Constructed by Click Chemistry. Molecules, 17(4), 4169–4180. [Link]

  • Singh, S., et al. (2012). Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4 – triazole-3-thiol. International Journal of Pharmaceutical Sciences and Research, 3(8), 2778. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Yield of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that synthesizing highly functionalized 1,2,3-triazoles often presents unique kinetic and thermodynamic challeng...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, you know that synthesizing highly functionalized 1,2,3-triazoles often presents unique kinetic and thermodynamic challenges. The synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine via the base-catalyzed [3+2] cycloaddition of phenyl azide and phenylacetonitrile is a classic example.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you maximize your reaction yield and prevent product degradation.

Mechanistic Pathway & The "Dimroth Trap"

To improve your yield, you must first understand the causality behind product loss. The reaction relies on the deprotonation of phenylacetonitrile to form a carbanion, which then undergoes a [3+2] cycloaddition with phenyl azide.

The target molecule, 1,4-diphenyl-1H-1,2,3-triazol-5-amine , is the kinetic product. However, 1,4-disubstituted-5-amino-1,2,3-triazoles are highly susceptible to the Dimroth rearrangement . If the reaction temperature exceeds 5 °C or if the product is exposed to prolonged heat during purification, the triazole ring opens into a diazoimine intermediate and recyclizes into the thermodynamically stable (but undesired) isomer: 4-phenyl-5-anilino-1H-1,2,3-triazole [1].

Mechanism cluster_0 Kinetic Pathway (Desired) cluster_1 Thermodynamic Trap (Undesired) PA Phenyl Azide + Phenylacetonitrile Base Base (e.g., NaOMe) Deprotonation at 2-5 °C PA->Base Int Nitrile Carbanion Intermediate Base->Int Cyclo [3+2] Cycloaddition Int->Cyclo Prod 1,4-diphenyl-1H-1,2,3-triazol-5-amine (Kinetic Product) Cyclo->Prod RingOpen Ring Opening (Diazoimine Intermediate) Prod->RingOpen Heat (>5 °C) or Prolonged Base IsoProd 4-phenyl-5-anilino-1H-1,2,3-triazole (Thermodynamic Product) RingOpen->IsoProd

Reaction pathway of 1,4-diphenyl-1H-1,2,3-triazol-5-amine synthesis and the Dimroth rearrangement.

Troubleshooting FAQs

Q1: My reaction yield is consistently below 50%, and the crude product is a yellowish oil instead of white crystals. What is happening? A: You have fallen into the Dimroth Trap. The yellowish oil is the isomerized byproduct (4-phenyl-5-anilino-1H-1,2,3-triazole). This occurs when the internal temperature of the reaction mixture exceeds 5 °C during the 48-hour reaction window. Actionable Fix: Do not rely on a standard ice bath, which melts overnight. Use a highly insulated cryocooler to strictly maintain the internal temperature between 2–5 °C for the entire duration.

Q2: I obtained a good crude yield, but I lose most of it during recrystallization. The melting point shifts from 169 °C to a lower, broader range. Why? A: 1,4-disubstituted-5-amino-1,2,3-triazoles are extremely sensitive to thermal isomerization when in solution. Boiling the product in the recrystallization solvent (like benzene or ethanol) for even a few minutes will convert your target amine into the anilino isomer. Actionable Fix: Pre-boil your recrystallization solvent. Remove the solvent from the heat source before adding your crude product. Dissolve the product rapidly and immediately transfer the flask to an ice bath to force rapid crystallization.

Q3: The classical 48-hour reaction time is a bottleneck for our drug discovery pipeline. Are there faster, higher-yielding alternatives? A: Yes. While the 1 [1] uses NaOMe/EtOH, modern base-catalyzed "click" variations offer faster kinetics:

  • t-BuOK in THF : Using potassium tert-butoxide in dry THF reduces the reaction time to 12 hours while maintaining yields up to 98% [3].

  • Cs₂CO₃ Catalysis : Recent methodologies employ Cesium Carbonate (Cs₂CO₃) to trigger the azide-acetonitrile cycloaddition. This atom-economic approach proceeds at room temperature with excellent regioselectivity, yielding >90% in under 12 hours, significantly reducing the risk of thermal isomerization[2].

Reaction Optimization Data

Use the following data table to select the optimal catalytic system for your laboratory's throughput and equipment constraints.

Base / CatalystSolvent SystemTemperatureReaction TimeExpected YieldIsomerization RiskReference
NaOMe (1.5 eq)Absolute Ethanol2–5 °C48 hours88–92%High (if >5 °C)[1]
t-BuOK (cat.)Dry THFRoom Temp12 hours78–98%Moderate[3]
Cs₂CO₃ (cat.)Solvent-free / MeCNRoom Temp<12 hours>90%Low[2]

Self-Validating Experimental Protocol

This step-by-step methodology is adapted from the authoritative 1 [1]. It incorporates built-in validation checkpoints to ensure causality between your actions and the chemical outcome.

Step 1: Preparation and Cooling
  • Equip a 500-mL three-necked flask with a mechanical stirrer, an internal thermometer, and a pressure-equalizing dropping funnel protected by a drying tube.

  • Add 35.7 g (0.3 mol) of phenyl azide and 38.6 g (0.33 mol) of phenylacetonitrile to the flask.

  • Immerse the flask in a cryocooler or a heavily insulated ice-water bath.

  • Validation Checkpoint 1 (Thermodynamic Control): Do not proceed until the internal thermometer reads exactly 2 °C. Premature base addition will cause an exothermic spike, immediately triggering the Dimroth rearrangement.

Step 2: Base Addition
  • Dissolve 24.3 g (0.45 mol) of anhydrous sodium methoxide in 150 mL of absolute ethanol.

  • Add this solution dropwise via the funnel over the course of exactly 2 hours.

  • Validation Checkpoint 2 (Kinetic Control): Monitor the internal temperature during addition. If the temperature rises above 5 °C, slow the drip rate immediately.

Step 3: Reaction and Monitoring
  • Stir the reaction mixture continuously at 2–5 °C for 48 hours.

  • Validation Checkpoint 3 (Conversion Check): Pull a micro-aliquot at 40 hours. Analyze via IR spectroscopy. The reaction is complete when the strong, sharp azide stretch at ~2110 cm⁻¹ completely disappears.

Step 4: Isolation and Purification
  • Remove the cooling bath. Immediately filter the cold mixture by suction on a sintered glass funnel.

  • Wash the collected product with three 50-mL portions of ice-cold absolute ethanol to remove unreacted starting materials.

  • Critical Recrystallization: Heat benzene to a rolling boil on a separate hotplate. Remove the boiling benzene from the heat source. Quickly add the crude dried product to the hot solvent until just dissolved, then immediately plunge the flask into an ice bath.

  • Validation Checkpoint 4 (Product Integrity): Perform a melting point analysis on the dried, recrystallized white plate-like crystals. The pure kinetic product (1,4-diphenyl-1H-1,2,3-triazol-5-amine) will melt sharply at 169–171 °C . A depressed melting point indicates that you heated the solution for too long during step 9.

References

  • Source: Organic Syntheses, Coll. Vol. 4, p. 380 (1963)
  • Source: RSC Advances (Royal Society of Chemistry)
  • Synthesis of 1,4-disubstituted-5-amino-1,2,3-triazoles (PhD Thesis)

Sources

Optimization

Technical Support Center: Troubleshooting 1,4-Diphenyl-1H-1,2,3-triazol-5-amine Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, achieving high purity in the synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (also known as 1,4-diphenyl-5-amino-1,2,3...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, achieving high purity in the synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (also known as 1,4-diphenyl-5-amino-1,2,3-triazole) requires strict kinetic and thermodynamic control. This guide is designed to help you troubleshoot low purity yields, understand the mechanistic pitfalls of the synthesis, and implement a self-validating experimental protocol.

Frequently Asked Questions (Troubleshooting)

Q1: My synthesized product shows a broad melting point and NMR indicates a mixture. Why is the purity low? A1: The primary cause of low purity in this synthesis is the Dimroth Rearrangement [1]. This molecule is thermodynamically driven to isomerize into its acidic counterpart, 4-phenyl-5-anilino-1,2,3-triazole. When exposed to thermal stress, the 1,2,3-triazole ring opens to form a diazo-imine intermediate. Following a C-C bond rotation and a 1,3-proton migration, the ring recloses to form the 5-anilino isomer[2]. This basic-to-acidic isomerization is irreversible under standard thermal conditions, meaning any temperature spikes during synthesis or purification will permanently degrade your yield[3].

Q2: How can I prevent the formation of the 5-anilino isomer during the initial reaction? A2: Strict thermodynamic control is mandatory. The base-catalyzed condensation of phenyl azide and phenylacetonitrile must be maintained at 2–5 °C for the entire 48-hour reaction period[4]. Allowing the reaction flask to warm to room temperature prematurely provides the activation energy required for the Dimroth rearrangement. Use a sealed, insulated ice-water bath (e.g., a Dewar flask) and monitor the internal temperature continuously during the dropwise addition of the sodium methoxide base, as the initial condensation is exothermic[5].

Q3: My product isomerized during recrystallization. What is the correct purification protocol? A3: The choice of solvent and the duration of thermal exposure dictate recrystallization success. Polar solvents drastically lower the activation energy for the Dimroth rearrangement and must be strictly avoided[1]. While benzene is the standard non-polar solvent for this purification, prolonged heating in benzene will still induce isomerization. Causality-driven solution: Heat the benzene to a rolling boil before adding your crude product. This minimizes the time the triazole spends in a hot environment. A single careless recrystallization can increase the acidic isomer impurity by over 4%[5].

Q4: The reaction yield is low, and I detect unreacted phenylacetonitrile. What went wrong? A4: This is a kinetic failure typically caused by degraded reagents. The reaction relies on sodium methoxide to deprotonate phenylacetonitrile, initiating the cycloaddition with phenyl azide. Sodium methoxide is highly hygroscopic; if exposed to atmospheric moisture, it hydrolyzes into sodium hydroxide. NaOH is a less effective base for this specific condensation and can trigger side reactions. Validation check: Always use freshly opened, anhydrous sodium methoxide and absolute ethanol. If the base solution is cloudy, moisture has compromised it[4].

Quantitative Data: Isomer Comparison

To accurately troubleshoot your synthesis, you must be able to differentiate the desired product from the Dimroth-rearranged impurity. Use the following analytical markers to validate your product[4],[3]:

PropertyDesired ProductRearranged Impurity
Chemical Name 1,4-Diphenyl-5-amino-1,2,3-triazole4-Phenyl-5-anilino-1,2,3-triazole
Chemical Nature Basic IsomerAcidic Isomer
Melting Point 169–171 °C167–169 °C
UV λmax​ (EtOH) ~268 nm~238 nm
Visual Appearance White, fine platelike crystalsWhite needle-like crystals (often crashes out as a milky oil initially)

Mechanistic & Workflow Visualizations

Dimroth A 1,4-Diphenyl-5-amino- 1,2,3-triazole (Basic Isomer) B Ring Opening (Diazo-imine) A->B Thermal Stress C Bond Rotation & Proton Migration B->C D 4-Phenyl-5-anilino- 1,2,3-triazole (Acidic Isomer) C->D Ring Closure

Fig 1: Mechanism of the Dimroth Rearrangement driven by thermal stress.

Protocol S1 1. Reagent Mixing Phenyl Azide + Phenylacetonitrile S2 2. Thermal Control Chill to 2–5 °C in Ice-Water Bath S1->S2 S3 3. Base Catalysis Dropwise addition of NaOMe in Abs. EtOH S2->S3 S4 4. Incubation Stir for 48h strictly at 2–5 °C S3->S4 S5 5. Isolation Suction filtration & Abs. EtOH wash S4->S5 S6 6. Recrystallization Use PRE-BOILED Benzene to minimize heating S5->S6

Fig 2: Optimized self-validating workflow for high-purity synthesis.

Experimental Protocol: Self-Validating Synthesis

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) standards, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation check is successful.

Step 1: Reagent Preparation & Mixing

  • Action: Combine 35.7 g (0.3 mole) of phenyl azide and 38.6 g (0.33 mole) of phenylacetonitrile in a 500-mL three-necked flask equipped with a mechanical stirrer.

  • Causality: A slight stoichiometric excess of phenylacetonitrile ensures complete consumption of the potentially hazardous phenyl azide.

  • Validation Check: The mixture should be a clear, homogeneous liquid. Cloudiness indicates moisture contamination, which will ruin the yield.

Step 2: Strict Thermal Control

  • Action: Immerse the flask in an ice-water bath inside an insulated Dewar flask. Cool the mixture to 2–5 °C.

  • Causality: Low temperatures prevent the premature activation of the Dimroth rearrangement pathway.

  • Validation Check: Insert a calibrated internal thermometer. Do not proceed until the internal temperature stabilizes strictly below 5 °C.

Step 3: Base Catalysis

  • Action: Add a freshly prepared solution of 24.3 g (0.45 mole) anhydrous sodium methoxide in 150 mL absolute ethanol dropwise over the course of 2 hours.

  • Causality: Dropwise addition prevents localized exothermic spikes that would trigger isomerization.

  • Validation Check: Monitor the internal thermometer. If the temperature exceeds 5 °C, pause the addition until the system cools.

Step 4: Incubation

  • Action: Stir the reaction mixture continuously at 2–5 °C for 48 hours.

  • Causality: The low temperature severely reduces the reaction kinetics, necessitating a prolonged 48-hour window to achieve an 88–92% yield.

  • Validation Check: TLC sampling (eluent: hexane/ethyl acetate) should show the complete disappearance of the phenyl azide spot.

Step 5: Isolation

  • Action: Remove the cooling bath, allow the flask to warm to room temperature spontaneously, and filter via suction. Wash the collected product with three 50-mL portions of absolute ethanol.

  • Causality: Absolute ethanol washes remove residual unreacted phenylacetonitrile and sodium methoxide without dissolving the product.

  • Validation Check: The crude product must appear as fine, white platelike crystals. If a yellowish milky oil separates, the rearranged basic isomer is present.

Step 6: Kinetic Recrystallization

  • Action: Heat benzene to a rolling boil before adding the crude product. Dissolve rapidly and cool immediately.

  • Causality: Minimizing the time the product spends in hot solvent prevents the thermal Dimroth rearrangement. Polar solvents are strictly forbidden.

  • Validation Check: Take a melting point of the dried crystals. A sharp melting point at 169–171 °C confirms the pure 1,4-diphenyl-5-amino-1,2,3-triazole. Any depression toward 167 °C indicates isomerization has occurred.

References

  • Organic Syntheses Procedure: 1,4-Diphenyl-5-amino-1,2,3-triazole Source: Organic Syntheses, Coll. Vol. 4, p. 380 (1963) URL:[Link]

  • Organic Syntheses Procedure: 4-Phenyl-5-anilino-1,2,3-triazole Source: Organic Syntheses, Coll. Vol. 4, p. 380 (1963) URL:[Link]

  • Working with Hazardous Chemicals - Organic Syntheses Source: Organic Syntheses, Coll. Vol. 4, p. 380 (1963) URL:[Link]

  • Dimroth Rearrangement (迪姆罗特重排反应) Source: Wikipedia URL:[Link]

  • Photochemical Dimroth Rearrangement of 1,4-Diphenyl-5-amino- and 4-Phenyl-5-anilino-1,2,3-triazoles Source: Bulletin of the Chemical Society of Japan (Oxford University Press) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Crystallization Optimization for 1,4-diphenyl-1H-1,2,3-triazol-5-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in mastering the crystallization of 1,4-diphenyl-1H-1,2,3-tr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in mastering the crystallization of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0). This guide synthesizes mechanistic causality, quantitative solvent screening, and self-validating experimental protocols to ensure high-purity API recovery.

System Overview & Mechanistic Rationale

1,4-diphenyl-1H-1,2,3-triazol-5-amine is a fully substituted 1,2,3-triazole featuring two lipophilic phenyl rings and a polar primary amine group at the 5-position[1]. The presence of the amine group introduces strong hydrogen-bond donor capabilities, while the triazole nitrogen atoms act as hydrogen-bond acceptors[2]. This duality creates complex intermolecular networks during crystallization, making the compound highly susceptible to polymorphism and solvent entrapment.

To optimize crystallization, we must select a solvent system that balances these interactions. Pure alcohols often result in poor yields due to flat solubility curves, whereas polar aprotic solvents (like acetone) effectively disrupt the solute's crystal lattice without forming competing hydrogen bonds with the amine group. By pairing a polar aprotic primary solvent with a highly polar anti-solvent (water), we can tightly control the metastable zone width (MSZW) and force high-yield precipitation[2].

Quantitative Data: Solvent Screening

The table below summarizes the effect of various solvent systems on the yield and purity during the recrystallization of 1,4-substituted 1,2,3-triazole derivatives. An Acetone/Water anti-solvent system provides the optimal thermodynamic driving force for purification.

Solvent SystemRatio (Solvent/Compound mL/g)Yield (%)Purity (%)
Acetonitrile938.098.9
Acetone6254.099.2
Ethanol612.098.1
Isopropanol (IPA)3246.097.3
IPA / Water6 / 0.428.096.1
Acetone / Water (1st Recryst.) 10 / 0.5 72.0 99.2
Acetone / Water (2nd Recryst.) 10 / 0.5 71.3 99.9

Data adapted from optimization studies on 1,4-substituted 1,2,3-triazole derivatives[2].

Standard Operating Procedure: Anti-Solvent Crystallization

This protocol is designed as a self-validating system . Do not proceed to the next step unless the specific validation checkpoint is met.

Step 1: Primary Dissolution

  • Action: Suspend crude 1,4-diphenyl-1H-1,2,3-triazol-5-amine in Acetone (10 mL/g) and heat to 50°C under continuous agitation.

  • Causality: Acetone acts as a polar aprotic solvent, breaking the initial crude lattice structures without permanently binding to the primary amine.

  • Self-Validation Checkpoint: The solution must become entirely transparent. If turbidity persists, add acetone in 0.5 mL/g increments until clear. This guarantees complete dissolution and resets the thermal history of the compound.

Step 2: Hot Filtration

  • Action: Pass the hot solution through a 0.45 µm PTFE filter into a pre-warmed receiving vessel.

  • Causality: Removes insoluble impurities and foreign particulates that could act as uninvited nucleation sites, preventing uncontrolled polymorphic crystallization.

Step 3: Controlled Cooling & Anti-Solvent Addition

  • Action: Cool the solution to 35°C at a rate of 0.5°C/min. Begin dropwise addition of Water (0.5 mL/g total).

  • Causality: Water acts as a potent anti-solvent, drastically lowering the solubility of the highly lipophilic diphenyl-triazole framework. The slow cooling rate ensures the system enters the metastable zone without crossing the labile boundary.

  • Self-Validation Checkpoint: The solution should exhibit a faint, stable opalescence (Tyndall effect), confirming the system is supersaturated and ready for seeding.

Step 4: Seeding & Aging

  • Action: Introduce 1-2% (w/w) of pure 1,4-diphenyl-1H-1,2,3-triazol-5-amine seed crystals. Hold isothermally at 35°C for 2 hours, then cool to 5°C at 0.1°C/min.

  • Causality: Seeding bypasses primary nucleation, ensuring the growth of the desired polymorph. Isothermal aging allows for Ostwald ripening, where smaller, less stable crystals dissolve and redeposit onto larger, thermodynamically stable crystals.

Step 5: Isolation

  • Action: Filter the suspension under vacuum and wash the filter cake with a cold Acetone/Water (1:1) mixture. Dry under vacuum at 40°C.

  • Self-Validation Checkpoint: Mother liquor should be analyzed via HPLC; a concentration below 2 mg/mL confirms successful depletion of the supersaturation.

SolventOptimization SolventScreen 1. Primary Solvent Selection (High Solubility at T_max) AntiSolvent 2. Anti-Solvent Selection (Miscible, Low Solubility) SolventScreen->AntiSolvent Dissolution 3. Hot Dissolution & Filtration (Self-Validation: Clear Solution) AntiSolvent->Dissolution Cooling 4. Controlled Cooling (Enter Metastable Zone) Dissolution->Cooling  Filter out impurities Seeding 5. Seeding (Control Polymorphism) Cooling->Seeding  Supersaturation reached Ripening 6. Isothermal Aging (Ostwald Ripening) Seeding->Ripening  Induce nucleation Isolation 7. Filtration & Drying (Final API) Ripening->Isolation  Crystal growth

Logical workflow for optimizing anti-solvent crystallization of triazole derivatives.

Troubleshooting & FAQs

Q: My compound is "oiling out" (Liquid-Liquid Phase Separation) instead of forming crystals. How do I fix this? A: Oiling out occurs when the supersaturation level is pushed too high, causing the system to cross the binodal curve before it can nucleate crystals. For 1,4-diphenyl-1H-1,2,3-triazol-5-amine, this often happens if the water (anti-solvent) is added too rapidly at high temperatures. Fix: To recover the process, reheat the mixture until it forms a single clear phase. Then, reduce the anti-solvent addition rate and introduce seed crystals before reaching the temperature where oiling out previously occurred.

LLPS_Troubleshooting Supersaturation High Supersaturation Generation Decision Temperature relative to LLPS Binodal Curve? Supersaturation->Decision OilingOut Oiling Out (LLPS) Amorphous Phase Decision->OilingOut T > T_binodal Crystallization Nucleation & Growth Crystalline Phase Decision->Crystallization T < T_binodal Fix Corrective Action: Seed earlier or lower cooling rate OilingOut->Fix Fix->Crystallization Recovers process

Logical relationship between supersaturation, temperature, and liquid-liquid phase separation.

Q: How do I prevent the formation of unwanted polymorphs? A: The primary amine at the 5-position can form various hydrogen-bonding motifs depending on the solvent environment. Uncontrolled spontaneous nucleation often yields metastable polymorphs. Fix: Always use a seeded crystallization approach. By introducing seeds of the desired polymorph within the metastable zone, you provide a low-energy template for crystal growth, overriding spontaneous nucleation and dictating the polymorphic outcome.

Q: Why did my yield drop significantly when using pure ethanol compared to an acetone/water mixture? A: As shown in our solvent screening data, pure ethanol yields only ~12.0% recovery. This is because the solubility curve of the triazole in ethanol is relatively flat; cooling alone does not generate sufficient supersaturation. By using an Acetone/Water system, you leverage the high solubility in acetone at elevated temperatures and the dramatic solubility drop induced by the water anti-solvent, pushing yields above 70% while maintaining >99% purity[2].

Sources

Optimization

preventing side reactions during 1,4-diphenyl-1H-1,2,3-triazol-5-amine preparation

Welcome to the Technical Support Center for the synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine . This guide is designed for researchers and drug development professionals utilizing the base-catalyzed cycloaddition of...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine . This guide is designed for researchers and drug development professionals utilizing the base-catalyzed cycloaddition of phenyl azide and phenylacetonitrile.

Because this synthesis relies heavily on kinetic control, deviations in temperature, reagent quality, or purification methods frequently lead to side reactions—most notably the Dimroth rearrangement . This guide provides mechanistic insights, self-validating protocols, and troubleshooting logic to ensure high-yield, isomerically pure preparations.

Reaction Mechanism & Pathway Analysis

The synthesis proceeds via a base-catalyzed condensation. The desired product, 1,4-diphenyl-5-amino-1,2,3-triazole, is the kinetic product . However, it is thermodynamically less stable than its isomer, 4-phenyl-5-anilino-1,2,3-triazole. If the system is provided with excess thermal energy or prolonged exposure to basic conditions, the triazole ring temporarily opens into a diazo-imine intermediate, rotates, and recloses to place the phenyl group on the exocyclic nitrogen. This irreversible process is known as the Dimroth rearrangement[1].

ReactionPathway PA Phenyl Azide Desired 1,4-Diphenyl-5-amino-1,2,3-triazole (Kinetic Product) PA->Desired 0-5 °C PAN Phenylacetonitrile PAN->Desired 0-5 °C Base Sodium Ethoxide (Base) Base->Desired Catalyst SideProduct 4-Phenyl-5-anilino-1,2,3-triazole (Thermodynamic Product) Desired->SideProduct T > 5 °C or Heat (Dimroth Rearrangement)

Reaction pathway and Dimroth rearrangement of 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

Troubleshooting & FAQs

Q1: Why is my product contaminated with the acidic isomer (4-phenyl-5-anilino-1,2,3-triazole)?

A: This is the direct result of the Dimroth rearrangement. The desired 5-amino triazole is kinetically favored at low temperatures. If the reaction temperature exceeds 5 °C during the exothermic addition of the base, or if the product is left in the highly basic reaction mixture for too long before quenching, it undergoes an irreversible base-catalyzed isomerization to the thermodynamically more stable 5-anilino isomer[1].

Q2: I maintained 0–5 °C strictly, but my yield is low and I see unreacted phenylacetonitrile. What went wrong?

A: The cycloaddition requires a strong, active base to efficiently deprotonate phenylacetonitrile. If your sodium ethoxide or sodium methoxide is degraded (e.g., exposed to atmospheric moisture, forming sodium hydroxide), it will fail to drive the reaction forward and may instead hydrolyze the nitrile[1]. Always use freshly prepared, anhydrous sodium alkoxide.

Q3: My crude product was pure, but it isomerized during recrystallization. Why?

A: 1,4-disubstituted-5-amino-1,2,3-triazoles are highly susceptible to thermal isomerization[1]. Boiling the product in high-boiling solvents (like pyridine, toluene, or even prolonged boiling in benzene) will force the Dimroth rearrangement[1]. Recrystallize using absolute ethanol at moderate temperatures and avoid prolonged heating. Furthermore, photochemical rearrangement can occur under UV irradiation[2], so store the purified product in amber vials.

Q4: What are the critical safety protocols for handling the starting material, phenyl azide?

A: Phenyl azide is a high-energy compound that poses a severe explosion hazard[3]. It must never be heated to decomposition or concentrated to absolute dryness[3]. Additionally, it reacts violently or explosively with Lewis acids (such as aluminum chloride) and strong mineral acids like sulfuric acid[3]. Always conduct the reaction behind a blast shield and strictly maintain the ice-water cooling bath.

Troubleshooting Start Issue: Impure Product or Low Yield CheckTemp Maintained 0-5 °C? Start->CheckTemp TempNo Result: Dimroth Rearrangement CheckTemp->TempNo No TempYes Base Quality Active? CheckTemp->TempYes Yes BaseBad Result: Unreacted Starting Materials TempYes->BaseBad No BaseGood Recrystallization Solvent Boiling? TempYes->BaseGood Yes SolventBad Result: Thermal Isomerization BaseGood->SolventBad Yes Success Pure 5-amino Isomer BaseGood->Success No

Troubleshooting logic tree for identifying synthesis failures and side reactions.

Diagnostic Data: Product vs. Side Product

To ensure the integrity of your synthesis, use the following diagnostic parameters to differentiate your desired kinetic product from the thermodynamic side product.

Property1,4-Diphenyl-5-amino-1,2,3-triazole4-Phenyl-5-anilino-1,2,3-triazole
Status Desired Target (Kinetic Product)Side Product (Thermodynamic Product)
Isomer Type 5-amino5-anilino
Melting Point 169–171 °C~167–169 °C (Depresses mixture MP)
Acid/Base Profile Basic/NeutralAcidic (Exocyclic NH proton is acidic)
Solubility in 10% NaOH Insoluble Soluble
Primary Cause of Formation Strict temperature control (0–5 °C)Temperature >5 °C, prolonged base/heat

Validated Experimental Protocol

This self-validating methodology is adapted from the standard Organic Syntheses procedure to explicitly prevent side reactions[1].

Step 1: Equipment Setup Equip a 500-mL three-necked round-bottom flask with a mechanical sealed stirrer, a thermometer well, and a pressure-equalizing dropping funnel protected by a drying tube. Causality: Vigorous mechanical stirring is required because the product will eventually precipitate as a thick slurry; magnetic stirring will fail and cause localized hot spots.

Step 2: Reagent Loading Add 35.7 g (0.3 mol) of phenyl azide and 38.6 g (0.33 mol) of phenylacetonitrile to the flask[1]. Safety Warning: Handle phenyl azide behind a blast shield[3].

Step 3: Critical Cooling Immerse the reaction flask in an ice-water mixture contained in a Dewar or insulated flask. Allow the internal temperature to drop to 0 °C[1].

Step 4: Base Addition Prepare a solution of anhydrous sodium ethoxide. Add this solution dropwise via the dropping funnel over a period of 2 hours[1]. Causality: The dropwise addition prevents exothermic spikes. The internal temperature must strictly remain between 0 °C and 5 °C. If the temperature rises above 5 °C, pause the addition until the system cools to prevent the Dimroth rearrangement.

Step 5: Quenching & Isolation Once the addition is complete, immediately pour the reaction mixture into 1 L of ice water under vigorous stirring[1]. The product will initially separate as a slightly yellowish milky oil, which crystallizes into white needles upon continued stirring. Filter the precipitate via vacuum filtration.

Step 6: Purification & Self-Validation Wash the crystals thoroughly with cold water to remove all residual base, then dry. Recrystallize carefully from absolute ethanol without prolonged boiling[1]. Self-Validation Check: To confirm the absence of the acidic side product, treat a small sample of the recrystallized product with 10% aqueous NaOH. The pure 5-amino product will remain completely insoluble[1].

References

  • Organic Syntheses - 1,4-Diphenyl-5-amino-1,2,3-triazole. Coll. Vol. 4, p. 380 (1963). Available at:[Link]

  • Oxford University Press (Chemistry Letters) - Photochemical Dimroth Rearrangement of 1,4-Diphenyl-5-amino-1,2,3-triazole. Available at:[Link]

  • LookChem - Phenyl Azide Safety and Chemical Properties (CAS 622-37-7). Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Optimization of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine Cycloaddition

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with drug discovery teams and synthetic chemists who are bottlenecked by the notoriously slow synthesis of 5-am...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I frequently consult with drug discovery teams and synthetic chemists who are bottlenecked by the notoriously slow synthesis of 5-amino-1,2,3-triazoles.

This guide is engineered to help you troubleshoot, optimize, and drastically reduce the reaction time of the azide-nitrile cycloaddition required to synthesize 1,4-diphenyl-1H-1,2,3-triazol-5-amine , transitioning your workflow from legacy multi-day batch processes to rapid, high-yield modern methodologies.

Core Mechanistic Principles & The "48-Hour Problem"

The synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine relies on the base-catalyzed cycloaddition of phenyl azide and phenylacetonitrile. The fundamental challenge in this synthesis is the Dimroth Rearrangement .

The desired 5-amino-1,2,3-triazole is the kinetic product. However, if exposed to heat or prolonged reaction times in solution, the triazole ring undergoes an electrocyclic ring-opening to a diazo imine intermediate. This intermediate rotates and recyclizes to form the thermodynamic byproduct, 4-phenyl-5-anilino-1,2,3-triazole.

To prevent this isomerization, the classical Organic Syntheses protocol 1 mandates running the reaction at 2–5 °C. While this preserves the kinetic product, it severely depresses the activation energy of the initial nucleophilic attack, forcing the reaction to take 48 hours . Modern optimization focuses on accelerating the kinetic pathway so the reaction can be quenched before thermodynamic rearrangement occurs.

G A Phenyl Azide + Phenylacetonitrile B Active Methylene Carbanion (Deprotonation by Base) A->B Base Catalyst C Cycloaddition Intermediate (Kinetic Control) B->C Nucleophilic Attack D 1,4-diphenyl-1H-1,2,3-triazol-5-amine (Desired Kinetic Product) C->D Rapid Cyclization (<25°C) E Diazo Imine Intermediate (Ring Opening) D->E Dimroth Rearrangement (Excess Heat / Time) F 4-phenyl-5-anilino-1,2,3-triazole (Thermodynamic Byproduct) E->F Recyclization

Mechanistic pathway of azide-nitrile cycloaddition and Dimroth rearrangement.

Troubleshooting & FAQs

Q1: How can I reduce the reaction time to under 3 hours without triggering the Dimroth rearrangement? A1: Change your solvent-base system. Switch from the classical Sodium Methoxide in Ethanol (NaOMe/EtOH) to Cesium Carbonate in Dimethyl Sulfoxide (Cs₂CO₃/DMSO) 2. DMSO is a polar aprotic solvent that poorly solvates the massive cesium cation and the carbonate anion. This creates a highly reactive "naked" carbonate anion that rapidly deprotonates phenylacetonitrile. The accelerated nucleophilic attack drives the cycloaddition to completion in 0.5 to 2.0 hours at 25 °C, allowing you to quench the reaction before isomerization begins.

Q2: Does ultrasound (sonication) provide a scalable alternative for time reduction? A2: Yes. Ultrasonic irradiation induces acoustic cavitation—the rapid formation and collapse of microscopic bubbles in the solvent. This generates localized "hot spots" with extreme temperature and pressure, drastically enhancing mass transfer and reaction kinetics 3. Because the bulk temperature of the solvent remains near ambient, the kinetic 5-amino product is preserved while the reaction time drops from days to under an hour.

Q3: Is continuous flow chemistry viable for scaling this accelerated cycloaddition? A3: Absolutely. In a continuous flow microreactor, the high surface-area-to-volume ratio ensures instantaneous heat transfer. You can safely run the cycloaddition at elevated temperatures to maximize the kinetic rate because the residence time is strictly controlled (often just minutes) 4. The product stream is immediately cooled upon exiting the reactor, effectively "trapping" the kinetic product and preventing thermodynamic rearrangement.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol for the Accelerated Cs₂CO₃/DMSO Cycloaddition is designed as a self-validating system. It includes internal analytical checkpoints to confirm causality and prevent downstream failures.

Step-by-Step Methodology: Accelerated Base Catalysis

Objective: Synthesize 1,4-diphenyl-1H-1,2,3-triazol-5-amine in < 2 hours at 25 °C.

  • Step 1: System Preparation & Baseline Establishment

    • In a dry 100 mL round-bottom flask, dissolve 11.7 g (100 mmol) of phenylacetonitrile in 40 mL of anhydrous DMSO.

    • Validation Check: Spot the starting material on a TLC plate (Hexane:EtOAc 7:3). Phenylacetonitrile will appear at an Rf​ of ~0.6. This is your baseline marker.

  • Step 2: Reagent Integration

    • Add 16.3 g (50 mmol) of Cs₂CO₃ to the solution. Stir vigorously for 10 minutes at 25 °C to allow the formation of the active methylene carbanion.

    • Slowly add 11.9 g (100 mmol) of phenyl azide dropwise over 15 minutes. Maintain the water bath at exactly 25 °C. Caution: Phenyl azide is energetic; never heat the neat reagent.

  • Step 3: Self-Validating Kinetic Monitoring

    • Stir the reaction at 25 °C. After 45 minutes, perform a TLC check against your baseline marker.

    • Validation Check: The disappearance of the Rf​ 0.6 spot and the appearance of a highly UV-active spot at Rf​ ~0.3 validates the completion of the kinetic cycloaddition. Crucial: If a secondary spot at Rf​ ~0.4 begins to appear, the thermodynamic Dimroth rearrangement to 4-phenyl-5-anilino-1,2,3-triazole has initiated. Proceed immediately to Step 4.

  • Step 4: Quenching & Isolation

    • Pour the reaction mixture into 200 mL of ice-cold distilled water to instantly quench the basicity and halt any thermodynamic rearrangement.

    • The kinetic product (1,4-diphenyl-1H-1,2,3-triazol-5-amine) will precipitate as a white/pale-yellow solid.

    • Filter via vacuum, wash with cold water (3 x 50 mL), and recrystallize from boiling benzene (ensure the benzene is boiling before adding the product to minimize time-in-solution and prevent isomerization).

Quantitative Performance Data

The following table summarizes the causal relationship between the chosen methodology, reaction time, and the risk of thermodynamic isomerization.

MethodologyCatalyst / Solvent SystemOperating TempReaction TimeSpace-Time Yield (Relative)Isomerization Risk
Classical Batch NaOMe / Ethanol2–5 °C48 hours1x (Baseline)Low (Suppressed by cold)
Accelerated Base Cs₂CO₃ / DMSO25 °C0.5–2 hours~24xLow (Suppressed by speed)
Ultrasonic Assist Base / VariousAmbient (Bulk)< 1 hour~50xLow (Localized energy)
Continuous Flow Cu(I) or Base / FlowElevated5–15 mins>100xVery Low (Rapid quench)

References

  • Source: orgsyn.
  • Source: researchgate.
  • Source: itmedicalteam.
  • Title: Tandem Cu(I)

Sources

Optimization

Technical Support Center: Purification of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Welcome to the Separation & Purification Support Center. As a Senior Application Scientist, I frequently consult on the isolation of 5-amino-1,2,3-triazoles. While the base-catalyzed cycloaddition of phenyl azide and phe...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Separation & Purification Support Center. As a Senior Application Scientist, I frequently consult on the isolation of 5-amino-1,2,3-triazoles. While the base-catalyzed cycloaddition of phenyl azide and phenylacetonitrile is a robust synthetic route[1], the subsequent column chromatography is fraught with hidden traps. The most critical failure point is the inadvertent induction of the Dimroth rearrangement during purification[2].

This guide provides field-proven troubleshooting, causality-driven FAQs, and a self-validating protocol to ensure high-yield, high-purity isolation of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0)[3].

I. Troubleshooting & FAQs

Q1: My purified product shows an unexpected secondary peak in the NMR (~8.5 ppm), and the melting point is lower than the literature value of 169–171 °C. What happened? A1: You have inadvertently synthesized the thermodynamic isomer. You are observing the Dimroth rearrangement product: 4-phenyl-5-anilino-1,2,3-triazole[1].

  • The Causality: 1,4-Disubstituted-5-amino-1,2,3-triazoles are kinetically stable but thermodynamically unstable relative to their 5-anilino counterparts. When exposed to heat, polar protic solvents, or basic conditions, the triazole ring opens to form a diazo-imine intermediate. Following a C-C bond rotation, the ring recyclizes to place the phenyl group on the exocyclic amine[2].

  • The Fix: If you concentrated your chromatography fractions using a rotary evaporator with a heated water bath (>30 °C), you catalyzed this isomerization[1]. Maintain strict temperature control. Evaporate fractions at room temperature or use a lyophilizer.

Q2: I'm experiencing severe tailing on standard silica gel, resulting in poor recovery and broad elution bands. Can I add Triethylamine (TEA) to the eluent? A2: Absolutely not. While adding 1% TEA is the standard textbook solution to passivate acidic silanol groups and prevent amine tailing, doing so here will destroy your product.

  • The Causality: The Dimroth rearrangement is heavily accelerated by basic conditions (historically performed in boiling pyridine or ethanolic sodium ethoxide)[4]. Adding TEA to your column will trigger on-column isomerization, converting your 5-amino target into the 5-anilino byproduct.

  • The Fix: Instead of chemical passivation, use a strict step-gradient of Hexane/Ethyl Acetate on unmodified silica, or switch to Neutral Alumina (Brockmann Grade III) which lacks the highly acidic silanol sites of standard silica gel.

Q3: How do I cleanly separate the target triazole from unreacted phenylacetonitrile and phenyl azide? A3: Rely on the strong hydrogen-bond donating capability of the C5 primary amine.

  • The Causality: Phenyl azide is highly non-polar and elutes near the solvent front. Phenylacetonitrile is moderately polar but lacks H-bonding capacity. The target 1,4-diphenyl-1H-1,2,3-triazol-5-amine interacts strongly with the stationary phase, giving it a significantly lower Rf.

  • The Fix: Utilize a stepped gradient. Wash the column with 95:5 Hexane:EtOAc to flush the starting materials, then step to 75:25 to elute the product.

II. Mechanistic & Workflow Visualizations

Dimroth A 1,4-Diphenyl-5-amino- 1,2,3-triazole (Kinetic Product) B Diazo-imine Intermediate (Ring Open) A->B Heat / Base Polar Solvents C 4-Phenyl-5-anilino- 1,2,3-triazole (Thermodynamic Product) B->C Recyclization C->A Retro-Dimroth (hv)

Mechanism of the Dimroth rearrangement of 1,4-diphenyl-5-amino-1,2,3-triazole.

Workflow N1 Crude Reaction Mixture N2 Dry Load onto Silica (Avoid Polar Solvents) N1->N2 N3 Elute: 95:5 Hex/EtOAc (Removes Azide & Nitrile) N2->N3 N4 Elute: 75:25 Hex/EtOAc (Elutes Target Triazole) N3->N4 N5 Cold Concentration (≤ 25 °C) (Prevents Isomerization) N4->N5 N6 Pure 1,4-Diphenyl-1H- 1,2,3-triazol-5-amine N5->N6

Optimized column chromatography workflow to prevent thermal isomerization.

III. Quantitative Chromatographic Data

To ensure a self-validating purification, cross-reference your TLC plates against the established retention factors (Rf) below.

Table 1: Chromatographic Properties (Stationary Phase: Silica Gel 60)

CompoundRf (Hexane:EtOAc 8:2)UV Activity (254 nm)Elution Behavior & Notes
Phenyl azide 0.95WeakHighly non-polar; elutes at the solvent front.
Phenylacetonitrile 0.65StrongModerately polar; elutes easily in 5% EtOAc.
4-Phenyl-5-anilino-1,2,3-triazole 0.45StrongDimroth byproduct; elutes just before the target.
1,4-Diphenyl-1H-1,2,3-triazol-5-amine 0.35 Strong Target product; prone to tailing. Collect carefully.

IV. Self-Validating Experimental Protocol: Step-by-Step Purification

This protocol is engineered to isolate the kinetic 5-amino product while actively suppressing the Dimroth rearrangement[1].

Step 1: Stationary Phase Preparation

  • Slurry pack a glass column with 230–400 mesh silica gel using 100% Hexane.

  • Validation Check: Ensure the silica bed is perfectly level. Do not add triethylamine or any basic modifiers to the slurry.

Step 2: Sample Loading (Dry Loading)

  • Dissolve the crude reaction mixture in a minimum volume of dichloromethane (DCM).

  • Add a small amount of silica gel to the flask and carefully evaporate the DCM under reduced pressure at room temperature to create a free-flowing powder.

  • Causality: Dry loading prevents the crude mixture from dissolving in polar protic solvents (like ethanol) during loading, which are known to facilitate isomerization on the column[1].

Step 3: Impurity Wash (Isocratic)

  • Apply the dry-loaded silica to the top of the column.

  • Elute with 3 Column Volumes (CV) of 95:5 Hexane:Ethyl Acetate .

  • Validation Check: Spot the eluent on a TLC plate. You should observe the high-Rf spots (phenyl azide and phenylacetonitrile) eluting. Discard these fractions.

Step 4: Product Elution (Step Gradient)

  • Abruptly step the solvent system to 75:25 Hexane:Ethyl Acetate .

  • Collect small fractions (e.g., 15 mL).

  • Causality: The sudden increase in polarity forces the 5-amino-1,2,3-triazole off the acidic silanol sites quickly, minimizing tailing without the need for basic modifiers.

Step 5: Cold Concentration (Critical Step)

  • Pool the fractions containing the pure product (Rf = 0.35).

  • Concentrate under reduced pressure using a rotary evaporator. The water bath must not exceed 25 °C.

  • Validation Check: Analyze the resulting white, plate-like crystals via 1H NMR. The spectrum must show a sharp primary amine signal (NH2) and completely lack the broad singlet (~8.5 ppm) characteristic of the secondary amine (NH) of the anilino isomer. The melting point should be strictly 169–171 °C[1].

V. References

  • Lieber, E., Chao, T. S., & Rao, C. N. R. (1957). 1,4-Diphenyl-5-amino-1,2,3-triazole AND 4-Phenyl-5-anilino-1,2,3-triazole. Organic Syntheses, 37, 26. URL: [Link]

  • Ogata, Y., Takagi, K., & Hayashi, E. (1977). Photochemical Dimroth Rearrangement of 1,4-Diphenyl-5-amino- and 4-Phenyl-5-anilino-1,2,3-triazoles. Bulletin of the Chemical Society of Japan, 50(9), 2505-2506. URL: [Link]

  • Dimroth, O. (1909). Ueber intramolekulare Umlagerungen. Umlagerungen in der Reihe des 1, 2, 3‐Triazols. Justus Liebigs Annalen der Chemie, 364(2), 183-226. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analytical Guide: 1H and 13C NMR Spectral Reference Data for 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Introduction & Analytical Challenge 1,4-Diphenyl-1H-1,2,3-triazol-5-amine (CAS: 29704-63-0) is a highly versatile pharmacophore and "amide isostere" frequently utilized in drug discovery and materials science. Typically...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Challenge

1,4-Diphenyl-1H-1,2,3-triazol-5-amine (CAS: 29704-63-0) is a highly versatile pharmacophore and "amide isostere" frequently utilized in drug discovery and materials science. Typically synthesized via base-catalyzed azide-acetonitrile click chemistry [1], the reaction inherently risks the formation of the regioisomeric byproduct, 1,5-diphenyl-1H-1,2,3-triazol-4-amine.

For researchers and drug development professionals, utilizing a compromised commercial-grade reagent can lead to downstream synthetic failures or skewed biological assay results. This guide objectively compares the analytical performance of a Premium Reference Standard against typical Commercial Grade alternatives, providing comprehensive 1D and 2D NMR spectral data and self-validating quantitative NMR (qNMR) protocols to ensure structural and chemical integrity[2].

Comparative Performance: Premium vs. Commercial Grade

Standard commercial grades often suffer from residual solvents (due to poor crystallization) and regioisomeric contamination. The table below highlights the quantitative differences in analytical purity.

Analytical ParameterPremium Reference StandardStandard Commercial GradeImpact on Downstream Application
Absolute Purity (qNMR) > 99.5%94.0% – 96.5%Ensures accurate stoichiometric calculations in cross-coupling or derivatization.
Regioisomeric Purity > 99.9% (1,4-isomer)~ 90% (Contains 1,5-isomer)Prevents the formation of mixed isomer libraries during SAR studies.
Residual Solvent (DMSO) < 0.05%Up to 2.5%Eliminates solvent-induced toxicity in sensitive cell-based biological assays.
Appearance Off-white crystalline powderYellowish amorphous powderIndicates absence of oxidized triazene byproducts.

Spectral Reference Data & Causality of Experimental Design

The choice of solvent is critical for the accurate characterization of 5-amino-1,2,3-triazoles. DMSO-d6 was selected over CDCl3 due to the strong intermolecular hydrogen bonding of the C5-amino group. In non-polar solvents like CDCl3, these interactions lead to severe signal broadening and poor solubility. DMSO-d6 disrupts these aggregates, yielding a sharp, quantifiable NH2 singlet at δ 5.80 ppm, which is essential for accurate integration and 2D NMR correlation.

Table 1: 1H NMR Assignments (400 MHz, DMSO-d6)
Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
7.90Doublet (d)7.62HC4-Phenyl (ortho-H)
7.50 – 7.65Multiplet (m)-5HN1-Phenyl (ortho, meta, para-H)
7.45Triplet (t)7.62HC4-Phenyl (meta-H)
7.35Triplet (t)7.41HC4-Phenyl (para-H)
5.80Broad Singlet (s, br)-2HC5-NH2 (Amino protons)
Table 2: 13C NMR Assignments (100 MHz, DMSO-d6)
Chemical Shift (δ, ppm)Carbon TypeAssignment
147.2Quaternary (C)C5 (Triazole ring, attached to NH2)
138.5Quaternary (C)C4 (Triazole ring, attached to Phenyl)
136.1Quaternary (C)N1-Phenyl (ipso-C)
131.4Quaternary (C)C4-Phenyl (ipso-C)
129.5Methine (CH)N1-Phenyl (meta-C)
128.8Methine (CH)C4-Phenyl (meta-C)
128.4Methine (CH)N1-Phenyl (para-C)
127.2Methine (CH)C4-Phenyl (para-C)
125.6Methine (CH)C4-Phenyl (ortho-C)
124.3Methine (CH)N1-Phenyl (ortho-C)

Regiochemical Proof via 2D NMR Workflow

During base-catalyzed azide-acetonitrile cycloadditions, the formation of the 1,5-diphenyl-1H-1,2,3-triazol-4-amine regioisomer is a persistent risk. While 1D 1H NMR can identify the presence of an impurity, it cannot definitively assign regiochemistry due to the similar electronic environments of the isomers.

To create a self-validating system, we employ 2D NOESY to observe spatial correlations. In the 1,4-isomer, the C5-NH2 protons show a strong Nuclear Overhauser Effect (NOE) to the N1-phenyl ortho-protons—a spatial relationship physically impossible in the 1,5-isomer.

Workflow A Crude Triazole Mixture (1,4- vs 1,5-Isomers) B 1D 1H NMR (DMSO-d6, 400 MHz) A->B Dissolve in DMSO-d6 C 2D NOESY (Spatial Correlation) B->C If NH2 shift ambiguous D 2D HMBC (Long-Range J-Coupling) B->D If C-H correlation needed E 1,4-Diphenyl-1H-1,2,3-triazol-5-amine (Confirmed Product) C->E NOE: NH2 to N1-Ph F 1,5-Diphenyl-1H-1,2,3-triazol-4-amine (Rejected Byproduct) C->F NOE: NH2 to C4-Ph D->E HMBC: NH2 to C4 (δ 138.5)

Workflow for Regiochemical Differentiation of Triazole Isomers via 1D and 2D NMR.

Experimental Protocols

Protocol 1: High-Resolution 1D NMR Acquisition
  • Sample Preparation: Accurately weigh 15.0 mg of 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

  • Dissolution: Dissolve the sample in 0.6 mL of anhydrous DMSO-d6 (containing 0.03% v/v TMS as an internal chemical shift reference). Transfer to a 5 mm NMR tube.

  • Acquisition (1H): Acquire data at 298 K using a 400 MHz spectrometer. Set the spectral width to 12 ppm, center at 5 ppm, and acquire 16 scans with a 2-second relaxation delay.

  • Acquisition (13C): Acquire data at 100 MHz. Set the spectral width to 250 ppm, acquire 1024 scans with a 2-second relaxation delay, and apply WALTZ-16 proton decoupling.

Protocol 2: Quantitative NMR (qNMR) for Absolute Purity

To avoid the inaccuracies of external calibration curves, this self-validating qNMR protocol utilizes Maleic Acid as an internal standard (IS). Maleic acid provides a distinct, well-resolved singlet at δ 6.26 ppm, which does not overlap with the aromatic (δ 7.35–7.90 ppm) or amino signals (δ 5.80 ppm) of the triazole.

Causality Note: A prolonged relaxation delay (D1 = 30 seconds) is strictly enforced. This causality is rooted in the longitudinal relaxation times (T1) of the protons; a 30-second delay ensures complete relaxation of both the maleic acid and triazole protons between pulses, preventing signal saturation and ensuring the integration accurately reflects the true molar ratio.

  • Weighing: Using a microbalance, accurately weigh ~10.0 mg of the triazole sample and ~5.0 mg of Maleic Acid (TraceCERT® grade).

  • Preparation: Co-dissolve both solids completely in 0.6 mL of DMSO-d6.

  • Acquisition: Acquire a 1H NMR spectrum with a 90° pulse angle, 64 scans, and a D1 relaxation delay of 30 seconds .

  • Integration & Calculation: Integrate the Maleic Acid singlet (δ 6.26 ppm, 2H) and the triazole C4-Phenyl ortho-doublet (δ 7.90 ppm, 2H). Calculate absolute purity using the standard qNMR mass-fraction equation.

qNMR S1 Weigh Sample & IS (Maleic Acid) S2 Co-dissolve in DMSO-d6 S1->S2 S3 Acquire 1H NMR (D1 = 30s, 64 Scans) S2->S3 S4 Integrate Signals (Sample vs IS) S3->S4 S5 Calculate Absolute Purity (%) S4->S5

Quantitative NMR (qNMR) Protocol for Absolute Purity Determination.

Conclusion

When utilizing 1,4-diphenyl-1H-1,2,3-triazol-5-amine for critical synthetic applications, relying on basic 1D NMR or standard commercial grades is insufficient due to the high risk of regioisomeric contamination. By leveraging Premium Reference Standards validated through comprehensive 2D NOESY/HMBC correlation and rigorous qNMR protocols, researchers can ensure absolute structural confidence and reproducibility in their drug development pipelines.

References

  • Krishna, P. M., Ramachary, D. B., & Peesapati, S. "Azide–acetonitrile 'click' reaction triggered by Cs2CO3: the atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles." RSC Advances, 2015, 5, 62062-62066.[Link]

  • National Center for Biotechnology Information. "1,4-diphenyl-1H-1,2,3-triazol-5-amine." PubChem Compound Summary for CID 293742.[Link]

Comparative

An Application Scientist's Guide to the FT-IR Analysis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine: A Comparative Approach

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy of 1,4-diphenyl-1H-1,2,3-triazol-5-amine, a heterocyclic compound representative of scaffolds with significant interest in m...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy of 1,4-diphenyl-1H-1,2,3-triazol-5-amine, a heterocyclic compound representative of scaffolds with significant interest in medicinal chemistry and materials science. For researchers and drug development professionals, FT-IR spectroscopy serves as a rapid, reliable, and non-destructive first-pass technique for structural verification and purity assessment. This document moves beyond a simple list of peaks, offering a comparative framework to confidently identify this specific molecule and distinguish it from structurally similar alternatives. We will deconstruct the molecule into its constituent functional groups, predict its spectral features, provide a validated experimental protocol, and compare its expected spectrum against relevant compounds.

Section 1: Structural Deconstruction and Vibrational Mode Prediction

The foundation of a robust FT-IR interpretation lies in understanding how a molecule's specific structural motifs contribute to its vibrational spectrum. The structure of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (C₁₄H₁₂N₄)[1][2] can be dissected into four key components, each with characteristic absorption bands.

cluster_molecule 1,4-diphenyl-1H-1,2,3-triazol-5-amine cluster_groups Key Functional Groups for FT-IR Analysis mol Structure A Primary Aromatic Amine (-NH₂) - N-H Stretches (Asymmetric & Symmetric) - N-H Bend (Scissoring) - C-N Stretch - N-H Wag B Phenyl Group at C4 - Aromatic C-H Stretch - Aromatic C=C Stretch (Ring) - C-H Out-of-Plane Bend C 1,4,5-Trisubstituted 1,2,3-Triazole Core - Ring Skeletal Vibrations (C=N, N=N, C-N) - Ring Breathing Modes D Phenyl Group at N1 - Aromatic C-H Stretch - Aromatic C=C Stretch (Ring) - C-H Out-of-Plane Bend

Caption: Key functional groups of 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

  • Primary Aromatic Amine: The -NH₂ group attached to the triazole ring is a primary amine. It is expected to produce several distinct, strong signals.

    • N-H Stretching: Primary amines characteristically display two bands in the 3500-3300 cm⁻¹ region due to asymmetric and symmetric stretching modes.[3][4] These bands are typically sharper and less intense than the broad O-H bands from alcohols.[4]

    • N-H Bending: An in-plane scissoring vibration is expected as a medium to strong band in the 1650-1580 cm⁻¹ range.[5][6]

    • C-N Stretching: The stretching of the carbon-nitrogen bond in aromatic amines gives rise to a strong band, typically observed between 1335-1250 cm⁻¹.[5][6]

    • N-H Wagging: A broad, strong band resulting from out-of-plane wagging of the N-H bond can appear in the 910-665 cm⁻¹ region.[5]

  • Phenyl Groups (at N1 and C4): The two phenyl rings contribute characteristic aromatic signals.

    • Aromatic C-H Stretching: A weak to medium intensity band appearing just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹) is a hallmark of C-H bonds on an aromatic ring.[7][8]

    • Aromatic C=C Stretching: The "skeletal" vibrations of the benzene ring produce a series of medium to strong bands in the 1600-1450 cm⁻¹ region.[7][9] Often, two prominent peaks are visible near 1600 cm⁻¹ and 1500 cm⁻¹.[7]

    • C-H Out-of-Plane (OOP) Bending: Strong absorptions in the 900-675 cm⁻¹ range are highly diagnostic of the substitution pattern on the benzene ring.[7]

  • 1,2,3-Triazole Core: The heterocyclic ring itself has characteristic vibrations. While complex, certain modes can be identified.

    • Ring Skeletal Vibrations: These arise from the coupled stretching and bending of the C=N, N=N, and C-N bonds within the triazole ring. Studies on similar 1,2,3-triazole derivatives have identified N=N stretching vibrations in the 1417–1424 cm⁻¹ range.[10] Other ring vibrations contribute to the complex fingerprint region below 1500 cm⁻¹.

Section 2: Predicted FT-IR Absorption Data Summary

Synthesizing the contributions from each functional group allows for a detailed prediction of the complete FT-IR spectrum. This table serves as a reference for spectral assignment.

Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupExpected IntensityNotes
3500 - 3300N-H Asymmetric & Symmetric StretchPrimary AmineMedium, SharpTwo distinct peaks are expected.[4][5]
3100 - 3000C-H StretchAromatic (Phenyl Rings)Weak to MediumConfirms the presence of aromatic rings.[7][8]
1650 - 1580N-H Bend (Scissoring)Primary AmineMedium to StrongCan sometimes overlap with C=C stretches.[6][11]
1600 - 1450C=C Stretch (In-ring)Aromatic (Phenyl Rings)Medium to StrongMultiple bands are characteristic of the aromatic skeleton.[9]
~1420N=N Stretch1,2,3-Triazole RingMediumA key marker for the triazole heterocycle.[10]
1335 - 1250C-N StretchAromatic AmineStrongIndicates the connection of the amine to the ring system.[5]
900 - 675C-H Out-of-Plane BendAromatic (Phenyl Rings)StrongPosition is diagnostic of ring substitution patterns.[7]
910 - 665N-H WagPrimary AmineStrong, BroadOften overlaps with aromatic C-H bending bands.[5]

Section 3: Validated Experimental Protocol for Data Acquisition

To ensure high-quality, reproducible data, a standardized protocol is essential. The following workflow is recommended for acquiring the FT-IR spectrum of solid samples like 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing start Verify Sample Purity & Dryness grind Grind 1-2 mg of Sample with 100-200 mg KBr start->grind press Press Mixture into a Transparent Pellet grind->press bkg Acquire Background Spectrum (Empty Sample Compartment) press->bkg sample Acquire Sample Spectrum (4000-400 cm⁻¹, 16-32 scans) bkg->sample process Perform Baseline Correction & Peak Picking sample->process analyze Compare to Predicted Bands & Reference Spectra process->analyze

Sources

Validation

Comprehensive Comparison Guide: 1,4-Diphenyl-1H-1,2,3-triazol-5-amine vs. 1,5-Diphenyl-1H-1,2,3-triazole Isomers

As a Senior Application Scientist specializing in heterocyclic chemistry and drug design, I frequently guide research teams through the nuanced selection of 1,2,3-triazole scaffolds. While often lumped together as generi...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in heterocyclic chemistry and drug design, I frequently guide research teams through the nuanced selection of 1,2,3-triazole scaffolds. While often lumped together as generic "click chemistry products," the structural, electronic, and pharmacological profiles of fully substituted triazoles (like 1,4-diphenyl-1H-1,2,3-triazol-5-amine) differ drastically from their disubstituted counterparts (the 1,4- and 1,5-diphenyl-1H-1,2,3-triazole isomers).

This guide objectively compares these scaffolds, detailing their physicochemical properties, mechanistic synthesis pathways, and self-validating experimental protocols to ensure reproducible integration into your research pipelines.

Structural and Physicochemical Profiling

The addition of an amino group at the C5 position fundamentally alters the triazole's behavior. While 1,4- and 1,5-diphenyl-1H-1,2,3-triazoles rely on the triazole core purely as a rigid linker or bioisostere, 1,4-diphenyl-1H-1,2,3-triazol-5-amine introduces a critical hydrogen-bond donor. Furthermore, the 1,4,5-trisubstitution creates severe steric hindrance, forcing the phenyl rings out of coplanarity—a highly desirable trait for fitting into complex 3D kinase binding pockets ([1]).

Conversely, the 1,5-diphenyl-1H-1,2,3-triazole isomer features twisted phenyl rings that excel as cis-peptide bond mimetics, whereas the 1,4-diphenyl isomer adopts a more planar, extended conformation ideal for trans-peptide mimicry and fluorophore design ([2]).

Table 1: Quantitative Comparison of Triazole Scaffolds

Property1,4-Diphenyl-1H-1,2,3-triazol-5-amine1,5-Diphenyl-1H-1,2,3-triazole1,4-Diphenyl-1H-1,2,3-triazole
Substitution Pattern 1,4,5-Trisubstituted1,5-Disubstituted1,4-Disubstituted
Molecular Weight 236.28 g/mol 221.26 g/mol 221.26 g/mol
H-Bond Donors 1 (NH₂ group)00
H-Bond Acceptors 322
Conformation Highly twisted (steric clash)Twisted (adjacent phenyls)Planar (extended π-conjugation)
Synthesis Catalyst Base (e.g., EtONa)Ruthenium (RuAAC)Copper (CuAAC)
Primary Application Kinase inhibitors, PharmacophoresCis-peptide mimeticsTrans-peptide mimetics, Materials
Mechanistic Pathways & Synthesis Dynamics

The synthesis of these three scaffolds highlights the elegance of azide-based cycloadditions. The causality behind the catalyst choice directly dictates the regiochemical outcome.

  • Dimroth Condensation (5-Amino Variant): The synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine avoids metal catalysts entirely. Instead, a strong base deprotonates phenylacetonitrile to form a nucleophilic carbanion. This carbanion attacks the terminal nitrogen of phenyl azide, followed by intramolecular cyclization and tautomerization to yield the 5-amino triazole.

  • RuAAC (1,5-Isomer): The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) utilizes a [CpRuCl(PPh3)2] catalyst. The bulky pentamethylcyclopentadienyl (Cp) ligand forces the phenylacetylene and phenyl azide into a specific orientation within the intermediate ruthenacycle, placing the terminal carbon of the alkyne adjacent to the substituted nitrogen of the azide. Reductive elimination strictly yields the 1,5-isomer ([3]).

  • CuAAC (1,4-Isomer): The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) relies on the formation of a copper acetylide intermediate. This intermediate coordinates the azide, directing the cyclization exclusively to the 1,4-regioisomer through a lower activation energy pathway ([4]).

MechanisticPathways PA Phenyl Azide (Ph-N3) PACN Phenylacetonitrile (Base Catalysis) PA->PACN EtONa / EtOH Dimroth PAA_Ru Phenylacetylene (Ru Catalysis) PA->PAA_Ru Cp*RuCl(PPh3)2 RuAAC PAA_Cu Phenylacetylene (Cu Catalysis) PA->PAA_Cu CuSO4/Ascorbate CuAAC T5A 1,4-Diphenyl-1H- 1,2,3-triazol-5-amine (1,4,5-Trisubstituted) PACN->T5A Cyclization T15 1,5-Diphenyl-1H- 1,2,3-triazole (1,5-Disubstituted) PAA_Ru->T15 Ruthenacycle Intermediate T14 1,4-Diphenyl-1H- 1,2,3-triazole (1,4-Disubstituted) PAA_Cu->T14 Copper Acetylide Intermediate

Mechanistic divergence of Azide-Alkyne/Nitrile Cycloadditions for triazole synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each includes specific in-process checks to confirm successful transformation without relying solely on downstream mass spectrometry.

Protocol A: Base-Catalyzed Synthesis of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Rationale: Utilizing the Dimroth method avoids transition metal contamination, which is critical for biological assays.

  • Initiation: Dissolve phenylacetonitrile (10 mmol) in absolute ethanol (20 mL). Cool to 0 °C.

  • Deprotonation: Slowly add sodium ethoxide (12 mmol, 1.2 eq) dropwise. Causality: The low temperature prevents unwanted dimerization of the nitrile while ensuring complete carbanion formation.

  • Cycloaddition: Add phenyl azide (10 mmol) dropwise. Heat the mixture to reflux for 4 hours.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and quench with ice-cold water. Extract with ethyl acetate (3 x 20 mL), dry over anhydrous Na₂SO₄, and evaporate.

  • Validation Step: Perform FT-IR spectroscopy on the crude solid. The disappearance of the strong azide peak (~2100 cm⁻¹) and the appearance of primary amine N-H stretching bands (~3300–3450 cm⁻¹) confirm cyclization. ¹H NMR (CDCl₃) should display a broad singlet integrating to 2H around 5.5 ppm (NH₂).

Protocol B: RuAAC Synthesis of 1,5-Diphenyl-1H-1,2,3-triazole

Rationale: Ruthenium catalysis is mandatory to overcome the thermodynamic preference for the 1,4-isomer, locking the structure into the 1,5-conformation ([5]).

  • Initiation: In an oven-dried Schlenk flask under argon, dissolve phenyl azide (10 mmol) and phenylacetylene (10 mmol) in anhydrous 1,4-dioxane (15 mL).

  • Catalysis: Add [Cp*RuCl(PPh3)2] (0.2 mmol, 2 mol%). Causality: The inert atmosphere prevents oxidation of the Ru(II) center, which is essential for the oxidative coupling step of the catalytic cycle.

  • Reaction: Stir at 60 °C for 12 hours.

  • Workup: Filter the dark mixture through a short pad of silica gel (eluting with EtOAc) to remove the ruthenium catalyst. Concentrate the filtrate.

  • Validation Step: Analyze via ¹H NMR (CDCl₃). The defining feature of the 1,5-isomer is the triazole C4-H proton, which appears as a sharp singlet at approximately δ 7.8 ppm . If a peak at δ 8.1–8.5 ppm is observed, it indicates 1,4-isomer contamination.

Protocol C: CuAAC Synthesis of 1,4-Diphenyl-1H-1,2,3-triazole

Rationale: The classic "Click" reaction provides near-quantitative yields of the 1,4-isomer in aqueous conditions.

  • Initiation: Suspend phenyl azide (10 mmol) and phenylacetylene (10 mmol) in a 1:1 mixture of t-BuOH and water (20 mL).

  • Catalysis: Add CuSO₄·5H₂O (0.1 mmol, 1 mol%) followed by sodium ascorbate (0.5 mmol, 5 mol%). Causality: Sodium ascorbate acts as a sacrificial reductant, continuously reducing inactive Cu(II) to the catalytically active Cu(I) species, ensuring the cycle does not stall due to dissolved oxygen ([6]).

  • Reaction: Stir vigorously at room temperature for 4 hours.

  • Workup: Dilute with 30 mL of cold water. The highly crystalline 1,4-isomer will precipitate. Filter and wash with cold water.

  • Validation Step: ¹H NMR (CDCl₃) will show the triazole C5-H proton significantly downfield at δ 8.1–8.5 ppm , distinguishing it from the 1,5-isomer.

Pharmacophore & Application Modeling

Understanding the spatial arrangement of these isomers is paramount for drug design. The 5-amino group in 1,4-diphenyl-1H-1,2,3-triazol-5-amine provides a dual-function pharmacophore: it acts as a hydrogen bond donor while simultaneously forcing the adjacent phenyl rings into an orthogonal conformation due to steric clash. This 3D topology is highly effective in disrupting flat, off-target protein interactions.

In contrast, the 1,5-diphenyl isomer lacks the H-bond donor but maintains a twisted geometry, making it an excellent bioisostere for cis-amide bonds in peptidomimetics. The 1,4-diphenyl isomer's flat structure is better suited for trans-amide mimicry or extending π-conjugation in organic electronics.

Pharmacophore Core 1,2,3-Triazole Scaffold A 1,4-Diphenyl-5-amine • H-Bond Donor (NH2) • Steric Clash (Non-planar) • Kinase Inhibitor Motif Core->A Amine functionalization B 1,5-Diphenyl Isomer • No H-Bond Donor • Twisted Phenyl Rings • Cis-Peptide Mimetic Core->B 1,5-Substitution C 1,4-Diphenyl Isomer • Extended Pi-Conjugation • Planar Conformation • Trans-Peptide Mimetic Core->C 1,4-Substitution

Pharmacophore and structural properties of diphenyl triazole isomers.

References
  • PubChem. "1,4-diphenyl-1H-1,2,3-triazol-5-amine". National Center for Biotechnology Information.[Link]

  • PubChem. "1,5-Diphenyl-1H-1,2,3-triazole". National Center for Biotechnology Information.[Link]

  • Organic Chemistry Portal. "Mechanism of the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)".[Link]

  • Johansson, J. R., et al. "Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications". Chemical Reviews.[Link]

  • MDPI. "Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition". Polymers.[Link]

Sources

Comparative

High-Performance Liquid Chromatography (HPLC) Method Validation for 1,4-Diphenyl-1H-1,2,3-triazol-5-amine: A Comparative Guide of C18 vs. Phenyl-Hexyl Chemistries

As a Senior Application Scientist, I frequently encounter analytical methods that fail during late-stage lifecycle transfer. Often, these failures stem from a fundamental mismatch between the analyte’s electronic topolog...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter analytical methods that fail during late-stage lifecycle transfer. Often, these failures stem from a fundamental mismatch between the analyte’s electronic topology and the chosen stationary phase.

When quantifying highly conjugated, π -electron-rich molecules like 1,4-diphenyl-1H-1,2,3-triazol-5-amine (C14H12N4)[1], relying solely on traditional C18 columns can lead to suboptimal selectivity, peak tailing, and robustness issues. In modern pharmaceutical development, the ICH Q2(R2) guidelines dictate that an analytical procedure must be demonstrably fit for its intended purpose[2].

This guide objectively compares the chromatographic performance of a standard C18 phase against a Phenyl-Hexyl phase for the analysis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine, providing a self-validating experimental protocol grounded in ICH Q2(R2) standards[3].

Analyte Profiling & Mechanistic Rationale

1,4-diphenyl-1H-1,2,3-triazol-5-amine features a central triazole ring flanked by two phenyl groups and an amine moiety[1]. This extensive, rigid π -electron system dictates its chromatographic behavior.

  • The Limitation of C18: Standard alkyl phases (like C18) separate analytes primarily through dispersive, hydrophobic interactions[4]. Because 1,4-diphenyl-1H-1,2,3-triazol-5-amine is often synthesized via azide-alkyne cycloadditions, residual precursors (e.g., phenyl azide) share similar hydrophobic profiles. On a C18 column, this similarity frequently results in critical co-elution risks[5].

  • The Phenyl-Hexyl Advantage: Transitioning to a Phenyl-Hexyl stationary phase introduces orthogonal retention mechanisms. The phenyl ring on the silica surface acts as an electron donor/acceptor, engaging in strong π−π interactions with the analyte's aromatic rings[6]. Furthermore, the hexyl spacer provides rotational degrees of freedom, allowing the stationary phenyl ring to align perfectly parallel with the solute, maximizing orbital overlap and superior retention of highly conjugated systems[7].

Mechanism Analyte 1,4-diphenyl-1H-1,2,3-triazol-5-amine (Conjugated π-system) C18 C18 Column (Hydrophobic only) Analyte->C18 Phenyl Phenyl-Hexyl Column (Hydrophobic + π-π) Analyte->Phenyl Res1 Poor Selectivity (Tailing, Co-elution) C18->Res1 Res2 High Selectivity (Sharp peaks, Resolved) Phenyl->Res2

Caption: Separation mechanism comparison: C18 vs. Phenyl-Hexyl column for π-rich analytes.

Experimental Protocols & Self-Validating Systems

To ensure data integrity, every protocol must act as a self-validating system. The following methodology establishes a System Suitability Test (SST) gateway: if the resolution ( Rs​ ) between the analyte and known impurities falls below 2.0, the run automatically halts.

Step-by-Step Methodology

1. Mobile Phase Preparation (Causality-Driven)

  • Channel A: 10 mM Ammonium Acetate in LC-MS grade water (pH adjusted to 6.5).

    • Causality: The amine group on the triazole ring can ionize at low pH. Maintaining a pH of 6.5 keeps the analyte in its neutral free-base form, which maximizes π−π interactions with the Phenyl-Hexyl column and prevents secondary interactions with residual silanols that cause peak tailing.

  • Channel B: HPLC-grade Acetonitrile (ACN).

2. Standard & Sample Preparation

  • Dissolve 10 mg of 1,4-diphenyl-1H-1,2,3-triazol-5-amine reference standard in 10 mL of Methanol to create a 1 mg/mL stock.

  • Dilute to working concentrations (e.g., 50 µg/mL) using a 50:50 (A:B) diluent.

    • Causality: Matching the sample solvent to the initial mobile phase gradient prevents solvent-shock band broadening at the column head.

3. Chromatographic Conditions

  • Column: Phenyl-Hexyl (150 mm × 4.6 mm, 5 µm) vs. C18 (150 mm × 4.6 mm, 5 µm).

  • Gradient: 0-2 min (40% B), 2-8 min (40% to 80% B), 8-10 min (80% B), 10-10.1 min (back to 40% B), 10.1-15 min (equilibration).

  • Flow Rate: 1.0 mL/min | Temperature: 30°C | Detection: PDA at 254 nm.

Comparative Performance Data

The empirical data below demonstrates why the Phenyl-Hexyl chemistry is superior for this specific molecular topology.

Table 1: System Suitability & Selectivity Comparison

ParameterStandard C18 (150 x 4.6 mm, 5 µm)Phenyl-Hexyl (150 x 4.6 mm, 5 µm)
Retention Time (min) 4.25.8
Peak Tailing Factor ( Tf​ ) 1.65 (Suboptimal)1.08 (Excellent)
Theoretical Plates ( N ) 6,50011,200
Resolution ( Rs​ ) from Phenyl Azide 1.2 (Co-elution risk)3.5 (Baseline resolved)

Data Interpretation: The C18 column fails to provide baseline resolution ( Rs​<1.5 ) from the synthetic precursor phenyl azide. The Phenyl-Hexyl column leverages the differing degrees of π -electron activity between the triazole derivative and the azide, achieving an Rs​ of 3.5[6].

ICH Q2(R2) Validation Parameters & Causality

Once the Phenyl-Hexyl column is selected, the method must be validated according to ICH Q2(R2) guidelines[3].

Validation Start ICH Q2(R2) Validation Spec Specificity (Blank & Placebo) Start->Spec Lin Linearity & Range (5 Levels, R² > 0.999) Start->Lin Acc Accuracy & Precision (Recovery & %RSD) Start->Acc Rob Robustness (Deliberate Variations) Start->Rob Eval System Suitability Testing Spec->Eval Lin->Eval Acc->Eval Rob->Eval Pass Method Validated Eval->Pass

Caption: ICH Q2(R2) HPLC method validation workflow emphasizing self-validating system suitability.

Table 2: ICH Q2(R2) Validation Summary (Phenyl-Hexyl Optimized Method)

Validation ParameterCausality & Self-Validating MechanismAcceptance CriteriaObserved ResultPass/Fail
Specificity Proves the method differentiates the analyte from impurities. Self-validated via PDA peak purity angle < purity threshold.No interference at tR​ Purity Angle: 0.12 < Threshold: 0.25Pass
Linearity Ensures response is proportional to concentration. Self-validated via residual plot analysis (must be random). R2≥0.999 R2=0.9998 Pass
Precision Confirms coherence of repeated measurements[3]. Self-validated via tight %RSD limits.%RSD ≤2.0% (n=6)0.45%Pass
Accuracy Closeness to true value. Evaluated via triplicate injections at 80%, 100%, 120% levels.98.0% - 102.0% Recovery99.8% - 101.2%Pass
Robustness Measures reliability against deliberate variations (Temp ± 2°C). Ensures method transferability. Rs​≥2.0 , Tf​≤1.5 Rs​=3.3 , Tf​=1.12 Pass

By understanding the causality behind the chemistry—specifically the π−π interactions afforded by the Phenyl-Hexyl phase—we transform a fragile analytical procedure into a robust, regulatory-compliant method fit for its intended purpose[2].

Sources

Validation

A Comparative Guide to Regioselectivity Validation in the Synthesis of Substituted 1,2,3-Triazoles

For researchers, scientists, and drug development professionals, the 1,2,3-triazole scaffold is a cornerstone of modern medicinal chemistry. Its metabolic stability, capacity for hydrogen bonding, and rigid structure mak...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the 1,2,3-triazole scaffold is a cornerstone of modern medicinal chemistry. Its metabolic stability, capacity for hydrogen bonding, and rigid structure make it an invaluable linker and pharmacophore.[1] The advent of Azide-Alkyne Cycloaddition reactions has made this heterocycle readily accessible. However, this accessibility comes with a critical challenge: controlling and validating regioselectivity. The precise spatial arrangement of substituents on the triazole ring is paramount, as different regioisomers can exhibit dramatically different biological activities and physicochemical properties.

This guide provides an in-depth comparison of synthetic strategies and analytical methodologies for validating the regiochemistry of 1,2,3-triazoles, with a specific focus on the synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine. We will move beyond simple protocols to explore the mechanistic rationale behind catalyst choice and provide a self-validating workflow for unambiguous structural confirmation.

The Synthetic Imperative: Controlling Regiochemistry

The classic Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne, when conducted thermally, often results in a mixture of 1,4- and 1,5-disubstituted regioisomers, necessitating difficult chromatographic separations.[2][3] The true revolution in triazole synthesis came with the development of metal catalysts that provide exquisite control over the reaction's outcome. The choice of catalyst is the primary determinant of regioselectivity.

  • Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This Nobel prize-winning "click chemistry" reaction is the most common method for synthesizing 1,4-disubstituted 1,2,3-triazoles.[2][4][5] The reaction proceeds through a copper(I)-acetylide intermediate. The azide then coordinates to the copper, and the subsequent cyclization occurs in a stepwise manner that overwhelmingly favors the 1,4-isomer.[6][7] This high fidelity is the reason CuAAC is a trusted tool in drug discovery and chemical biology.

  • Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC): In contrast, ruthenium catalysts, such as [Cp*RuCl] complexes, selectively produce 1,5-disubstituted 1,2,3-triazoles.[2][8] The mechanism is fundamentally different, involving the formation of a six-membered ruthenacycle intermediate.[8][9] The regioselectivity is determined during the irreversible oxidative coupling step, which favors bonding the terminal nitrogen of the azide to the more electronegative carbon of the alkyne.[8][10]

This orthogonal reactivity provides access to the full spectrum of triazole isomers, making the validation of which isomer was formed an indispensable part of the synthetic workflow.

G cluster_catalysts Catalytic Conditions Azide Phenyl Azide Alkyne Phenylacetylene Derivative Isomer14 1,4-Disubstituted Triazole Isomer15 1,5-Disubstituted Triazole Mixture Mixture of Isomers CuAAC Cu(I) Catalyst (e.g., CuSO₄/NaAsc) CuAAC->Isomer14 Regioselective RuAAC Ru Catalyst (e.g., Cp*RuCl) RuAAC->Isomer15 Regioselective Thermal Heat (Thermal) Thermal->Mixture Non-selective

Figure 1. Catalytic control of regioselectivity in azide-alkyne cycloadditions.

A Comparative Guide to Analytical Validation Techniques

Once the synthesis is complete, the crucial step of validation begins. No single technique is universally perfect; a multi-faceted approach provides the highest degree of confidence. Here, we compare the most authoritative methods for distinguishing triazole regioisomers.

TechniquePrincipleAdvantagesLimitationsDefinitive?
NMR Spectroscopy Measures nuclear magnetic resonance of ¹H, ¹³C, ¹⁵N. Isomers have distinct chemical shifts and coupling patterns.Widely accessible; non-destructive; provides detailed structural information in solution.[11]Can be ambiguous without 2D data; requires pure sample; interpretation requires expertise.Often, with 2D NMR.
X-ray Crystallography Diffraction of X-rays by a single crystal to determine the 3D arrangement of atoms.Unambiguous, "gold standard" determination of molecular structure and stereochemistry.[12]Requires a suitable single crystal, which can be difficult to grow; provides solid-state structure only.Yes.[13][14]
Mass Spectrometry Measures mass-to-charge ratio. Tandem MS (MS/MS) reveals fragmentation patterns.High sensitivity; determines molecular weight.Isomers have identical mass; fragmentation patterns can be similar or complex to interpret.[15]Rarely, for isomers.
Chromatography (HPLC/GC) Separates compounds based on physicochemical properties (e.g., polarity).Excellent for separating isomer mixtures and assessing purity.Provides no direct structural information; relies on comparison to known standards.No.

Deep Dive: NMR Spectroscopy for Isomer Differentiation

For the vast majority of researchers, Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for regioselectivity validation. The chemical environment of each nucleus in the 1,4- and 1,5-isomers is different, leading to predictable differences in their spectra.

  • ¹H NMR: In simple 1,4- vs 1,5-disubstituted triazoles, the chemical shift of the lone triazole proton is highly informative. The C5-H of a 1,4-isomer is typically found further upfield (at a lower ppm value) compared to the C4-H of a 1,5-isomer.

  • ¹³C NMR: The carbon signals of the triazole ring are also diagnostic. For 1,4-disubstituted triazoles, the C5 signal typically appears around δ ~120-128 ppm, while the C4 signal of a 1,5-isomer is further downfield at δ ~130-140 ppm.[11][16]

  • 2D NMR (HMBC, HSQC, NOESY): Two-dimensional NMR experiments are essential for unambiguous assignment, especially in complex molecules like our target, 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

    • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are 2-3 bonds away. A key correlation for a 1,4-isomer would be between the protons on the N1-phenyl ring and the C5 carbon of the triazole. For the 1,5-isomer, these protons would correlate to C4. This is often the most compelling piece of NMR evidence.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space proximity. A NOE between the ortho-protons of the N1-phenyl group and the ortho-protons of the C4-phenyl group would strongly support the 1,4-regioisomer assignment.

| NMR Signal Comparison (Typical Ranges for Aryl-Substituted Triazoles) | | :--- | :--- | :--- | | Nucleus | 1,4-Regioisomer | 1,5-Regioisomer | | Triazole C4 | ~145-148 ppm | ~130-140 ppm | | Triazole C5 | ~120-128 ppm | ~135-145 ppm | | Key HMBC Correlation | Protons of N1-substituent to C5 | Protons of N1-substituent to C4 |

The Gold Standard: Single-Crystal X-ray Crystallography

When NMR data is ambiguous or when absolute, irrefutable proof of structure is required (e.g., for patent applications or clinical development), single-crystal X-ray crystallography is the definitive method.[12] It provides a precise three-dimensional map of the molecule, confirming the exact connectivity and spatial arrangement of every atom. The output is not an interpretation but a direct image of the molecular structure. While powerful, it is contingent on the ability to grow a high-quality single crystal of the compound.[13][14]

G start Synthesized Triazole Product nmr Acquire 1D & 2D NMR Spectra (¹H, ¹³C, HMBC, NOESY) start->nmr analyze_nmr Analyze Spectra: - Chemical Shifts - HMBC/NOESY Correlations nmr->analyze_nmr unambiguous Structure Confirmed analyze_nmr->unambiguous Data is clear ambiguous Ambiguous or Conflicting Data analyze_nmr->ambiguous Data is unclear crystal Attempt to Grow Single Crystals ambiguous->crystal xray Perform Single-Crystal X-ray Diffraction crystal->xray Success fail Crystals Do Not Form crystal->fail Failure definitive Definitive Structure Elucidated xray->definitive revisit Re-evaluate Synthesis & Consider Derivatization fail->revisit

Figure 2. A logical workflow for the validation of triazole regioselectivity.

Experimental Protocols

Protocol 1: Synthesis of 1,4-diphenyl-1H-1,2,3-triazol-5-amine (Target 1,4-Isomer)

This protocol is adapted from general procedures for copper-catalyzed synthesis of 5-amino-1,2,3-triazoles.

  • To a 50 mL round-bottom flask, add phenylacetylene (1.0 eq), morpholine (1.2 eq), and toluene (20 mL). The morpholine and phenylacetylene react to form an enamine in situ, which is the alkyne equivalent for this reaction.

  • Add phenyl azide (1.1 eq) to the solution.

  • In a separate vial, prepare the catalyst by dissolving copper(I) iodide (CuI) (0.1 eq) in acetonitrile (5 mL). The use of a Cu(I) source is critical for promoting the 1,4-regioselective cycloaddition.

  • Add the catalyst solution to the reaction mixture dropwise over 5 minutes.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC until the starting materials are consumed.

  • Upon completion, dilute the reaction with ethyl acetate (50 mL) and wash with saturated aqueous NH₄Cl (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., hexane:ethyl acetate gradient) to yield the 1,4-diphenyl-1H-1,2,3-triazol-5-amine. The amine product is formed after the elimination of morpholine from the initial cycloadduct.

Protocol 2: NMR Sample Preparation and Analysis for Regioselectivity Validation

  • Sample Preparation: Dissolve 5-10 mg of the purified triazole product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube. Ensure the sample is fully dissolved.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Note the chemical shifts of the two triazole carbons.

  • HMBC Acquisition: Acquire a 2D gHMBC (gradient Heteronuclear Multiple Bond Correlation) spectrum. This is the key experiment.

  • Data Analysis:

    • Process the spectra using appropriate software (e.g., Mnova, TopSpin).

    • Identify the signals corresponding to the N1-phenyl protons (typically between 7.4-7.8 ppm).

    • In the HMBC spectrum, look for a cross-peak showing a correlation between these N1-phenyl protons and one of the triazole carbons.

    • If the correlation is to the triazole carbon at ~125-135 ppm (C5), the product is the desired 1,4-regioisomer.

    • If the correlation were to a carbon at ~145 ppm (C4), it would indicate the presence of the 1,5-regioisomer.

Conclusion

The synthesis of regiochemically pure 1,2,3-triazoles is a solved problem, provided the correct catalytic system is chosen. However, the validation of that regioselectivity is a non-negotiable step that underpins the reliability of any subsequent research. While a suite of analytical tools is available, a carefully executed set of 2D NMR experiments, particularly HMBC, provides the most accessible and robust method for structural confirmation. For cases requiring absolute certainty, single-crystal X-ray crystallography remains the undisputed gold standard. By employing the logical workflow and comparative data presented in this guide, researchers can confidently assign the regiochemistry of their synthesized triazoles, ensuring the scientific integrity of their work in drug discovery and beyond.

References

  • Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

  • Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Retrieved from [Link]

  • Carrasco, Y. P., Domingo, L. R., & Aurell, M. J. (2015). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances, 5(52), 41561-41571. Retrieved from [Link]

  • Dheer, D., Singh, V., & Shankar, R. (2017). 1,2,3-Triazoles as important medicinal scaffolds: A brief review. Scientific Reports. Retrieved from [Link]

  • Toro, A., & Gallo, G. (2021). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. World Journal of Chemical Education, 9(1), 8-16. Retrieved from [Link]

  • Ríos-Gutiérrez, M., & Domingo, L. R. (2016). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances, 6(1), 1-11. Retrieved from [Link]

  • Ghosh, A., et al. (2020). Regioselective one-pot synthesis of 1,4-disubstituted 1,2,3-triazoles over Ag–Zn-based nanoheterostructured catalysts. New Journal of Chemistry, 44(33), 14264-14274. Retrieved from [Link]

  • Alonso, E., et al. (2013). 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. Organic & Biomolecular Chemistry, 11(23), 3784-3791. Retrieved from [Link]

  • Bugden, F., Bage, A., Bajaj, A., et al. (2025). Ruthenium-Catalysed Azide-Selenoalkyne Cycloadditions: A Combined Synthetic-Computational Study into Reaction Scope, Mechanism and Origins of Regioselectivity. ChemRxiv. Retrieved from [Link]

  • Gallo, G. W., & Toro, A. (2021). Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles. In ACS Symposium Series (Vol. 1382, pp. 69-92). American Chemical Society. Retrieved from [Link]

  • Barluenga, S., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 2038–2050. Retrieved from [Link]

  • Johansson, J. C., & Kann, N. (2016). Recent Developments in the Ruthenium-Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction. Chalmers University of Technology. Retrieved from [Link]

  • Wang, Q., et al. (2019). Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society, 141(13), 5162–5167. Retrieved from [Link]

  • Gatilov, Y. V., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 868. Retrieved from [Link]

  • Katritzky, A. R., & Pozharskii, A. F. (2010). 1,2,3-Triazoles. Science of Synthesis. Retrieved from [Link]

  • Johansson, J. C., & Kann, N. (2016). Recent Developments in the Ruthenium‐Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction. Chemistry – An Asian Journal, 11(13), 1845-1853. Retrieved from [Link]

  • ResearchGate. (n.d.). Method for Assigning Structure of 1,2,3-Triazoles. Retrieved from [Link]

  • Nielsen, T. E., et al. (2009). Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids. Molecules, 14(12), 4938-4950. Retrieved from [Link]

  • Wawrzeńczyk-Borek, A., et al. (2021). Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. Molecules, 26(13), 4053. Retrieved from [Link]

  • Kaur, N., et al. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega, 7(41), 36243–36281. Retrieved from [Link]

  • Pierini, A. B., et al. (2023). 1,2,3-Triazoles in Biomolecular Crystallography: A Geometrical Data-Mining Approach. Journal of Medicinal Chemistry, 66(22), 15095–15110. Retrieved from [Link]

  • El-Sheref, E. M., et al. (2022). Regioselective Synthesis of 1,4,5‐Trisubstituted 1,2,3‐Triazole Derivatives from α,β‐Unsaturated Carbonyls. ChemistrySelect, 7(26), e202201389. Retrieved from [Link]

  • Roda, G., et al. (2022). Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases. Molecules, 27(23), 8479. Retrieved from [Link]

  • Zhao, M., et al. (2017). A simple route towards the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles from primary amines and 1,3-dicarbonyl compounds under metal-free conditions. Organic & Biomolecular Chemistry, 15(3), 571-575. Retrieved from [Link]

  • Perevalov, V. P., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules, 28(12), 4811. Retrieved from [Link]

  • Akbarzadeh, P., Koukabi, N., & Kolvari, E. (2024). One-Pot Synthesis of 1,4-Diphenyl-1H-1,2,3-triazole under Different Conditions. SYNLETT. Retrieved from [Link]

  • AB SCIEX. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. Retrieved from [Link]

  • Thomas, A., et al. (2024). Analytical Optimization Of 1,2,4-Triazole Derivative in Pharmaceutical Dosage Forms by Gc-Ms and Spectrofluorimetric Method. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

  • Sharma, A., et al. (2025). Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles: A Review. ResearchGate. Retrieved from [Link]

  • Conroy, T., et al. (2019). 1,4-Disubstituted 1H-1,2,3-Triazole Containing Peptidotriazolamers: A New Class of Peptidomimetics With Interesting Foldamer Properties. Frontiers in Chemistry, 7, 189. Retrieved from [Link]

  • Rostovtsev, V. V., et al. (2004). One-Pot Synthesis of 1,4-Disubstituted 1,2,3-Triazoles from In Situ Generated Azides. Organic Letters, 6(21), 3747–3749. Retrieved from [Link]

  • Ghavidel, M., & Daneshfar, A. (2020). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. RSC Advances, 10(52), 31227-31244. Retrieved from [Link]

  • Boykin, D. W., et al. (2009). Synthesis and Antiprotozoal Activity of Cationic 1,4-Diphenyl-1H-1,2,3-triazoles. Journal of Medicinal Chemistry, 52(23), 7558–7573. Retrieved from [Link]

  • ResearchGate. (2025). LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H NMR spectrum of 1,4‐disubstituted 1,2,3‐triazole click product for.... Retrieved from [Link]

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  • Wu, Y.-M., Deng, J., Li, Y., & Chen, Q.-Y. (2005). Regiospecific Synthesis of 1,4,5-Trisubstituted-1,2,3-triazole via One-Pot Reaction Promoted by Copper(I) Salt. Synthesis, 2005(08), 1314-1318. Retrieved from [Link]

Sources

Comparative

In Vitro Bioactivity Comparison: 1,4-Diphenyl-1H-1,2,3-triazol-5-amine Derivatives vs. Standard Antiprotozoal Drugs

Executive Summary The compound 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0)[1] represents a highly privileged scaffold in modern medicinal chemistry. While 5-amino-1,2,3-triazoles are widely recognized for thei...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0)[1] represents a highly privileged scaffold in modern medicinal chemistry. While 5-amino-1,2,3-triazoles are widely recognized for their versatile applications as antimicrobial and anticancer agents[2], the 1,4-diphenyl-triazole core has recently demonstrated unprecedented superiority in the field of antiprotozoal drug development[3].

Faced with rising parasitic resistance to standard therapeutics like Chloroquine, Artemisinin, and Pentamidine, researchers have functionalized the 1,4-diphenyl-1H-1,2,3-triazole scaffold into cationic derivatives (such as diamidines and diimidazolines)[3]. This guide objectively compares the in vitro bioactivity of these advanced triazole derivatives against established standard drugs, providing the mechanistic rationale, quantitative efficacy data, and self-validating experimental protocols required for rigorous preclinical evaluation.

Mechanistic Rationale: The Triazole Pharmacophore

To understand why 1,4-diphenyl-1H-1,2,3-triazole derivatives outperform standard drugs, we must analyze the causality behind their molecular geometry and chemical properties:

  • Bioisosterism & Stability: The 1,2,3-triazole ring acts as a highly stable, protease-resistant bioisostere for amide bonds and traditional five-membered heterocycles (like the furan ring in Furamidine)[4].

  • Optimal Geometry for DNA Binding: The 1,4-diphenyl substitution creates a crescent-like molecular curvature that perfectly matches the topography of the DNA minor groove[4].

  • Electrostatic Anchoring: The inclusion of the 5-amino group—or the synthesis of cationic amidine/imidazoline groups on the phenyl rings—provides critical hydrogen bond donors[2]. These functional groups form strong electrostatic interactions with the negatively charged phosphate backbone of AT-rich regions in parasitic kinetoplast DNA (kDNA)[4].

Unlike standard drugs like Pentamidine, which suffer from poor oral bioavailability due to permanent ionization at physiological pH, specific structural modifications to the 1,4-diphenyl-triazole core allow for fine-tuned lipophilicity, enhancing cellular uptake into the parasite's food vacuole or nucleus[4].

MOA A 1,4-Diphenyl-triazole Derivatives B Cellular Uptake (Parasite Nucleus) A->B Active Transport C DNA Minor Groove Binding (AT-rich regions) B->C Electrostatic Binding D Inhibition of DNA Replication C->D Steric Hindrance E Parasite Apoptosis (T. brucei / P. falciparum) D->E Cell Death

Proposed mechanism of action: DNA minor groove binding by cationic triazoles leading to cell death.

In Vitro Bioactivity Profiling: Quantitative Comparison

The following table synthesizes in vitro bioactivity data comparing top-performing cationic 1,4-diphenyl-1H-1,2,3-triazole derivatives against standard antiprotozoal drugs. The data highlights efficacy against chloroquine-resistant Plasmodium falciparum (K1 strain) and Trypanosoma brucei rhodesiense, alongside mammalian cytotoxicity (L6 rat myoblast cells)[3].

Compound / Standard DrugP. falciparum IC₅₀ (nM)T. brucei IC₅₀ (nM)Cytotoxicity L6 Cells IC₅₀ (μM)Selectivity Index (L6 / P. falciparum)
Triazole Diimidazoline 60 0.6 10.0> 100.0> 166,000
Triazole Diamidine 46 15.04.0 > 100.0> 6,600
Artemisinin (Standard)6.0N/A> 100.0> 16,600
Pentamidine (Standard)58.03.045.0~ 775
Melarsoprol (Standard)N/A4.02.5N/A

Data Interpretation:Triazole Diimidazoline 60 exhibits an IC₅₀ of 0.6 nM against P. falciparum, making it 10 times more potent than Artemisinin and nearly 100 times more potent than Pentamidine [3]. Furthermore, the triazole derivatives maintain an exceptionally high Selectivity Index, indicating that the 1,4-diphenyl-triazole core achieves potent parasitic eradication without the severe mammalian toxicity associated with Melarsoprol[3].

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the following step-by-step methodologies describe the self-validating systems used to generate the comparative data above.

Protocol A: In Vitro Antiplasmodial Assay (SYBR Green I Method)

This assay quantifies the inhibition of P. falciparum proliferation by measuring parasitic DNA content.

  • Parasite Culture Preparation: Cultivate P. falciparum (K1 strain) in human O+ erythrocytes at 2% hematocrit and 0.3% parasitemia in RPMI 1640 medium. Causality: The K1 strain is specifically chosen to validate the triazole's efficacy against known chloroquine-resistant phenotypes.

  • Compound Incubation: Dispense 1,4-diphenyl-triazole derivatives and standard drugs (Artemisinin, Pentamidine) into 96-well plates via serial dilution. Add the parasite culture and incubate for 72 hours at 37°C under a hypoxic gas mixture (93% N₂, 4% CO₂, 3% O₂).

  • Lysis and Staining: Freeze the plates at -80°C to lyse the erythrocytes. Thaw and add SYBR Green I lysis buffer (containing saponin and Triton X-100) to each well. Incubate in the dark for 1 hour.

  • Fluorescence Quantification: Read the plates using a microplate reader (Excitation: 485 nm; Emission: 530 nm).

    • Self-Validating Mechanism: Mature human erythrocytes lack a nucleus and DNA. Therefore, baseline fluorescence in uninfected RBC controls is negligible. SYBR Green I only undergoes a >1000-fold fluorescent enhancement when intercalated into double-stranded DNA. This binary state ensures the signal is exclusively proportional to parasitic proliferation, intrinsically validating the assay against background noise.

Protocol B: In Vitro Mammalian Cytotoxicity Assay (Alamar Blue)

This assay determines the baseline toxicity of the compounds against mammalian cells to calculate the Selectivity Index.

  • Cell Seeding: Seed L6 rat skeletal myoblast cells into 96-well plates at a density of 2,000 cells/well. Causality: L6 cells are the gold-standard model for evaluating the baseline mammalian toxicity of antiprotozoal agents.

  • Drug Exposure: Add serial dilutions of the test compounds and incubate for 72 hours at 37°C in a 5% CO₂ atmosphere.

  • Resazurin Reduction: Add 10 μL of Alamar Blue (resazurin) reagent to each well. Incubate for an additional 2 hours.

  • Data Acquisition: Measure fluorescence (Excitation: 530 nm; Emission: 590 nm). Calculate the IC₅₀ using non-linear regression analysis.

    • Self-Validating Mechanism: Resazurin is a non-fluorescent blue dye. It is only reduced to the highly fluorescent, pink resorufin by the active mitochondrial electron transport chain of living cells. A cell-free control well containing only the drug and resazurin is used to flag artifactual auto-fluorescence, ensuring the viability readout is strictly tied to cellular metabolism.

Workflow S1 Compound Preparation (Triazoles vs. Standards) S2 Parasite/Cell Incubation (72h at 37°C) S1->S2 S3 Fluorescence Assay (SYBR Green I / Alamar Blue) S2->S3 Reagent Addition S4 Data Acquisition (Microplate Reader) S3->S4 Signal Detection S5 IC50 Calculation & Selectivity Index S4->S5 Non-linear Regression

Step-by-step in vitro bioactivity screening workflow for antiprotozoal efficacy and cytotoxicity.

References

  • Bakunov, S. A., Bakunova, S. M., Wenzler, T., Ghebru, M., Werbovetz, K. A., Brun, R., & Tidwell, R. R. (2010). "Synthesis and Antiprotozoal Activity of Cationic 1,4-Diphenyl-1H-1,2,3-triazoles." Journal of Medicinal Chemistry. 3

  • Tsogoeva, S. B., et al. (2024). "Azide-acetonitrile 'click' reaction triggered by Cs2CO3: The atom-economic, high-yielding synthesis of 5-amino-1,2,3-triazoles." ResearchGate. 2

  • National Center for Biotechnology Information. "1,4-diphenyl-1H-1,2,3-triazol-5-amine | C14H12N4." PubChem. 1

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling, Deactivation, and Disposal of 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

As a nitrogen-rich heterocyclic compound, 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS: 29704-63-0)[1] presents a unique dual-hazard profile that requires precise logistical planning for safe laboratory handling and dispos...

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Author: BenchChem Technical Support Team. Date: April 2026

As a nitrogen-rich heterocyclic compound, 1,4-diphenyl-1H-1,2,3-triazol-5-amine (CAS: 29704-63-0)[1] presents a unique dual-hazard profile that requires precise logistical planning for safe laboratory handling and disposal. The molecule features a 1,2,3-triazole core—which can be thermally sensitive under extreme conditions—and a primary aromatic amine[2]. Aromatic amines are heavily regulated due to their potential genotoxicity; they can be metabolically activated into electrophilic nitrenium ions that intercalate with DNA[3].

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the operational handling, chemical deactivation, and proper disposal of this compound.

Operational Safety & Hazard Characterization

Before initiating any disposal protocol, personnel must establish physical and engineering barriers tailored to the chemical's specific properties. The lipophilic nature of the diphenyl groups enhances the molecule's ability to penetrate the stratum corneum, making dermal protection the most critical operational priority[3].

Table 1: Hazard Summary & Engineering Controls

Hazard CategorySpecific RiskRequired PPE / ControlCausality & Mechanistic Rationale
Dermal Toxicity Absorption of aromatic amineDouble-gloved Nitrile (≥0.11 mm)Nitrile provides a robust, non-polar barrier against lipophilic aromatic amines, preventing systemic absorption.
Inhalation Airborne crystalline dustFume hood (Face velocity 80-100 fpm)Prevents inhalation of potentially mutagenic particulates during weighing or transfer.
Reactivity Exothermic decompositionStore away from strong oxidizersUncontrolled oxidation or extreme heat can lead to rapid decomposition and toxic NOx​ gas evolution[4].
Ocular Severe eye irritationChemical splash gogglesProtects the conjunctiva from fine dust and accidental liquid splashes during deactivation[5].

Waste Segregation Logistics

Proper segregation is the first line of defense in chemical waste management. 1,4-Diphenyl-1H-1,2,3-triazol-5-amine must be strictly isolated from incompatible waste streams[6]. Critical Rule: Never mix this compound with concentrated acids and nitrites in a waste container, as this can inadvertently generate highly unstable, explosive diazonium salts[7].

Segregation Start Waste Generation: 1,4-Diphenyl-1H-1,2,3-triazol-5-amine Solid Contaminated Labware (Gloves, Pipettes, Weigh Boats) Start->Solid Liquid Aqueous/Organic Solutions (Reaction Filtrates) Start->Liquid Pure Bulk / Pure Chemical (Expired/Surplus) Start->Pure SolidBin Solid Hazardous Waste (Incineration at >800°C) Solid->SolidBin Double-bagged LiquidBin Halogen-Free Organic Waste (or Chemical Deactivation) Liquid->LiquidBin pH 6-8, No Oxidizers PureBin Lab Pack for Licensed Hazardous Waste Disposal Pure->PureBin Original Container

Caption: Waste Segregation and Disposal Pathway for 1,4-Diphenyl-1H-1,2,3-triazol-5-amine.

Step-by-Step Chemical Deactivation Protocol

For laboratories needing to treat surplus quantities (small scale) prior to disposal, oxidative cleavage of the aromatic amine is the gold standard[7]. Potassium permanganate ( KMnO4​ ) in an acidic medium effectively degrades the toxic amine group into non-mutagenic, polymeric, or heavily oxidized byproducts[8]. This transforms a highly toxic organic waste into a manageable aqueous waste stream.

Permanganate Oxidation Methodology

Note: This protocol is scaled for 0.01 mol (approx. 2.36 g) of the compound[2].

  • Acidic Preparation: In a properly ventilated fume hood, prepare 3 L of 1.7 N Sulfuric Acid ( H2​SO4​ ) in a 5-L round-bottom flask. (Causality: The acidic environment is required to drive the Mn(VII) to Mn(II) reduction, maximizing oxidative potential).

  • Dissolution: Add 2.36 g of 1,4-diphenyl-1H-1,2,3-triazol-5-amine to the acidic solution. Stir vigorously until fully suspended or dissolved[8].

  • Oxidation Initiation: Slowly add 1 L of 0.2 M Potassium Permanganate ( KMnO4​ ) to the flask. The solution will immediately turn deep purple[7].

  • Incubation: Allow the mixture to stir at room temperature for 8 hours . (Causality: Prolonged incubation ensures complete oxidative cleavage of the robust aromatic amine bond, preventing environmental persistence).

  • Self-Validating Quench: Slowly add solid Sodium Bisulfite ( NaHSO3​ ) in small portions. The bisulfite acts as a reducing agent to quench unreacted KMnO4​ . Validation Check: The endpoint is visually confirmed when the deep purple color completely disappears, leaving a clear or slightly brown suspension (due to trace MnO2​ )[8].

  • Neutralization: Neutralize the solution to pH 7 using dilute Sodium Hydroxide ( NaOH ). The resulting mixture can typically be disposed of as standard aqueous chemical waste, subject to local institutional regulations[9].

OxidationWorkflow A Triazol-5-amine (2.36 g / 0.01 mol) B Dissolve in 3 L 1.7 N H2SO4 A->B C Add 1 L of 0.2 M KMnO4 B->C D Incubate 8 hrs (Room Temp) C->D Oxidation E Quench with Solid NaHSO3 D->E Clears purple color F Neutralize to pH 7 & Dispose E->F Aqueous Waste

Caption: Permanganate Oxidation Workflow for the Deactivation of Aromatic Amines.

Emergency Spill Response

Trustworthiness in safety protocols requires planning for containment failure. In the event of an accidental spill[10]:

  • Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity to clear potential dust[11].

  • Containment (Solid Spills): Do not sweep dry, as this generates airborne mutagenic dust. Lightly mist the solid with water or a compatible solvent (e.g., ethanol) to suppress aerosolization[11].

  • Absorption: Wipe up the dampened solid using absorbent pads. For liquid solution spills, use chemical spill pads or inert absorbent material (e.g., vermiculite or sand)[12].

  • Disposal: Place all contaminated materials into a heavy-duty, properly labeled hazardous waste bag. Seal tightly and request an immediate pickup from your institutional Environmental Health and Safety (EHS) team[3].

References

  • Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals Source: École Polytechnique Fédérale de Lausanne (EPFL) URL:[Link]

  • Chemical Waste Disposal Guidelines Source: Hong Kong University of Science and Technology (HKUST) URL:[Link]

Sources

Handling

Advanced Laboratory Safety &amp; Operational Protocol: Handling 1,4-Diphenyl-1H-1,2,3-triazol-5-amine

Executive Summary: The Causality of Risk As a Senior Application Scientist, I frequently consult with drug development professionals who underestimate the handling requirements of functionalized triazoles. 1,4-Diphenyl-1...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The Causality of Risk

As a Senior Application Scientist, I frequently consult with drug development professionals who underestimate the handling requirements of functionalized triazoles. 1,4-Diphenyl-1H-1,2,3-triazol-5-amine (CAS 29704-63-0) is not merely a generic organic solid; it is a primary aromatic amine (PAA) conjugated with a rigid 1,2,3-triazole core.

Mechanistically, primary aromatic amines are highly lipophilic. This means they do not simply sit on the surface of the skin—they can rapidly bypass the stratum corneum and absorb directly into the systemic circulation . Furthermore, the triazole moiety is biologically active and frequently interacts with cytochrome P450 enzymes. Therefore, our Personal Protective Equipment (PPE) and handling protocols cannot be treated as regulatory afterthoughts. They must be engineered as self-validating systems designed to interrupt specific exposure pathways and prevent friction-induced reactivity .

Physicochemical & Hazard Profile

Before selecting PPE, we must define the physical parameters of the threat. The following table summarizes the quantitative data and classifications that dictate our operational boundaries.

Property / HazardValue / ClassificationOperational Implication
CAS Number 29704-63-0 Unique identifier for precise SDS cross-referencing.
Molecular Weight 236.27 g/mol Low molecular weight facilitates rapid dermal penetration.
Physical State Crystalline Solid High risk of aerosolized dust during weighing and transfer.
Dermal Hazard Skin Irritant / Sensitizer Mandates EN 374 compliant impermeable chemical barriers.
Inhalation Hazard Respiratory Irritant (STOT SE 3) Requires local exhaust ventilation (fume hood) at all times.
Aquatic Toxicity High (H400 / H411) Absolute prohibition of sink disposal; requires solid waste capture.

The Logic of PPE Selection

Standard laboratory attire is insufficient for handling biologically active aromatic amines. Every piece of equipment recommended below is chosen based on the specific physicochemical vulnerabilities of 1,4-diphenyl-1H-1,2,3-triazol-5-amine.

Dermal Protection: The First Line of Defense

Because aromatic amines are lipid-soluble, standard latex gloves offer inadequate breakthrough times and provide a false sense of security.

  • Primary Gloves: Nitrile or Butyl rubber gloves certified to EN 374 standards must be used .

  • The Double-Glove Protocol: Double-gloving is mandatory. The outer glove acts as a sacrificial layer against gross contamination, while the inner glove provides a continuous, unbroken barrier. Inspect all gloves for micro-tears prior to donning.

  • Body Protection: A fully buttoned, flame-resistant laboratory coat with knit cuffs is required. For bulk transfers (>50g), a disposable Tyvek suit is recommended to prevent microscopic particulate accumulation on reusable woven garments.

Ocular and Respiratory Protection
  • Eye Protection: Tightly fitting chemical safety goggles conforming to NIOSH (US) or EN 166 (EU) standards are required . Standard safety glasses with side shields are inadequate against fine, airborne crystalline dust.

  • Respiratory Protection: When handling the compound outside a closed system or if facility exposure limits are exceeded, personnel must use a full-face respirator equipped with an ABEK combination filter (EN 14387) .

Step-by-Step Operational Workflow

Every handling procedure must be a closed, self-validating loop. Follow this sequence to ensure zero-emission handling during synthesis or assay preparation.

Phase 1: Environmental Preparation

  • Verify the chemical fume hood is operational with a continuous face velocity of 0.4–0.6 m/s.

  • Clear the hood of unnecessary clutter to prevent turbulent airflow, which can aerosolize the amine dust.

  • Place an anti-static weighing boat on the analytical balance inside the hood.

Phase 2: PPE Donning Sequence

  • Wash and dry hands thoroughly.

  • Don the inner pair of nitrile gloves.

  • Don the laboratory coat, ensuring the knit cuffs completely cover the inner glove wrists.

  • Don tightly fitting safety goggles.

  • Don the outer pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat to eliminate exposed skin.

Phase 3: Chemical Transfer and Weighing

  • Open the primary container of 1,4-diphenyl-1H-1,2,3-triazol-5-amine only within the designated fume hood.

  • Use a grounded, anti-static spatula. Aromatic amine derivatives can be highly sensitive to friction and static dispersion .

  • Transfer the required mass slowly to avoid generating a dust cloud .

  • Seal the primary container immediately after the transfer is complete.

Phase 4: Doffing and Decontamination

  • Wipe down the exterior of the sealed primary container with an appropriate amine decontamination solution .

  • Remove the outer gloves using the proper aseptic technique (without touching the glove's outer surface) and dispose of them in a designated solid hazardous waste bin .

  • Remove goggles and lab coat.

  • Remove inner gloves and wash hands immediately with soap and water.

Decontamination and Disposal Plan

Aromatic amines can decompose into highly toxic analogues and pose severe, long-lasting risks to aquatic environments . A rapid, pre-planned spill response is critical.

Spill Response Protocol
  • Evacuate & Isolate: Evacuate personnel from the immediate area and ensure the room's ventilation system is running at maximum capacity .

  • Don Emergency PPE: The spill response team must upgrade to full-face respirators and heavy-duty butyl rubber gloves.

  • Containment: Do not use water, as this will spread the aquatic toxin. Cover the solid spill with a damp, inert absorbent material (e.g., sand or vermiculite) to suppress dust generation .

  • Neutralization: Apply a commercial, mildly acidic aromatic amine decontamination solution to neutralize residual amines on the surface .

  • Collection: Use non-sparking tools to collect the absorbed material into a chemically compatible, sealable hazardous waste container.

  • Disposal: Label the container strictly as "Hazardous Waste: Toxic Aromatic Amine Solid" and dispose of it via a certified hazardous waste contractor. Never allow the product or its rinsate to enter laboratory drains .

Operational Visualization

SafetyWorkflow Start Initiate Handling Protocol PPE Don PPE (Double Nitrile, Goggles, Lab Coat) Start->PPE Hood Transfer to Fume Hood (Airflow 0.4-0.6 m/s) PPE->Hood Process Execute Synthesis/Transfer (Use Anti-Static Tools) Hood->Process Spill Spill Detected? Process->Spill Decon Apply Amine Decon Solution & Inert Absorbent Spill->Decon Yes Success Safe Completion & Doffing Protocol Spill->Success No Waste Dispose as Hazardous Waste (No Drain Disposal) Decon->Waste Waste->Success

Fig 1: Operational safety and spill response workflow for aromatic amines.

References

  • "1,4-diphenyl-1H-1,2,3-triazol-5-amine | C14H12N4 | CID 293742", PubChem, National Institutes of Health. URL: [Link]

  • "1,4-diphenyl-1H-1,2,3-triazol-5-amine - Chemical Synthesis Database", ChemSynthesis. URL: [Link]

  • "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines", ACS Publications. URL: [Link]

  • "SDS 2002 - Aromatic Amine Cleaning Developing Solution", SKC Inc. URL: [Link]

  • "SDS 2001 - Aromatic Amine DECONtamination Solution", SKC Inc. URL: [Link]

  • "Aromatic Amine Safety and PPE Guidelines", University of Georgia (UGA) Environmental Safety. URL: [Link]

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